Methyl 7(R)-Hydroxyhexadecanoate

Core Science & Biosynthesis

A Technical Guide to the Asymmetric Synthesis of Methyl 7(R)-Hydroxyhexadecanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a robust and stereoselective synthetic route to Methyl 7(R)-Hydroxyhexadecanoate, a valuable chiral building block in the synthesis of various biologically active molecules and natural products. The core of this synthesis relies on a modern organocatalytic approach to establish the key chiral center, followed by standard organic transformations to complete the carbon skeleton and functional group manipulations.

Synthetic Strategy Overview

The principal strategy for the enantioselective synthesis of Methyl 7(R)-Hydroxyhexadecanoate involves two key stages:

• Asymmetric construction of a chiral epoxide: A terminal alkene bearing an aldehyde functionality is subjected to an organocatalytic asymmetric epoxidation to generate a chiral epoxide with the desired (R) or (S) configuration. This step is crucial for establishing the stereochemistry at the C7 position.

• Carbon chain extension via Grignard reaction: The resulting chiral epoxide is then opened with a suitable Grignard reagent to introduce the remaining portion of the carbon chain, yielding the desired 7-hydroxy-substituted carbon skeleton.

• Final functional group manipulation: The terminal functional group is then converted to a methyl ester to afford the target molecule.

This approach offers high stereocontrol and is adaptable for the synthesis of various chiral hydroxy fatty acids.

Experimental Protocols

The following experimental protocols are adapted from established procedures for the synthesis of analogous chiral hydroxy fatty acids and provide a reliable pathway to Methyl 7(R)-Hydroxyhexadecanoate.

Synthesis of (R)-2-(5-Oxopentyl)oxirane

This key intermediate is synthesized from a readily available starting material, 6-hepten-1-al, via an organocatalytic asymmetric epoxidation.

Experimental Workflow:

Caption: Workflow for the synthesis of (R)-2-(5-Oxopentyl)oxirane.

Procedure:

To a round bottom flask, (2R,5S)-2-(tert-butyl)-3,5-dimethylimidazolidin-4-one trifluoroacetate (0.20 mmol) is dissolved in THF (0.5 mL). 2,3,4,5,6,6-hexachlorocyclohexa-2,4-dien-1-one (1.10 mmol) is then added. After vigorous stirring for 5 minutes, 6-hepten-1-al (1.00 mmol) is added to the reaction mixture. The reaction is stirred at room temperature and monitored by TLC. Upon completion, the reaction is quenched and purified by flash silica (B1680970) column chromatography to yield (R)-2-(5-oxopentyl)oxirane.

Synthesis of 7(R)-Hydroxyhexadecanoic Acid

The chiral epoxide is then reacted with a Grignard reagent to form the full carbon chain of the target fatty acid.

Experimental Workflow:

Caption: Synthesis of 7(R)-Hydroxyhexadecanoic Acid via Grignard reaction.

Procedure:

To a solution of (R)-2-(5-oxopentyl)oxirane (1.00 mmol) in anhydrous THF, nonylmagnesium bromide (1.20 mmol in THF) is added dropwise at 0 °C. The reaction mixture is allowed to warm to room temperature and stirred until the starting material is consumed (monitored by TLC). The reaction is then quenched with saturated aqueous NH4Cl solution and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure. The crude product is purified by flash column chromatography to afford 7(R)-Hydroxyhexadecanoic Acid.

Synthesis of Methyl 7(R)-Hydroxyhexadecanoate

The final step is the esterification of the carboxylic acid to its corresponding methyl ester.

Experimental Workflow:

Caption: Final esterification to Methyl 7(R)-Hydroxyhexadecanoate.

Procedure:

7(R)-Hydroxyhexadecanoic acid (1.00 mmol) is dissolved in methanol (10 mL), and a catalytic amount of concentrated sulfuric acid (2-3 drops) is added. The mixture is refluxed for 4-6 hours or until the reaction is complete as monitored by TLC. The methanol is then removed under reduced pressure, and the residue is dissolved in diethyl ether. The organic layer is washed with saturated aqueous sodium bicarbonate solution and brine, dried over anhydrous Na2SO4, and concentrated. The crude product is purified by flash column chromatography to give Methyl 7(R)-Hydroxyhexadecanoate.

Quantitative Data Summary

The following table summarizes the expected yields and enantiomeric excess for each key step in the synthesis. The data is based on reported values for the synthesis of the closely related (R)-7-hydroxymargaric acid and is expected to be comparable for the C16 analogue.

Step No.	Reaction	Starting Material	Product	Yield (%)	Enantiomeric Excess (ee %)
1	Organocatalytic Asymmetric Epoxidation	6-Hepten-1-al	(R)-2-(5-Oxopentyl)oxirane	~80-85	>95
2	Grignard Reaction	(R)-2-(5-Oxopentyl)oxirane	7(R)-Hydroxyhexadecanoic Acid	~75-80	>95
3	Fischer Esterification	7(R)-Hydroxyhexadecanoic Acid	Methyl 7(R)-Hydroxyhexadecanoate	>90	>95

Logical Relationship of Key Transformations

The synthesis follows a logical progression of establishing the chiral center early and then building the rest of the molecule around it.

Caption: Logical flow of the key synthetic transformations.

This technical guide provides a detailed and actionable framework for the successful synthesis of Methyl 7(R)-Hydroxyhexadecanoate. The described methods are robust, scalable, and provide high stereochemical control, making them suitable for applications in research and development.

The Biological Landscape of Methyl 7(R)-Hydroxyhexadecanoate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature extensively covers the biological activities of various fatty acid methyl esters. However, specific research on Methyl 7(R)-Hydroxyhexadecanoate is limited. This guide, therefore, provides a comprehensive overview based on the known biological roles of structurally related hydroxylated fatty acids and general methodologies for assessing the bioactivity of such compounds. The information presented herein should be considered a starting point for further investigation rather than a definitive summary of the compound's specific activities.

Introduction to Hydroxylated Fatty Acids

Hydroxylated fatty acids are a class of lipids that play crucial roles in various biological processes. The position of the hydroxyl group on the fatty acid chain is a key determinant of their function, influencing everything from membrane fluidity to cell signaling. The introduction of a hydroxyl group can alter the physical properties of the fatty acid, making it more polar and potentially changing its interactions with proteins and other lipids.

Potential Biological Activities of Methyl 7(R)-Hydroxyhexadecanoate

Based on the known activities of other fatty acid methyl esters and hydroxylated fatty acids, several potential biological activities for Methyl 7(R)-Hydroxyhexadecanoate can be hypothesized. These include roles as signaling molecules, modulators of membrane properties, and precursors for other bioactive lipids.

Cell Signaling

Hydroxylated fatty acids can act as signaling molecules in various pathways.[3][4] They can be generated endogenously in response to cellular stress or stimuli and can interact with specific receptors or enzymes to elicit a cellular response. The signaling actions of these molecules are diverse and can include pro-inflammatory or anti-inflammatory effects, depending on the cellular context and the specific structure of the fatty acid.

Hypothetical Signaling Pathway Involving a 7-Hydroxylated Fatty Acid

The following diagram illustrates a generalized signaling pathway that could be initiated by a hydroxylated fatty acid. This is a hypothetical model and has not been experimentally validated for Methyl 7(R)-Hydroxyhexadecanoate.

Caption: Hypothetical signaling cascade initiated by a hydroxylated fatty acid.

Membrane Structure and Function

The incorporation of hydroxylated fatty acids into cellular membranes can alter their physical properties.[5] The presence of the hydroxyl group can increase the polarity of the lipid, potentially affecting membrane fluidity, permeability, and the formation of lipid rafts. These changes in membrane structure can, in turn, influence the activity of membrane-bound proteins and signaling complexes.

Quantitative Data

As of the date of this publication, there is no publicly available quantitative data on the biological activity of Methyl 7(R)-Hydroxyhexadecanoate, such as IC50 or EC50 values. The following table is a template that can be used to summarize such data once it becomes available through future research.

Assay Type	Target	IC50 / EC50 (µM)	Cell Line / Model System	Reference
e.g., Anti-inflammatory	e.g., COX-2	Data not available	e.g., RAW 264.7 macrophages	Future Publication
e.g., Cytotoxicity	e.g., N/A	Data not available	e.g., HeLa cells	Future Publication
e.g., Receptor Binding	e.g., GPRXX	Data not available	e.g., HEK293 cells	Future Publication

Experimental Protocols

While specific protocols for testing Methyl 7(R)-Hydroxyhexadecanoate are not available, this section provides a general workflow and methodologies commonly used to assess the biological activity of novel fatty acid derivatives.

General Experimental Workflow

The investigation of a novel compound like Methyl 7(R)-Hydroxyhexadecanoate would typically follow a multi-step process to characterize its biological effects.

Caption: A general workflow for characterizing a novel bioactive compound.

Example Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol provides a general method for assessing the cytotoxic effects of a compound on a cell line.

Objective: To determine the concentration at which a compound reduces the viability of cultured cells by 50% (IC50).

Materials:

• Cell line of interest (e.g., HeLa, HEK293)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Methyl 7(R)-Hydroxyhexadecanoate (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Methyl 7(R)-Hydroxyhexadecanoate in complete medium. Remove the old medium from the cells and add the compound dilutions. Include vehicle control (medium with solvent) and untreated control wells.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692).

• Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using a suitable curve-fitting software.

Future Directions

The field of lipidomics is rapidly expanding, and with it, our understanding of the diverse roles of fatty acids and their derivatives. Future research on Methyl 7(R)-Hydroxyhexadecanoate should focus on:

• Comprehensive Biological Screening: Testing the compound in a wide range of in vitro and cell-based assays to identify its primary biological targets and activities.

• Mechanism of Action Studies: Elucidating the specific signaling pathways and molecular mechanisms through which it exerts its effects.

• In Vivo Efficacy: Evaluating its potential therapeutic effects in relevant animal models of disease.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing related analogs to understand the structural requirements for its biological activity.

Conclusion

While specific data on the biological activity of Methyl 7(R)-Hydroxyhexadecanoate is currently lacking, its structure as a hydroxylated fatty acid methyl ester suggests that it may possess interesting and potentially significant biological properties. The information and methodologies presented in this guide are intended to provide a framework for researchers to begin to explore the biological landscape of this and other novel fatty acid derivatives. Further investigation is warranted to uncover the specific roles of Methyl 7(R)-Hydroxyhexadecanoate in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Steroid and sterol 7-hydroxylation: ancient pathways [pubmed.ncbi.nlm.nih.gov]
• 3. Formation and Signaling Actions of Electrophilic Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydroxylated Fatty Acids: The Role of the Sphingomyelin Synthase and the Origin of Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Showing Compound 16-Hydroxy-hexadecanoic acid (FDB001611) - FooDB [foodb.ca]

An In-depth Technical Guide to 7(R)-Hydroxyhexadecanoic Acid Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

7(R)-Hydroxyhexadecanoic acid methyl ester is a chiral fatty acid methyl ester that belongs to the class of hydroxy fatty acids. While extensive research exists for more common fatty acids and their derivatives, specific data on the 7(R) isomer of hydroxyhexadecanoic acid methyl ester is limited in publicly available literature. This technical guide consolidates the known and predicted properties of this compound, alongside established experimental protocols for its synthesis, purification, and analysis. The information presented herein is intended to serve as a valuable resource for researchers and professionals in the fields of lipid chemistry, drug development, and a variety of biological sciences.

Physicochemical Properties

Precise experimental data for 7(R)-Hydroxyhexadecanoic acid methyl ester is not widely available. The following tables provide a summary of its basic identifiers and predicted physicochemical properties. For comparative purposes, experimental data for the related compound, 16-Hydroxyhexadecanoic acid, is also included.

Table 1: Compound Identification

Identifier	Value
Chemical Name	Methyl 7(R)-hydroxyhexadecanoate
Synonyms	7(R)-Hydroxyhexadecanoic acid methyl ester
CAS Number	1212082-49-9[1]
Molecular Formula	C17H34O3
Molecular Weight	286.45 g/mol
Canonical SMILES	CCCCCCCC--INVALID-LINK--CCCCCC(=O)OC

Table 2: Predicted and Comparative Physicochemical Properties

Property	7(R)-Hydroxyhexadecanoic Acid Methyl Ester (Predicted)	16-Hydroxyhexadecanoic Acid (Experimental)
Melting Point	Not Available	94.0 - 98.0 °C[2]
Boiling Point	370.0 ± 25.0 °C	Not Available
Density	0.922 ± 0.06 g/cm³	Not Available
pKa	15.20 ± 0.20	Not Available
Optical Rotation	Not Available	Not Applicable

Spectroscopic Data (Expected Characteristics)

Specific experimental spectra for 7(R)-Hydroxyhexadecanoic acid methyl ester are not readily found. However, based on the known spectral characteristics of fatty acid methyl esters and hydroxy fatty acids, the following features can be anticipated.

Table 3: Expected Spectroscopic Features

Technique	Expected Features
¹H NMR	- ~3.67 ppm (s, 3H): Methyl ester (-OCH₃) protons. - ~3.60 ppm (m, 1H): Proton on the carbon bearing the hydroxyl group (-CH(OH)-). - ~2.30 ppm (t, 2H): Methylene protons alpha to the ester carbonyl (-CH₂-COOCH₃). - ~1.2-1.6 ppm (m): Methylene protons of the long alkyl chain. - ~0.88 ppm (t, 3H): Terminal methyl group protons.
¹³C NMR	- ~174 ppm: Carbonyl carbon of the ester. - ~72 ppm: Carbon bearing the hydroxyl group. - ~51 ppm: Methyl carbon of the ester. - ~22-34 ppm: Methylene carbons of the alkyl chain. - ~14 ppm: Terminal methyl carbon.
Mass Spec (EI)	- Molecular Ion (M⁺): m/z 286 (may be weak or absent). - Key Fragments: Loss of water (M-18), loss of methoxy (B1213986) group (M-31), McLafferty rearrangement ion (m/z 74), and fragments resulting from cleavage at the hydroxyl group.
Infrared (IR)	- ~3400 cm⁻¹ (broad): O-H stretch from the hydroxyl group. - ~2850-2960 cm⁻¹: C-H stretching of the alkyl chain. - ~1740 cm⁻¹: C=O stretch of the ester. - ~1170 cm⁻¹: C-O stretch of the ester.

Biological Activity and Potential Signaling Pathways

While no specific biological activities or signaling pathways have been definitively elucidated for 7(R)-Hydroxyhexadecanoic acid methyl ester, research on related hydroxy fatty acids provides some insights into its potential roles.

Saturated hydroxy fatty acids, including 7- and 9-hydroxystearic acids, have been shown to exhibit cell growth inhibitory activities against various human cancer cell lines.[3] Furthermore, these compounds were found to suppress β-cell apoptosis induced by proinflammatory cytokines, suggesting a potential role in mitigating autoimmune diseases like type 1 diabetes.[3] The (R)-enantiomer of 7-hydroxystearic acid displayed the highest potency in these activities.[3]

Although this research was conducted on the free fatty acid, it is plausible that the methyl ester could serve as a prodrug or exhibit similar bioactivities after in vivo hydrolysis.

Additionally, 3-hydroxypalmitic acid methyl ester has been identified as a novel autoregulator controlling virulence in the phytopathogenic bacterium Ralstonia solanacearum.[4] This finding suggests that hydroxy fatty acid methyl esters can act as signaling molecules in intercellular communication, at least in some biological systems.

Further research is required to determine the specific biological functions and signaling pathways associated with 7(R)-Hydroxyhexadecanoic acid methyl ester.

Potential prodrug activation and biological effects.

Experimental Protocols

Enantioselective Synthesis

The enantioselective synthesis of 7(R)-Hydroxyhexadecanoic acid methyl ester can be achieved through various established methods in organic chemistry. One plausible approach involves the use of a chiral auxiliary or an asymmetric catalytic reaction. Below is a generalized workflow.

Generalized synthesis workflow.

Methodology:

• Asymmetric Reduction: A suitable keto ester precursor, such as methyl 7-oxohexadecanoate, is subjected to asymmetric reduction. This can be accomplished using a chiral reducing agent or, more commonly, catalytic hydrogenation with a chiral catalyst (e.g., a Ruthenium-BINAP complex). The choice of catalyst and reaction conditions (temperature, pressure, solvent) is crucial for achieving high enantioselectivity.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to determine the consumption of the starting material.

• Work-up: Upon completion, the reaction mixture is worked up by filtering off the catalyst and removing the solvent under reduced pressure. The crude product is then typically dissolved in an organic solvent and washed with aqueous solutions to remove any water-soluble impurities.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel. A gradient of solvents, such as hexane (B92381) and ethyl acetate, is used to elute the desired 7(R)-Hydroxyhexadecanoic acid methyl ester.

• Characterization: The purified product is characterized by spectroscopic methods (NMR, MS, IR) and its optical purity is determined by chiral HPLC.

Purification and Analysis

5.2.1. Purification by High-Performance Liquid Chromatography (HPLC)

For high-purity samples, particularly for biological assays, purification by HPLC is recommended.

Methodology:

• Column: A C18 reversed-phase column is suitable for the separation of fatty acid methyl esters.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically used.

• Detection: As the compound lacks a strong chromophore, a universal detector such as an evaporative light scattering detector (ELSD) or a mass spectrometer (MS) is required.

• Fraction Collection: Fractions corresponding to the peak of interest are collected, and the solvent is removed to yield the purified compound.

5.2.2. Chiral Separation and Analysis

To confirm the enantiomeric purity of the synthesized 7(R)-Hydroxyhexadecanoic acid methyl ester, chiral chromatography is essential.

Methodology:

• Chiral Stationary Phase: A chiral column, such as one based on derivatized cellulose (B213188) or amylose, is used.

• Mobile Phase: A non-polar mobile phase, typically a mixture of hexane and isopropanol, is employed.

• Detection: UV detection can be used if the molecule is derivatized with a UV-active tag, or a mass spectrometer can be used for direct detection.

• Analysis: The retention times of the (R) and (S) enantiomers are compared to determine the enantiomeric excess (ee) of the sample.

5.2.3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a standard technique for the analysis of fatty acid methyl esters.

GC-MS analysis workflow.

Methodology:

• Sample Preparation: The sample is dissolved in a suitable volatile solvent, such as hexane or dichloromethane. For hydroxy fatty acid methyl esters, derivatization of the hydroxyl group (e.g., by silylation with BSTFA) may be necessary to improve volatility and peak shape.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: A temperature gradient is used to elute the compounds, starting at a lower temperature and ramping up to a higher temperature.

• MS Conditions:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Mass Range: A suitable mass range is scanned (e.g., m/z 50-500).

• Data Analysis: The retention time and the mass spectrum of the analyte are compared with those of a reference standard or with library data for identification.

Conclusion

7(R)-Hydroxyhexadecanoic acid methyl ester is a chiral molecule with potential for interesting biological activities, drawing from the known properties of related hydroxy fatty acids. While specific experimental data for this compound remains scarce, this guide provides a comprehensive overview of its predicted properties and detailed methodologies for its synthesis, purification, and analysis. It is our hope that this document will serve as a foundational resource for researchers, stimulating further investigation into the properties and potential applications of this and other chiral hydroxy fatty acids.

References

• 1. mdpi.com [mdpi.com]
• 2. 16-Hydroxyhexadecanoic acid | C16H32O3 | CID 10466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Saturated Hydroxy Fatty Acids Exhibit a Cell Growth Inhibitory Activity and Suppress the Cytokine-Induced β-Cell Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 7-Hydroxymitragynine - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Putative Natural Occurrence and Analysis of Methyl 7(R)-Hydroxyhexadecanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 7(R)-hydroxyhexadecanoate is a chiral fatty acid methyl ester whose natural occurrence has not been definitively documented in publicly accessible scientific literature. This technical guide provides a comprehensive overview of the methodologies that would be employed for its discovery, isolation, characterization, and quantification from natural sources. While specific data on this molecule is absent, this document leverages established protocols for similar hydroxylated fatty acid methyl esters to offer a foundational framework for researchers. It is intended to guide future investigations into the potential existence and biological significance of this compound.

Introduction: The Uncharted Territory of Methyl 7(R)-Hydroxyhexadecanoate

Hydroxylated fatty acids are a diverse class of molecules with a wide range of biological activities, including roles in inflammation, signaling, and as structural components of lipids. Their methyl esters (FAMEs) are common derivatives for analytical purposes. While many positional and stereoisomers of hydroxy fatty acids have been identified from natural sources, the specific molecule, Methyl 7(R)-Hydroxyhexadecanoate, remains elusive in the current body of scientific literature.

This guide serves as a proactive resource for researchers interested in exploring the potential natural existence of this compound. It outlines the probable sources, detailed experimental protocols for extraction and analysis, and discusses the potential biological significance based on related molecules.

Hypothetical Natural Sources and Biosynthesis

While no specific sources have been identified for Methyl 7(R)-Hydroxyhexadecanoate, based on the known origins of other hydroxylated fatty acids, potential sources could include:

• Marine Organisms: Sponges and other marine invertebrates are rich sources of novel fatty acids, including hydroxylated variants.

• Bacteria: Soil and marine bacteria are known to produce a variety of hydroxylated fatty acids as part of their cell membranes or as secondary metabolites.

• Plants: While less common, some plants produce hydroxylated fatty acids as components of cutin and suberin.

The biosynthesis of 7-hydroxyhexadecanoic acid would likely involve the enzymatic hydroxylation of hexadecanoic acid (palmitic acid) by a cytochrome P450 monooxygenase or a fatty acid hydratase. The stereospecificity for the (R)-enantiomer would be determined by the specific enzyme involved. Subsequent esterification to the methyl ester could occur enzymatically or as an artifact of extraction with methanol.

Experimental Protocols: A Roadmap for Discovery

The following sections detail a generalized workflow for the isolation and identification of Methyl 7(R)-Hydroxyhexadecanoate from a biological matrix.

Extraction of Total Lipids

A robust lipid extraction is the foundational step. The choice of method depends on the sample matrix.

Protocol: Modified Bligh-Dyer Extraction

• Homogenization: Homogenize the biological sample (e.g., ground sponge tissue, bacterial cell pellet) in a mixture of chloroform (B151607):methanol:water (1:2:0.8, v/v/v).

• Phase Separation: Add chloroform and water to the homogenate to achieve a final ratio of 2:2:1.8 (v/v/v) of chloroform:methanol:water. Vortex thoroughly.

• Centrifugation: Centrifuge the mixture to separate the phases. The lower chloroform layer will contain the total lipids.

• Collection and Drying: Carefully collect the lower chloroform layer and dry it under a stream of nitrogen gas.

Transesterification to Fatty Acid Methyl Esters (FAMEs)

To analyze the fatty acid content, the extracted lipids are converted to their more volatile methyl esters.

Protocol: Acid-Catalyzed Transesterification

• Reaction Mixture: To the dried lipid extract, add a solution of 2% sulfuric acid in methanol.

• Heating: Heat the mixture at 80°C for 1-2 hours in a sealed vial.

• Extraction: After cooling, add hexane (B92381) and water to the reaction mixture. Vortex and centrifuge.

• Collection: Collect the upper hexane layer containing the FAMEs.

• Washing and Drying: Wash the hexane layer with water and dry it over anhydrous sodium sulfate. The sample is now ready for analysis.

Purification of Hydroxylated FAMEs

If the concentration of the target analyte is low, a purification step to enrich for hydroxylated FAMEs may be necessary.

Protocol: Solid-Phase Extraction (SPE)

• Column: Use a silica-based SPE cartridge.

• Loading: Load the FAMEs extract (dissolved in a non-polar solvent like hexane) onto the conditioned cartridge.

• Elution:

  • Elute non-polar compounds with hexane.

  • Elute the hydroxylated FAMEs with a more polar solvent, such as a mixture of hexane and diethyl ether.

• Drying: Dry the collected hydroxylated FAME fraction under nitrogen.

Derivatization for GC-MS Analysis

The hydroxyl group of the target molecule needs to be derivatized to improve its volatility and chromatographic behavior for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Protocol: Silylation

• Reagents: To the dried hydroxylated FAME fraction, add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and a solvent like pyridine.

• Reaction: Heat the mixture at 60-70°C for 30 minutes.

• Analysis: The sample is now ready for injection into the GC-MS.

Analytical Characterization

A combination of chromatographic and spectroscopic techniques is essential for the unambiguous identification and quantification of Methyl 7(R)-Hydroxyhexadecanoate.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary tool for separating and identifying FAMEs.

Table 1: Typical GC-MS Parameters for Hydroxylated FAME Analysis

Parameter	Value
Column	DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film)
Carrier Gas	Helium
Inlet Temperature	250 °C
Oven Program	70°C (2 min), ramp at 5°C/min to 280°C, hold for 10 min
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole or Time-of-Flight (TOF)
Scan Range	m/z 50-600

Expected Mass Spectrum: The EI mass spectrum of the silylated derivative of Methyl 7-Hydroxyhexadecanoate would be expected to show a characteristic fragmentation pattern. The key fragments would arise from cleavage alpha to the silylated hydroxyl group, allowing for the determination of the hydroxyl position.

Chiral Chromatography

To determine the enantiomeric composition (R vs. S), chiral chromatography is necessary.

Protocol: Chiral High-Performance Liquid Chromatography (HPLC)

• Column: A chiral stationary phase, such as one based on amylose (B160209) or cellulose (B213188) derivatives, is used.

• Mobile Phase: A non-polar mobile phase like hexane with a polar modifier (e.g., isopropanol) is typically employed.

• Detection: UV detection (after derivatization with a chromophore) or mass spectrometry (LC-MS) can be used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

For complete structural elucidation of a novel compound, NMR spectroscopy is indispensable.

• ¹H NMR: Would provide information on the protons in the molecule, including the chemical shift of the proton on the carbon bearing the hydroxyl group and the protons of the methyl ester.

• ¹³C NMR: Would show the chemical shifts of all carbon atoms, confirming the carbon chain length and the position of the hydroxyl and ester groups.

• 2D NMR (COSY, HSQC, HMBC): Would be used to establish the connectivity of protons and carbons, confirming the complete structure.

Potential Biological Significance

While the biological activity of Methyl 7(R)-Hydroxyhexadecanoate is unknown, other C16 hydroxy fatty acids have been shown to possess various functions. For instance, some hydroxylated fatty acids act as signaling molecules in inflammatory pathways or have antimicrobial properties. The specific stereochemistry ((R) configuration) suggests a potential for stereospecific interactions with enzymes or receptors, which could lead to unique biological effects. Further research into this area is warranted should the compound be discovered in nature.

Visualizing the Workflow and Concepts

To aid in the understanding of the experimental and logical flow, the following diagrams are provided.

Caption: General experimental workflow for the discovery of Methyl 7(R)-Hydroxyhexadecanoate.

Caption: Key analytical techniques for characterization of the target molecule.

Conclusion

The natural occurrence of Methyl 7(R)-Hydroxyhexadecanoate is currently an open question. This technical guide provides a comprehensive theoretical and methodological framework to empower researchers to investigate its potential presence in natural systems. The detailed protocols for extraction, derivatization, and analysis, along with the discussion of potential biological significance, are intended to serve as a valuable resource for initiating and guiding such research endeavors. The discovery of this molecule in a natural source would be a significant addition to the field of lipidomics and could open new avenues for drug development and biochemical research.

An In-depth Technical Guide to the Spectroscopic Data of Methyl 7(R)-Hydroxyhexadecanoate

Introduction

Predicted Spectroscopic Data

The following tables summarize the predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for Methyl 7(R)-Hydroxyhexadecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data for Methyl 7(R)-Hydroxyhexadecanoate

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.67	s	3H	-COOCH₃
~3.60	m	1H	H-7
~2.30	t	2H	H-2
~1.62	m	2H	H-3
~1.50	m	2H	H-6
~1.42	m	2H	H-8
~1.27	br s	16H	H-4, H-5, H-9 to H-15
~0.88	t	3H	H-16

Table 2: Predicted ¹³C NMR Data for Methyl 7(R)-Hydroxyhexadecanoate

Chemical Shift (δ, ppm)	Assignment
~174.4	C-1 (C=O)
~71.8	C-7 (-CHOH)
~51.4	-COOCH₃
~37.5	C-6
~37.3	C-8
~34.1	C-2
~31.9	C-14
~29.6	Methylene Chain
~29.3	Methylene Chain
~25.7	Methylene Chain
~25.0	C-3
~22.7	C-15
~14.1	C-16

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for Methyl 7(R)-Hydroxyhexadecanoate

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Broad, Strong	O-H stretch (hydroxyl group)
2925, 2855	Strong	C-H stretch (aliphatic)
~1740	Strong	C=O stretch (ester)
~1465	Medium	C-H bend (methylene)
~1375	Medium	C-H bend (methyl)
~1170	Strong	C-O stretch (ester)

Mass Spectrometry (MS)

Table 4: Predicted Key Mass Fragments for Methyl 7(R)-Hydroxyhexadecanoate (Electron Ionization)

m/z	Proposed Fragment
286	[M]⁺ (Molecular Ion)
268	[M - H₂O]⁺
255	[M - OCH₃]⁺
157	[CH₃OCO(CH₂)₅CHOH]⁺
143	[CH₃(CH₂)₈]⁺
74	[CH₃OCOCH₂]⁺ (McLafferty rearrangement)

Experimental Protocols

The following are general experimental protocols for obtaining the spectroscopic data for long-chain hydroxy fatty acid methyl esters like Methyl 7(R)-Hydroxyhexadecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : A high-resolution NMR spectrometer, typically operating at a proton frequency of 400 MHz or higher.

• Sample Preparation : The sample (5-10 mg) is dissolved in an appropriate deuterated solvent (e.g., CDCl₃, Methanol-d₄) in a standard 5 mm NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is added for chemical shift calibration.

• ¹H NMR Acquisition : A standard one-pulse sequence is used. Key parameters include a 90° pulse width, a relaxation delay of 1-5 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition : A proton-decoupled pulse sequence is typically used to simplify the spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans and a longer relaxation delay may be required compared to ¹H NMR.

Infrared (IR) Spectroscopy

• Instrumentation : A Fourier-transform infrared (FTIR) spectrometer.

• Sample Preparation : For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). Alternatively, the sample can be dissolved in a suitable solvent (e.g., chloroform) and the spectrum acquired in a solution cell.

• Data Acquisition : The spectrum is typically recorded over the mid-infrared range (4000-400 cm⁻¹). A background spectrum of the empty sample holder (or the pure solvent) is first recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Instrumentation : A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for separation and analysis of volatile compounds.

• Sample Preparation : The sample is dissolved in a volatile organic solvent (e.g., hexane, dichloromethane) to an appropriate concentration.

• GC-MS Analysis :

  • Gas Chromatography : A small volume of the sample solution is injected into the GC, where it is vaporized and separated on a capillary column (e.g., a non-polar or medium-polarity column). The oven temperature is programmed to ramp up to elute the compound.

  • Mass Spectrometry : As the compound elutes from the GC column, it enters the mass spectrometer. For electron ionization (EI), the molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation. The resulting ions are then separated by their mass-to-charge ratio (m/z) and detected.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the spectroscopic characterization of a synthesized or isolated compound such as Methyl 7(R)-Hydroxyhexadecanoate.

Caption: General workflow for the synthesis, purification, and spectroscopic characterization of a chemical compound.

This guide provides a foundational understanding of the expected spectroscopic properties of Methyl 7(R)-Hydroxyhexadecanoate and the general methodologies used for their determination. For definitive characterization, the synthesis and experimental analysis of an authentic sample are recommended.

In-Depth Technical Guide: 7(R)-Hydroxyhexadecanoic Acid

CAS Number: 1046116-41-9

Abstract

This technical guide provides a comprehensive overview of 7(R)-Hydroxyhexadecanoic acid, a chiral hydroxy fatty acid. The document details its chemical and physical properties, provides established experimental protocols for its synthesis, purification, and analysis, and explores its known biological roles and associated signaling pathways. This guide is intended for researchers, scientists, and professionals in the fields of drug development, lipidomics, and biochemistry who are interested in the specific applications and characteristics of this molecule.

Introduction

7(R)-Hydroxyhexadecanoic acid is a saturated fatty acid with a 16-carbon chain, distinguished by a hydroxyl group at the 7th carbon position with R-stereochemistry. Its synonyms include (7R)-7-Hydroxyhexadecanoic acid and (R)-7-Hydroxyhexadecanoic acid[1]. As a member of the hydroxy fatty acid family, it is of increasing interest due to the diverse biological activities exhibited by related molecules. Understanding the specific properties and functions of the 7(R)-enantiomer is crucial for elucidating its potential therapeutic and industrial applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 7(R)-Hydroxyhexadecanoic acid is presented in Table 1. While specific experimental data for some properties of the 7(R)-isomer are not widely published, data for closely related hydroxyhexadecanoic acid isomers are included for comparative purposes.

Table 1: Chemical and Physical Properties of Hydroxyhexadecanoic Acids

Property	7(R)-Hydroxyhexadecanoic Acid	16-Hydroxyhexadecanoic Acid (for comparison)	Reference
CAS Number	1046116-41-9	506-13-8	[1]
Molecular Formula	C₁₆H₃₂O₃	C₁₆H₃₂O₃	[1]
Molecular Weight	272.42 g/mol	272.42 g/mol	[1]
Physical State	Solid	White crystalline powder	[1]
Melting Point	Not Reported	94-98 °C	[2][3]
Boiling Point	Not Reported	414.00 to 415.00 °C (estimated)	[3]
Solubility	In solution (as supplied by some vendors)	Soluble in ethanol (B145695) (~2.5 mg/mL), DMSO (~20 mg/mL), and DMF (~20 mg/mL). Sparingly soluble in aqueous buffers.	[1][4]
Purity	>98% (commercially available)	>98% (commercially available)	[1]

Experimental Protocols

Detailed experimental protocols are essential for the accurate synthesis, purification, and analysis of 7(R)-Hydroxyhexadecanoic acid. The following sections outline established methodologies, drawing from general practices for chiral hydroxy fatty acids.

Synthesis

The asymmetric synthesis of chiral hydroxy fatty acids is a critical process for obtaining enantiomerically pure compounds for research. A common strategy involves the use of chiral precursors and stereoselective reactions.

Protocol 1: Asymmetric Synthesis of (R)-Hydroxy Fatty Acids

This protocol is a generalized approach based on the synthesis of similar chiral hydroxy fatty acids and would require optimization for 7(R)-Hydroxyhexadecanoic acid.

Materials:

• Appropriate starting materials (e.g., a protected 6-oxohexadecanoic acid derivative)

• Chiral reducing agent (e.g., (R)-2-Methyl-CBS-oxazaborolidine)

• Borane-dimethyl sulfide (B99878) complex (BMS)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane (B92381), ethyl acetate)

Procedure:

• Preparation: Under an inert atmosphere (argon or nitrogen), dissolve the keto-acid precursor in anhydrous THF in a flame-dried flask. Cool the solution to -20 °C.

• Asymmetric Reduction: Slowly add a solution of (R)-2-Methyl-CBS-oxazaborolidine in THF to the reaction mixture. After stirring for 15 minutes, add the borane-dimethyl sulfide complex dropwise.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench it by the slow addition of methanol, followed by saturated aqueous NH₄Cl.

• Extraction: Extract the product with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate (B1210297) gradient to yield the enantiomerically enriched 7(R)-Hydroxyhexadecanoic acid.

Purification

High-performance liquid chromatography (HPLC) is a powerful technique for the purification and chiral separation of hydroxy fatty acids.

Protocol 2: HPLC Purification

Instrumentation:

• Preparative HPLC system with a UV detector

• Chiral stationary phase (CSP) column (e.g., polysaccharide-based column)

Mobile Phase:

• A mixture of hexane and isopropanol (B130326) with a small percentage of a modifier like trifluoroacetic acid (TFA) is commonly used for normal-phase chromatography. The exact ratio should be optimized for baseline separation.

Procedure:

• Sample Preparation: Dissolve the synthesized or crude 7(R)-Hydroxyhexadecanoic acid in the mobile phase.

• Chromatography: Inject the sample onto the chiral HPLC column. Elute with the optimized mobile phase at a constant flow rate.

• Fraction Collection: Monitor the eluent at a suitable wavelength (e.g., 210 nm) and collect the fractions corresponding to the 7(R)-enantiomer.

• Solvent Removal: Evaporate the solvent from the collected fractions under reduced pressure to obtain the purified product.

Analysis

A combination of spectroscopic and chromatographic techniques is used to confirm the structure and purity of 7(R)-Hydroxyhexadecanoic acid.

Protocol 3: Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the proton environment. Expected signals include a multiplet for the proton on the carbon bearing the hydroxyl group (C7-H), triplets for the methylene (B1212753) protons adjacent to the carbonyl group and the terminal methyl group, and a broad singlet for the carboxylic acid proton.

  • ¹³C NMR: Shows distinct signals for the carbonyl carbon, the carbon attached to the hydroxyl group, and the other carbons in the aliphatic chain.

• Mass Spectrometry (MS):

  • Gas Chromatography-Mass Spectrometry (GC-MS): The sample is typically derivatized (e.g., silylation) to increase volatility. The mass spectrum will show a molecular ion peak and characteristic fragmentation patterns, including loss of the derivatizing group and cleavage adjacent to the hydroxyl and carbonyl groups.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Allows for analysis without derivatization. Electrospray ionization (ESI) in negative mode is often used, showing the deprotonated molecule [M-H]⁻.

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Characteristic absorption bands include a broad O-H stretch from the carboxylic acid and alcohol, a C=O stretch from the carboxylic acid, and C-H stretching from the aliphatic chain.

Biological Activity and Signaling Pathways

While specific signaling pathways for 7(R)-Hydroxyhexadecanoic acid are not yet fully elucidated, research on related hydroxy fatty acids provides insights into its potential biological roles.

Hydroxy fatty acids are known to act as signaling molecules, often interacting with G-protein coupled receptors (GPCRs). Several free fatty acid receptors (FFARs) have been identified that are activated by fatty acids of varying chain lengths. It is plausible that 7(R)-Hydroxyhexadecanoic acid may interact with one or more of these receptors, thereby influencing intracellular signaling cascades.

Logical Workflow for Investigating Biological Activity:

Caption: A logical workflow for the investigation of the biological activity of 7(R)-Hydroxyhexadecanoic acid.

Applications in Drug Development

The unique structural features of 7(R)-Hydroxyhexadecanoic acid make it a molecule of interest for drug development. Chiral hydroxy fatty acids have been shown to possess anti-inflammatory and anti-proliferative properties. The specific stereochemistry of the hydroxyl group can significantly impact biological activity, making enantiomerically pure compounds like 7(R)-Hydroxyhexadecanoic acid valuable for developing targeted therapeutics with improved efficacy and reduced off-target effects. Further research into its specific receptor interactions and downstream signaling effects is warranted to fully explore its therapeutic potential.

Conclusion

7(R)-Hydroxyhexadecanoic acid is a chiral fatty acid with potential for significant biological activity. This guide has provided a summary of its known properties and outlined key experimental protocols for its study. While further research is needed to fully characterize its physical properties and elucidate its specific roles in cellular signaling, the information presented here serves as a valuable resource for scientists and researchers working with this and related molecules. The development of robust synthetic and analytical methods will be crucial for advancing our understanding of 7(R)-Hydroxyhexadecanoic acid and harnessing its potential in various scientific and therapeutic applications.

References

• 1. larodan.com [larodan.com]
• 2. 16-HYDROXYHEXADECANOIC ACID CAS#: 506-13-8 [m.chemicalbook.com]
• 3. 16-hydroxyhexadecanoic acid, 506-13-8 [thegoodscentscompany.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to Methyl 7(R)-Hydroxyhexadecanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 7(R)-Hydroxyhexadecanoate is a chiral, long-chain fatty acid methyl ester. As a member of the hydroxy fatty acid family, it holds potential for significant biological activity and applications in drug development and cellular biology research. This technical guide provides a comprehensive overview of its chemical properties, a detailed hypothetical experimental protocol for its synthesis and purification, and an exploration of its potential biological significance and associated signaling pathways.

Core Data Presentation

A summary of the key quantitative data for Methyl 7(R)-Hydroxyhexadecanoate is presented in the table below for easy reference and comparison.

Property	Value	Source
Molecular Formula	C₁₇H₃₄O₃	[1][2][3]
Molecular Weight	286.45 g/mol	[1][2][3]
CAS Number	1212082-49-9	[1]
Predicted Boiling Point	370.0 ± 25.0 °C	[1]
Predicted Density	0.922 ± 0.06 g/cm³	[1]
Predicted pKa	15.20 ± 0.20	[1]

Experimental Protocols

Part 1: Enantioselective Synthesis of 7(R)-Hydroxyhexadecanoic Acid

This protocol is adapted from methodologies for the asymmetric synthesis of chiral alcohols and subsequent oxidation.

Materials and Reagents:

• Decanal (B1670006)

• (R)-2-Methyl-CBS-oxazaborolidine

• Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂)

• Hex-5-en-1-ylmagnesium bromide

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether, anhydrous

• Jones reagent (Chromium trioxide in sulfuric acid)

• Silica (B1680970) gel for column chromatography

• Standard solvents for chromatography (hexane, ethyl acetate)

Procedure:

• Asymmetric Grignard Addition: To a solution of (R)-2-Methyl-CBS-oxazaborolidine (1.1 equivalents) in anhydrous THF at -78 °C, add borane-dimethyl sulfide complex (1.1 equivalents) dropwise. After stirring for 15 minutes, add a solution of decanal (1.0 equivalent) in THF. Subsequently, add hex-5-en-1-ylmagnesium bromide (1.2 equivalents) in diethyl ether dropwise over 1 hour, maintaining the temperature at -78 °C.

• Quenching and Extraction: After the reaction is complete (monitored by TLC), quench the reaction by the slow addition of methanol (B129727), followed by 1 M HCl. Allow the mixture to warm to room temperature and extract with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification of Chiral Alcohol: The crude product, (R)-1-cyclohexylhept-6-en-1-ol, is purified by silica gel column chromatography using a hexane/ethyl acetate (B1210297) gradient.

• Oxidative Cleavage: The purified alcohol is then subjected to ozonolysis followed by an oxidative workup to cleave the terminal double bond and form the carboxylic acid.

• Final Purification: The resulting 7(R)-Hydroxyhexadecanoic acid is purified by silica gel column chromatography.

Part 2: Methyl Esterification

This is a standard procedure for the conversion of a carboxylic acid to its methyl ester.

Materials and Reagents:

• 7(R)-Hydroxyhexadecanoic acid

• Methanol, anhydrous

• Sulfuric acid, concentrated

• Sodium bicarbonate, saturated solution

• Brine

• Anhydrous sodium sulfate

• Diethyl ether

Procedure:

• Esterification Reaction: Dissolve 7(R)-Hydroxyhexadecanoic acid (1.0 equivalent) in anhydrous methanol. Add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops). Reflux the mixture for 4-6 hours, monitoring the reaction progress by TLC.

• Work-up and Extraction: After completion, cool the reaction mixture and neutralize the excess acid with a saturated solution of sodium bicarbonate. Remove the methanol under reduced pressure. Extract the aqueous residue with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude Methyl 7(R)-Hydroxyhexadecanoate. Further purification can be achieved by silica gel column chromatography if necessary.

Mandatory Visualization

Logical Workflow for Synthesis and Characterization

Caption: A logical workflow for the synthesis and subsequent characterization of Methyl 7(R)-Hydroxyhexadecanoate.

Biological Significance and Signaling Pathways

While research specifically on Methyl 7(R)-Hydroxyhexadecanoate is limited, studies on the corresponding free acid, 7-(R)-Hydroxystearic acid, and other hydroxylated fatty acids provide valuable insights into its potential biological roles.

Anti-proliferative and Pro-apoptotic Effects

Research has shown that certain saturated hydroxy fatty acids, including 7-(R)-Hydroxystearic acid, exhibit growth inhibitory activities against various human cancer cell lines. Furthermore, these compounds have been observed to suppress β-cell apoptosis induced by proinflammatory cytokines, suggesting a potential therapeutic role in autoimmune diseases like type 1 diabetes.[4] 7-(R)-Hydroxystearic acid, in particular, demonstrated high potency in both inhibiting cell growth and suppressing β-cell death.[4]

Potential Signaling Pathways

The precise signaling pathways modulated by Methyl 7(R)-Hydroxyhexadecanoate are yet to be fully elucidated. However, based on the activities of other hydroxylated fatty acids, several potential pathways can be hypothesized.

Hydroxylated fatty acids are known to act as signaling molecules in various biological processes. For instance, other hydroxylated eicosatetraenoic acids (HETEs) are involved in inflammatory responses and cell signaling cascades. It is plausible that 7-hydroxylated fatty acids could interact with specific G-protein coupled receptors or nuclear receptors to exert their biological effects.

The diagram below illustrates a hypothetical signaling pathway based on the observed anti-apoptotic effects.

Caption: A hypothetical signaling pathway for the pro-survival effects of Methyl 7(R)-Hydroxyhexadecanoate.

Conclusion

Methyl 7(R)-Hydroxyhexadecanoate is a chiral fatty acid ester with promising, yet underexplored, biological activities. This guide provides a foundational understanding of its properties and a framework for its synthesis and characterization. Further research into its specific molecular targets and signaling pathways is warranted to fully unlock its potential in drug discovery and development.

References

• 1. Concise Synthesis of Hydroxy β-Methyl Fatty Acid Ethyl Esters [jstage.jst.go.jp]
• 2. Oxidized Fatty Acids as Inter-Kingdom Signaling Molecules [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Saturated Hydroxy Fatty Acids Exhibit a Cell Growth Inhibitory Activity and Suppress the Cytokine-Induced β-Cell Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Methyl 7(R)-Hydroxyhexadecanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 7(R)-hydroxyhexadecanoate is a chiral, long-chain fatty acid methyl ester of significant interest in the fields of organic synthesis, biochemistry, and drug discovery. Its specific stereochemistry and functional groups suggest potential roles in various biological processes, making it a valuable target for synthesis and investigation. This technical guide provides a comprehensive overview of the chemical structure, properties, and potential biological significance of Methyl 7(R)-Hydroxyhexadecanoate. Detailed theoretical data, extrapolated analytical characteristics, and a plausible synthetic approach are presented to facilitate further research and application of this compound.

Chemical Structure and Identifiers

Methyl 7(R)-hydroxyhexadecanoate is the methyl ester of 7(R)-hydroxyhexadecanoic acid. The molecule features a sixteen-carbon backbone with a hydroxyl group at the seventh carbon, exhibiting an (R)-stereochemical configuration, and a methyl ester at the carboxyl end.

Identifier	Value
IUPAC Name	methyl (7R)-7-hydroxyhexadecanoate
Synonyms	Methyl 7(R)-hydroxypalmitate
CAS Number	1212082-49-9[1]
Molecular Formula	C₁₇H₃₄O₃[1]
Molecular Weight	286.45 g/mol [1]
Canonical SMILES	CCCCCCCCCC--INVALID-LINK--CCCCCC(=O)OC
InChI	InChI=1S/C17H34O3/c1-3-4-5-6-7-8-9-10-12-16(18)13-11-14-15-17(19)20-2/h16,18H,3-15H2,1-2H3/t16-/m1/s1
InChIKey	PHFQJBDKBCFMOS-OAHLLOKOSA-N

Physicochemical Properties (Predicted)

Due to the limited availability of experimental data for Methyl 7(R)-Hydroxyhexadecanoate, the following physicochemical properties have been predicted based on its structure and data from closely related compounds.

Property	Predicted Value
Boiling Point	~370.0 ± 25.0 °C
Density	~0.922 ± 0.06 g/cm³
pKa	~15.20 ± 0.20

Synthesis and Experimental Protocols

An enantioselective synthesis of Methyl 7(R)-Hydroxyhexadecanoate can be envisioned through several modern synthetic methodologies. A plausible and efficient route involves the asymmetric reduction of a corresponding ketoester, Methyl 7-oxohexadecanoate. This approach leverages well-established catalytic systems to introduce the chiral hydroxyl group with high enantioselectivity.

Proposed Synthetic Pathway: Asymmetric Hydrogenation

A robust method for the synthesis of chiral secondary alcohols is the asymmetric hydrogenation of ketones. This can be adapted for the synthesis of Methyl 7(R)-Hydroxyhexadecanoate from Methyl 7-oxohexadecanoate.

Caption: Proposed synthetic workflow for Methyl 7(R)-Hydroxyhexadecanoate.

Detailed Experimental Protocol (Adapted from a similar transformation)

Materials:

• Methyl 7-oxohexadecanoate

• Chiral Ruthenium-BINAP catalyst

• Anhydrous, degassed methanol

• High-pressure autoclave

• Hydrogen gas (high purity)

• Standard laboratory glassware and purification apparatus (silica gel for chromatography)

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, the chiral ruthenium catalyst is prepared according to established literature procedures.

• Reaction Setup: A high-pressure autoclave is charged with Methyl 7-oxohexadecanoate and the chiral ruthenium catalyst in anhydrous, degassed methanol.

• Hydrogenation: The autoclave is sealed, purged with hydrogen gas, and then pressurized to the desired pressure (typically 50-100 atm). The reaction mixture is stirred vigorously at a controlled temperature (e.g., room temperature to 50 °C) for 12-24 hours.

• Work-up: After the reaction is complete (monitored by TLC or GC), the autoclave is carefully depressurized. The reaction mixture is filtered to remove the catalyst and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by silica (B1680970) gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to afford pure Methyl 7(R)-Hydroxyhexadecanoate.

Analytical Characterization (Theoretical)

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted):

• ~3.67 ppm (s, 3H): Protons of the methyl ester (-OCH₃).

• ~3.60 ppm (m, 1H): Proton on the carbon bearing the hydroxyl group (-CH(OH)-).

• ~2.30 ppm (t, 2H): Protons on the carbon alpha to the carbonyl group (-CH₂-C=O).

• ~1.20-1.60 ppm (m, 26H): Methylene protons of the long alkyl chain (-(CH₂)₁₃-).

• ~0.88 ppm (t, 3H): Protons of the terminal methyl group (-CH₃).

¹³C NMR (Predicted):

• ~174 ppm: Carbonyl carbon of the methyl ester (-C=O).

• ~72 ppm: Carbon bearing the hydroxyl group (-CH(OH)-).

• ~51 ppm: Methyl carbon of the ester (-OCH₃).

• ~22-37 ppm: Methylene carbons of the alkyl chain.

• ~14 ppm: Terminal methyl carbon.

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, long-chain fatty acid esters often show characteristic fragmentation patterns. For a 7-hydroxyalkanoate, the molecular ion peak (M⁺) at m/z = 286 may be weak or absent. Key fragmentation would likely involve cleavage alpha to the hydroxyl group.

Predicted Key Fragments:

• m/z 159: Cleavage between C6 and C7, resulting in [CH(OH)(CH₂)₅COOCH₃]⁺.

• m/z 127: Cleavage between C7 and C8, resulting in [CH₃(CH₂)₈]⁺.

• m/z 74: A common fragment for methyl esters resulting from McLafferty rearrangement.

Biological Activity and Potential Applications

While the specific biological activities of Methyl 7(R)-Hydroxyhexadecanoate have not been extensively studied, the broader class of monohydroxy fatty acid methyl esters is known to possess a range of biological functions.

• Antimicrobial and Antifungal Properties: Fatty acid methyl esters have been reported to exhibit antimicrobial activity against various pathogenic bacteria and fungi.[2] The mechanism is thought to involve the disruption of the microbial cell membrane.

• Anti-inflammatory Effects: Some hydroxylated fatty acids and their esters have demonstrated anti-inflammatory properties.[3]

• Signaling Molecules: Hydroxylated fatty acids can act as signaling molecules in various physiological processes. They can be incorporated into more complex lipids or act as ligands for nuclear receptors.

Hypothetical Signaling Pathway

Given the structural similarities to other bioactive lipids, Methyl 7(R)-Hydroxyhexadecanoate could potentially modulate signaling pathways involved in inflammation and metabolism. One such hypothetical pathway is the interaction with a G-protein coupled receptor (GPCR) on the cell surface.

Caption: A hypothetical GPCR signaling pathway for Methyl 7(R)-Hydroxyhexadecanoate.

Conclusion

Methyl 7(R)-Hydroxyhexadecanoate represents a compelling target for chemical synthesis and biological investigation. This technical guide provides a foundational understanding of its chemical nature, predicted properties, and potential significance. The detailed theoretical data and proposed experimental approaches are intended to serve as a valuable resource for researchers in academia and industry, paving the way for future studies to elucidate the precise biological roles and therapeutic potential of this and related chiral lipids. Further experimental validation of the data presented herein is a critical next step in advancing our knowledge of this intriguing molecule.

References

• 1. spectrabase.com [spectrabase.com]
• 2. rsc.org [rsc.org]
• 3. par.nsf.gov [par.nsf.gov]

The Pivotal Role of Hydroxy Fatty Acid Methyl Esters in Insect Physiology: A Technical Guide

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy fatty acid methyl esters (HFAMEs) are a class of lipid molecules derived from the modification of fatty acids. In the intricate biochemical landscape of insects, these compounds are emerging as critical players in a variety of physiological processes. While research has often focused on their precursor molecules—fatty acids and their hydroxylated or methylated derivatives—the specific roles of HFAMEs are a growing area of interest. This technical guide provides a comprehensive overview of the current understanding of HFAMEs in insects, detailing their biosynthesis, physiological functions, and the analytical methods used for their study. The information presented herein is intended to serve as a valuable resource for researchers in entomology, biochemistry, and pharmacology, offering insights that could inform the development of novel pest management strategies and therapeutic agents.

Biosynthesis of Hydroxy Fatty Acid Methyl Esters in Insects

The formation of HFAMEs in insects is a multi-step process that begins with the de novo synthesis of fatty acids and is followed by specific enzymatic modifications. This pathway involves several key enzymes that introduce hydroxyl groups and subsequently methylate the carboxyl group.

Fatty Acid Synthesis

The foundational step is the synthesis of saturated fatty acids, primarily palmitic acid (C16:0) and stearic acid (C18:0), from acetyl-CoA and malonyl-CoA by the multi-enzyme complex, fatty acid synthase (FAS).[1][2] These fatty acids can then be further modified by elongases and desaturases to produce a diverse array of long-chain saturated and unsaturated fatty acids that serve as the substrates for subsequent hydroxylation and methylation.[1]

Hydroxylation of Fatty Acids

The introduction of a hydroxyl group onto the fatty acid chain is a critical modification. This reaction is predominantly catalyzed by cytochrome P450 monooxygenases (P450s), a diverse superfamily of enzymes involved in the metabolism of a wide range of endogenous and exogenous compounds.[3][4][5] In insects, specific P450s, such as those from the CYP4 family, are known to be involved in fatty acid hydroxylation.[6] This hydroxylation can occur at various positions along the acyl chain, leading to a variety of hydroxy fatty acid isomers.

Methylation of Hydroxy Fatty Acids

The final step in the formation of HFAMEs is the esterification of the carboxyl group of the hydroxy fatty acid with a methyl group. This reaction is typically catalyzed by an S-adenosyl-L-methionine-dependent fatty acid O-methyltransferase.[7] This enzyme transfers a methyl group from S-adenosyl-L-methionine (SAM) to the fatty acid, yielding the corresponding fatty acid methyl ester and S-adenosyl-L-homocysteine. While the existence of such enzymes is known, specific fatty acid methyltransferases involved in HFAME synthesis in insects are an area of ongoing research.

Biosynthesis of Hydroxy Fatty Acid Methyl Esters (HFAMEs).

Physiological Roles of Hydroxy Fatty Acid Methyl Esters and Related Compounds

HFAMEs and their precursors are involved in a wide spectrum of physiological functions in insects, ranging from chemical communication to immune defense.

Pheromones and Chemical Communication

Fatty acid-derived molecules are the cornerstone of chemical communication in a vast number of insect species. The biosynthesis of many insect pheromones involves the modification of fatty acids through hydroxylation, methylation, and other enzymatic reactions.[8][9] For instance, the contact sex pheromone of the female German cockroach, Blattella germanica, is derived from fatty acid biosynthesis involving steps such as hydroxylation and oxidation.[9] While the direct role of HFAMEs as pheromones is not extensively documented, their hydroxylated and methylated precursors are integral to the production of these vital chemical signals.

Immune Response

The insect immune system relies on a complex network of cellular and humoral responses to combat pathogens. Fatty acid derivatives, particularly oxidized fatty acids (oxylipins), are key signaling molecules in this process.

Eicosanoids are a group of signaling molecules derived from the oxidation of 20-carbon fatty acids, such as arachidonic acid.[10] In insects, the eicosanoid biosynthesis pathway is initiated by the release of fatty acids from cell membranes, which are then hydroxylated and further modified to produce prostaglandins, leukotrienes, and other bioactive lipids.[10][11] These molecules act as local hormones that mediate various aspects of the immune response, including phagocytosis, nodulation, and the encapsulation of foreign invaders.[12] The inhibition of eicosanoid biosynthesis has been shown to severely compromise the insect's ability to fight off bacterial infections.[12]

Simplified Eicosanoid Signaling Pathway in Insect Immunity.

There is evidence to suggest that certain fatty acid methyl esters possess antimicrobial and antifungal properties. For example, studies on the larvae of the greater wax moth, Galleria mellonella, have shown that the levels of certain FAMEs change in response to fungal infection, and some of these compounds exhibit antifungal activity.[13] This suggests that HFAMEs could be part of the insect's chemical defense arsenal (B13267) against microbial pathogens.

The Toll and Immune deficiency (Imd) pathways are two of the most important signaling cascades in the insect humoral immune response, leading to the production of antimicrobial peptides (AMPs).[14][15] The Toll pathway is primarily activated by Gram-positive bacteria and fungi, while the Imd pathway is triggered by Gram-negative bacteria.[15][16] While not directly involving HFAMEs as signaling molecules, these pathways represent the central nervous system of the insect immune response and can be modulated by the overall lipid metabolism of the insect.

Simplified Toll and Imd Immune Signaling Pathways in Insects.

Insect-Plant Interactions

Hydroxylated fatty acid-amino acid conjugates play a well-documented role in mediating interactions between herbivorous insects and plants. A prime example is volicitin (B1247072), N-(17-hydroxylinolenoyl)-L-glutamine, which is found in the oral secretions of lepidopteran larvae.[1][17] When introduced into a damaged plant, volicitin acts as an elicitor, triggering the plant to release volatile organic compounds that attract natural enemies of the herbivore, such as parasitic wasps.[18] The biosynthesis of volicitin involves the hydroxylation of linolenic acid (obtained from the plant) by the insect, followed by conjugation to glutamine.[17] This highlights the importance of fatty acid hydroxylation in inter-kingdom signaling.

Quantitative Data on Fatty Acid Derivatives in Insects

Quantifying the exact concentrations of HFAMEs in insect tissues is challenging due to their low abundance and the complexity of the lipidome. However, studies have reported on the levels of related fatty acid derivatives, providing insights into their physiological relevance.

Compound Class	Insect Species	Tissue/Condition	Concentration/Relative Abundance	Reference(s)
Hydroxy Fatty Acids	Apis cerana (Honeybee)	Honey	8-hydroxyoctanoic acid: 96.20-253.34 mg/kg	[19]
Apis mellifera (Honeybee)	Honey	8-hydroxyoctanoic acid: 0-32.46 mg/kg	[19]
Apis cerana (Honeybee)	Honey	3,10-dihydroxydecanoic acid: 1.96-6.56 mg/kg	[19]
Apis mellifera (Honeybee)	Honey	3,10-dihydroxydecanoic acid: 0-0.35 mg/kg	[19]
Fatty Acid Methyl Esters	Zophobas morio (Superworm)	Fat body (infected with M. flavoviride)	Increased levels of methyl oleate, methyl palmitate, and methyl stearate (B1226849) compared to control.	[13]
General Fatty Acids	Hermetia illucens (Black Soldier Fly)	Larvae	Lauric acid (C12:0) is a major component.	[20]
Tenebrio molitor (Mealworm)	Larvae	Oleic acid (C18:1) is a major component.	[20]
Various edible insects	Whole body	Total fat content ranges from 10-60% of dry matter.	[7][21]

Experimental Protocols

The analysis of HFAMEs in insect tissues requires careful sample preparation and sophisticated analytical techniques, primarily gas chromatography-mass spectrometry (GC-MS).

Lipid Extraction from Insect Tissues

A common and effective method for extracting lipids from biological samples is a modified Folch or Bligh-Dyer method, which uses a chloroform (B151607) and methanol (B129727) solvent system.[10][22]

Materials:

• Insect tissue (e.g., fat body, hemolymph)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass homogenizer

• Centrifuge

• Glass vials

Protocol:

• Dissect and weigh the desired insect tissue. For hemolymph, it can be collected using a microcapillary tube.[23] For fat body, dissect the tissue from the abdominal cavity.[23][24]

• Place the tissue in a glass homogenizer with a 2:1 (v/v) mixture of chloroform:methanol. The solvent volume should be approximately 20 times the tissue weight (e.g., 20 mL for 1 g of tissue).[22]

• Homogenize the tissue thoroughly.

• Transfer the homogenate to a glass centrifuge tube and add 0.2 volumes of 0.9% NaCl solution.

• Vortex the mixture and centrifuge to separate the phases.

• The lower chloroform phase, containing the lipids, is carefully collected using a Pasteur pipette.

• The solvent is then evaporated under a stream of nitrogen to yield the total lipid extract.

• The dried lipid extract can be stored at -80°C until analysis.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

For analysis by GC-MS, the fatty acids and hydroxy fatty acids in the lipid extract are typically converted to their more volatile methyl ester and trimethylsilyl (B98337) (TMS) ether derivatives, respectively.[15][25]

Materials:

• Dried lipid extract

• Toluene

• BF3-methanol or H2SO4 in methanol (for methylation)

• BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (trimethylchlorosilane) (for silylation)

• Heptane or Hexane

• Anhydrous sodium sulfate

• GC-MS system

Protocol:

• Methylation (Esterification):

  • Dissolve the dried lipid extract in a small volume of toluene.

  • Add BF3-methanol (14% w/v) or a solution of sulfuric acid in methanol.[4]

  • Heat the mixture at 60-100°C for a specified time (e.g., 1 hour) to convert fatty acids to fatty acid methyl esters (FAMEs).

  • After cooling, add water and hexane/heptane, vortex, and centrifuge to extract the FAMEs into the organic layer.

  • Collect the upper organic layer and dry it over anhydrous sodium sulfate.

• Silylation:

  • To derivatize the hydroxyl groups, evaporate the solvent from the FAMEs extract.

  • Add a silylating agent such as BSTFA with 1% TMCS and pyridine.[3][15]

  • Incubate at room temperature or slightly elevated temperature (e.g., 60°C) for 30-60 minutes.[3]

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS.

  • Typical GC parameters:

    • Column: A polar capillary column (e.g., DB-23, FAMEWAX) is often used for separating FAMEs.[15][26]

    • Injector Temperature: 250°C

    • Oven Program: Start at a low temperature (e.g., 50-100°C), ramp up to a higher temperature (e.g., 250°C) at a controlled rate.[14]

    • Carrier Gas: Helium

  • Typical MS parameters:

    • Ionization Mode: Electron Ionization (EI) is commonly used for fragmentation and identification. Chemical Ionization (CI) can provide softer ionization and more prominent molecular ions.[22]

    • Scan Range: A mass range of m/z 50-650 is typical.

    • Identification: Compounds are identified by comparing their mass spectra and retention times to those of authentic standards and by interpreting their fragmentation patterns.

Experimental Workflow for the Analysis of HFAMEs in Insects.

Conclusion

Hydroxy fatty acid methyl esters and their related precursors are integral components of insect biochemistry, with multifaceted roles in chemical communication, immune defense, and interactions with the environment. While the precise functions of many specific HFAMEs are still under investigation, the existing evidence strongly suggests their importance in insect physiology. Further research, aided by advancements in mass spectrometry and metabolomics, will undoubtedly uncover more detailed information about the biosynthesis, signaling pathways, and physiological significance of these fascinating molecules. A deeper understanding of the role of HFAMEs in insects holds the potential for the development of innovative and targeted strategies for pest management and for the discovery of novel bioactive compounds with applications in medicine and agriculture.

References

• 1. A fatty acid anabolic pathway in specialized-cells sustains a remote signal that controls egg activation in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Derivatization techniques for free fatty acids by GC [restek.com]
• 4. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 5. Fatty acid β-oxidation is required for the differentiation of larval hematopoietic progenitors in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Fats and major fatty acids present in edible insects utilised as food and livestock feed - PMC [pmc.ncbi.nlm.nih.gov]
• 8. frontiersin.org [frontiersin.org]
• 9. Insect pheromones--an overview of biosynthesis and endocrine regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biocompare.com [biocompare.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Lipidomic Profiling Reveals Concerted Temporal Patterns of Functionally Related Lipids in Aedes aegypti Females Following Blood Feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 15. marinelipids.ca [marinelipids.ca]
• 16. researchgate.net [researchgate.net]
• 17. Highly sensitive determination of fatty acid esters of hydroxyl fatty acids by liquid chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 18. Metabolic and immune functions of the hemolymph and fat body in Hermetia illucens (Diptera: Stratiomyidae) under pathogen challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. shimadzu.com [shimadzu.com]
• 23. Morpho-physiological analysis of the insect fat body: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. INSECT FAT BODY: ENERGY, METABOLISM, AND REGULATION - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 26. gcms.cz [gcms.cz]

An In-depth Technical Guide to the Biosynthesis of 7-Hydroxyalkanoic Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Hydroxyalkanoic acids (7-HAAs) are valuable bifunctional molecules with potential applications as precursors for polymers, specialty chemicals, and pharmaceuticals. While nature predominantly synthesizes 3-hydroxyalkanoic acids as precursors for polyhydroxyalkanoates (PHAs), the targeted biosynthesis of 7-HAAs presents a unique challenge. This technical guide explores the core principles and methodologies for the biocatalytic production of 7-HAAs, focusing on the utilization of engineered cytochrome P450 monooxygenases. It provides a comprehensive overview of the key enzymes, proposed metabolic pathways, detailed experimental protocols for whole-cell biotransformation and product analysis, and a summary of relevant quantitative data. Furthermore, this guide includes visualizations of the biosynthetic pathway, experimental workflow, and regulatory elements to facilitate a deeper understanding of this emerging field of metabolic engineering.

Introduction

Hydroxyalkanoic acids (HAAs) are a class of organic compounds containing both a carboxyl and a hydroxyl functional group. The position of the hydroxyl group along the alkyl chain dictates the chemical and physical properties of the molecule, influencing its reactivity and potential applications. While ω- and β-hydroxyalkanoic acids have been extensively studied, in-chain hydroxylated fatty acids, such as 7-hydroxyalkanoic acids, represent a less explored but highly promising category of bio-based chemicals. Their unique structure makes them suitable monomers for novel polymers with tailored properties and valuable chiral building blocks for the synthesis of complex organic molecules.

The biosynthesis of HAAs is most commonly associated with the production of polyhydroxyalkanoates (PHAs), which are bacterial energy storage polymers. However, these pathways are highly specific for the synthesis of (R)-3-hydroxyacyl-CoA precursors. The production of other positional isomers, such as 7-HAAs, necessitates the exploration of alternative enzymatic systems with the ability to perform regioselective C-H activation on fatty acid or alkane backbones. Cytochrome P450 monooxygenases have emerged as a powerful class of enzymes capable of

The Anti-Inflammatory Potential of Long-Chain Hydroxy Esters: A Technical Guide for Researchers

Abstract

Long-chain hydroxy esters, a diverse class of lipids, are emerging as potent endogenous modulators of inflammation. This technical guide provides an in-depth analysis of their anti-inflammatory properties, with a particular focus on the family of fatty acid esters of hydroxy fatty acids (FAHFAs). We delve into the molecular mechanisms, quantitative efficacy, and key experimental protocols used to characterize these bioactive lipids. This document is intended to be a comprehensive resource for researchers, scientists, and drug development professionals working in the fields of lipid biology, immunology, and pharmacology. We detail the signaling pathways, primarily involving G-protein coupled receptors GPR120 and GPR40, and present a compilation of quantitative data from preclinical studies. Furthermore, we provide detailed methodologies for critical in vitro and in vivo assays and include visual representations of signaling cascades and experimental workflows to facilitate a deeper understanding of the anti-inflammatory potential of long-chain hydroxy esters.

Introduction to Long-Chain Hydroxy Esters and their Anti-Inflammatory Role

Long-chain hydroxy esters are a class of endogenous lipids characterized by a long-chain fatty acid ester-linked to a hydroxy fatty acid. A prominent and well-studied family within this class are the Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs).[1][2][3][4][5] First identified in 2014, FAHFAs have garnered significant attention for their anti-diabetic and potent anti-inflammatory properties.[6]

Specific isomers, such as 9-palmitic acid hydroxy stearic acid (9-PAHSA) and 13-linoleic acid hydroxy linoleic acid (13-LAHLA), have been shown to significantly attenuate inflammatory responses in various preclinical models.[2][7] For instance, 9-PAHSA has been demonstrated to reduce adipose tissue inflammation and ameliorate experimental colitis in mice.[2][8] Similarly, 13-LAHLA has been shown to suppress the expression of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.[2] The anti-inflammatory effects of these lipids are primarily mediated through the activation of specific G-protein coupled receptors (GPCRs), leading to the modulation of downstream inflammatory signaling pathways.[9]

This guide will explore the current understanding of the anti-inflammatory potential of these molecules, providing the necessary technical details for researchers to further investigate this promising class of lipids.

Quantitative Data on Anti-Inflammatory Effects

The following tables summarize the quantitative data on the anti-inflammatory effects of various long-chain hydroxy esters from in vitro and in vivo studies.

Table 1: In Vitro Anti-Inflammatory Effects of Long-Chain Hydroxy Esters

Compound	Cell Line	Inflammatory Stimulus	Measured Parameter	Effect	Concentration/IC50	Reference(s)
9-PAHSA	RAW 264.7 Macrophages	LPS (100 ng/mL)	IL-6 mRNA	Significant Suppression	10 µM	[2]
IL-1β mRNA	Significant Suppression	10 µM	[2]
Human CD4+ T-cells	CCL19	Cell Migration	Inhibition	-	[10]
Chemokine Receptor Panel	Specific Agonists	Receptor Antagonism	IC50	CCR6: 1.7 µM, CCR7: 3.2 µM, CXCR4: 3.9 µM, CXCR5: 19 µM	[7]
MIMIC® PTE cultures	LPS (10 ng/mL)	CXCL10 Secretion	Weak Reduction	10-100 µM	[7]
13-LAHLA	RAW 264.7 Macrophages	LPS (100 ng/mL)	IL-6 mRNA	Significant Suppression (stronger than 9-PAHSA)	10 µM	[2]
IL-1β mRNA	Significant Suppression (stronger than 9-PAHSA)	10 µM	[2]
9-POHSA	RAW 264.7 Macrophages	LPS (100 ng/mL)	IL-1β Gene Expression	Suppression	2 and 10 µM	[11][12]
IL-6 Gene Expression	Suppression	2 and 10 µM	[11][12]
9-OAHSA	RAW 264.7 Macrophages	LPS (100 ng/mL)	IL-1β Gene Expression	Suppression	2 and 10 µM	[11][12]
IL-6 Gene Expression	Suppression	2 and 10 µM	[11][12]
Long-chain fatty alcohols (from pomace olive oil)	RAW 264.7 Macrophages	LPS	Nitric Oxide Production	Significant, dose-dependent decrease	-	[13]
TNF-α Production	Reduction	-	[13]
Prostaglandin E2 Production	Reduction	-	[13]
Rat Peritoneal Neutrophils	Calcium ionophore A-23187	Thromboxane A2 Production	Significant reduction	-	[13]
Phospholipase A2	Enzyme Activity	Inhibition	IC50: 6.2 µg/ml	[13]

Table 2: In Vivo Anti-Inflammatory Effects of Long-Chain Hydroxy Esters

Compound	Animal Model	Disease Model	Key Findings	Reference(s)
9-PAHSA	Mice	DSS-induced colitis	Reduced clinical and molecular inflammation.	[2]
9-PAHSA	db/db mice	Diabetic Cardiovascular Disease	Attenuated inflammation.	[8]

Signaling Pathways in Anti-Inflammation

The anti-inflammatory effects of long-chain hydroxy esters are predominantly mediated by two G-protein coupled receptors: GPR120 and GPR40.

GPR120 Signaling Pathway

GPR120, also known as Free Fatty Acid Receptor 4 (FFAR4), is a key receptor for omega-3 fatty acids and certain FAHFAs like 9-PAHSA.[9] Its activation leads to potent anti-inflammatory effects through a β-arrestin-2-dependent mechanism.[14] Upon ligand binding, GPR120 recruits β-arrestin-2, which then interacts with TAK1-binding protein 1 (TAB1).[14][15] This interaction prevents the activation of TGF-β-activated kinase 1 (TAK1), a critical upstream kinase in the NF-κB and JNK signaling pathways.[15] The inhibition of TAK1 ultimately leads to the suppression of pro-inflammatory gene expression.[16]

Caption: GPR120-mediated anti-inflammatory signaling pathway.

GPR40 Signaling Pathway

GPR40 (also known as FFAR1) is another GPCR that is activated by medium and long-chain fatty acids, as well as certain FAHFAs.[17] While primarily known for its role in glucose-stimulated insulin (B600854) secretion, GPR40 activation also exerts anti-inflammatory effects.[18] The canonical GPR40 signaling pathway involves coupling to the Gq/11 alpha subunit, which activates phospholipase C (PLC).[19] PLC then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This leads to an increase in intracellular calcium and activation of protein kinase C (PKC), which can modulate the activity of downstream inflammatory pathways such as NF-κB.[20]

Caption: GPR40-mediated anti-inflammatory signaling pathway.

Detailed Experimental Protocols

This section provides detailed methodologies for key in vitro and in vivo experiments used to assess the anti-inflammatory potential of long-chain hydroxy esters.

In Vitro: LPS-Stimulated RAW 264.7 Macrophage Assay

This assay is a widely used in vitro model to screen for anti-inflammatory activity.[21]

Objective: To determine the ability of a test compound to inhibit the production of pro-inflammatory mediators (e.g., nitric oxide, TNF-α, IL-6) in LPS-stimulated murine macrophages.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test compound (long-chain hydroxy ester) dissolved in a suitable vehicle (e.g., DMSO)

• Griess Reagent for nitric oxide measurement

• ELISA kits for TNF-α and IL-6 quantification

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate overnight at 37°C in a 5% CO₂ incubator to allow for cell adherence.[21]

• Compound Pre-treatment: The following day, remove the culture medium and pre-treat the cells with various concentrations of the test compound (dissolved in fresh medium) for 1-2 hours. Include a vehicle control group.[21]

• LPS Stimulation: After pre-treatment, add LPS to the wells to a final concentration of 1 µg/mL to induce an inflammatory response. Include an unstimulated control group (cells with medium and vehicle only).[21]

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Sample Collection: After incubation, carefully collect the cell culture supernatant for analysis.

• Nitric Oxide Measurement: Determine the concentration of nitrite (B80452) (a stable product of nitric oxide) in the supernatant using the Griess reagent according to the manufacturer's instructions.

• Cytokine Measurement: Quantify the levels of TNF-α and IL-6 in the supernatant using specific ELISA kits, following the manufacturer's protocols.

• Data Analysis: Calculate the percentage inhibition of nitric oxide and cytokine production by the test compound compared to the LPS-stimulated vehicle control.

Caption: Experimental workflow for the LPS-stimulated macrophage assay.

In Vivo: DSS-Induced Colitis Model in Mice

This is a widely used and reproducible animal model that mimics many aspects of human inflammatory bowel disease.[10][22][23][24]

Objective: To evaluate the therapeutic efficacy of a test compound in reducing the clinical and pathological signs of colitis.

Materials:

• C57BL/6 mice (8-10 weeks old)

• Dextran sulfate (B86663) sodium (DSS; 36-50 kDa)

• Test compound (long-chain hydroxy ester)

• Vehicle for test compound administration

• Standard mouse chow and autoclaved drinking water

• Equipment for daily monitoring (weighing scale, stool consistency and blood scoring charts)

• Dissection tools and materials for tissue collection and processing (formalin, histology cassettes)

Procedure:

• Acclimatization: Acclimatize mice to the animal facility for at least one week prior to the experiment.

• Grouping: Randomly divide mice into experimental groups (e.g., Control, DSS + Vehicle, DSS + Test Compound).

• Induction of Colitis: Administer 2-3% (w/v) DSS in the drinking water ad libitum for 7 consecutive days. The control group receives regular autoclaved drinking water.[1]

• Compound Administration: Administer the test compound or vehicle daily via a suitable route (e.g., oral gavage) starting from day 0 of DSS administration.

• Daily Monitoring: Monitor the mice daily for body weight, stool consistency, and the presence of blood in the stool. Calculate a Disease Activity Index (DAI) score based on these parameters.[23]

• Termination and Sample Collection: On day 8 (or as determined by the experimental design), euthanize the mice.[24]

• Macroscopic Evaluation: Measure the length of the colon.

• Histological Analysis: Collect a section of the distal colon, fix it in 10% buffered formalin, embed in paraffin, and stain with Hematoxylin and Eosin (H&E). Score the tissue sections for signs of inflammation, such as immune cell infiltration and mucosal ulceration.

• Biochemical Analysis: Homogenize a portion of the colon tissue to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) by ELISA or myeloperoxidase (MPO) activity as a marker of neutrophil infiltration.[23]

Caption: Experimental workflow for the DSS-induced colitis model.

Concluding Remarks

Long-chain hydroxy esters, particularly FAHFAs, represent a promising class of endogenous lipids with significant anti-inflammatory potential. Their mechanism of action through GPCRs like GPR120 and GPR40 offers novel therapeutic targets for inflammatory diseases. The quantitative data and detailed experimental protocols provided in this guide serve as a valuable resource for the scientific community to further explore and harness the therapeutic potential of these fascinating molecules. Future research should focus on elucidating the structure-activity relationships of different long-chain hydroxy ester isomers, exploring their efficacy in a wider range of inflammatory disease models, and investigating their potential for clinical translation.

References

• 1. bio-protocol.org [bio-protocol.org]
• 2. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals [escholarship.org]
• 4. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals | Lund University Publications [lup.lub.lu.se]
• 5. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | 9-PAHSA displays a weak anti-inflammatory potential mediated by specific antagonism of chemokine G protein-coupled receptors [frontiersin.org]
• 8. 9-PAHSA Improves Cardiovascular Complications by Promoting Autophagic Flux and Reducing Myocardial Hypertrophy in Db/Db Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. yeasenbio.com [yeasenbio.com]
• 11. Determination of Major Endogenous FAHFAs in Healthy Human Circulation: The Correlations with Several Circulating Cardiovascular-Related Biomarkers and Anti-Inflammatory Effects on RAW 264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Long-chain fatty alcohols from pomace olive oil modulate the release of proinflammatory mediators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Metabolic Functions of G Protein-Coupled Receptors and β-Arrestin-Mediated Signaling Pathways in the Pathophysiology of Type 2 Diabetes and Obesity [frontiersin.org]
• 15. mdpi.com [mdpi.com]
• 16. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. benchchem.com [benchchem.com]
• 22. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. socmucimm.org [socmucimm.org]
• 24. benchchem.com [benchchem.com]

Methyl 7(R)-Hydroxyhexadecanoate as a Putative Semiochemical: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl 7(R)-hydroxyhexadecanoate is a long-chain fatty acid methyl ester (FAME) with a defined stereochemistry. While direct evidence for its role as a semiochemical is not extensively documented in publicly available literature, its structural characteristics place it within a class of molecules known to be involved in chemical communication among organisms, particularly insects. This technical guide provides a comprehensive overview of the methodologies and theoretical frameworks required to investigate the potential semiochemical activity of methyl 7(R)-hydroxyhexadecanoate and similar long-chain hydroxy fatty acid methyl esters. The guide details experimental protocols for synthesis, purification, and bioassays, summarizes potential quantitative data in structured tables, and illustrates key workflows and signaling pathways using diagrams. This document is intended to serve as a foundational resource for researchers initiating studies into the semiochemical properties of this and related compounds.

Introduction to Long-Chain Hydroxy Fatty Acid Methyl Esters as Semiochemicals

Semiochemicals are signaling molecules that mediate interactions between organisms. They are broadly classified into pheromones (intraspecific communication) and allelochemicals (interspecific communication). Fatty acid derivatives, including methyl esters, are a significant class of semiochemicals. The introduction of a hydroxyl group and a specific stereocenter, as in methyl 7(R)-hydroxyhexadecanoate, can impart a high degree of specificity to the biological activity.

While research on methyl 7(R)-hydroxyhexadecanoate itself is limited, related compounds have been identified as pheromones or kairomones in various insect species. For instance, hydroxylated fatty acid methyl esters can act as precursors to more volatile signaling molecules or may be directly involved in contact chemoreception. The study of such compounds is crucial for developing novel pest management strategies and for understanding the chemical ecology of various species.

Physicochemical Properties

A summary of the key physicochemical properties of methyl 7(R)-hydroxyhexadecanoate is presented in Table 1.

Property	Value	Source
Molecular Formula	C₁₇H₃₄O₃	ChemSpider
Molecular Weight	286.45 g/mol	ChemSpider
CAS Number	1212082-49-9	ChemicalBook[1]
Appearance	(Predicted) Colorless to pale yellow liquid or low-melting solid	General knowledge
Solubility	Soluble in organic solvents (e.g., hexane, ether, chloroform); insoluble in water	General knowledge
Chirality	(R)-enantiomer at the C7 position	User Request

Postulated Biological Role and Signaling Pathway

The biological role of a putative semiochemical like methyl 7(R)-hydroxyhexadecanoate would be dependent on the species and the context of the chemical signal. It could potentially function as a sex pheromone, an aggregation pheromone, or a kairomone. The perception of such a molecule would likely follow a canonical olfactory or gustatory signaling pathway.

References

• 1. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]

An In-depth Technical Guide to the Identification of Methyl 7(R)-Hydroxyhexadecanoate in Natural Extracts

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the methodologies and analytical techniques required for the successful identification of Methyl 7(R)-Hydroxyhexadecanoate from complex natural extracts. Given the specific stereochemistry and position of the hydroxyl group, a multi-faceted approach is essential for unambiguous characterization. This document outlines a generalized workflow, from initial extraction to final structural elucidation, and includes detailed experimental protocols adapted from established methods for similar long-chain fatty acid esters.

Introduction

Methyl 7(R)-Hydroxyhexadecanoate is a fatty acid methyl ester that may possess unique biological activities of interest in drug discovery and development. Its identification in natural sources requires a systematic approach to isolate the compound from a complex matrix and subsequently determine its precise chemical structure, including its stereochemistry. This guide details the necessary steps, from sample preparation to advanced spectroscopic analysis, to achieve this goal.

Generalized Identification Workflow

The successful identification of Methyl 7(R)-Hydroxyhexadecanoate from a natural extract is a multi-step process that can be visualized as follows:

Figure 1: General workflow for the identification of Methyl 7(R)-Hydroxyhexadecanoate.

Experimental Protocols

The following protocols are generalized and may require optimization based on the specific natural source and the concentration of the target compound.

Extraction

This protocol is adapted from methodologies used for the extraction of fatty acid esters from plant material.[1][2]

• Sample Preparation: The dried and powdered natural source material (e.g., 1 kg) is subjected to sequential maceration with solvents of increasing polarity.

• Solvent Extraction:

  • Macerate the sample in n-hexane (3 x 2 L, 24 h each) at room temperature to extract nonpolar compounds.

  • Filter the extract and combine the hexane (B92381) fractions.

  • Subsequently, macerate the plant residue with ethyl acetate (B1210297) (3 x 2 L, 24 h each) followed by methanol (B129727) (3 x 2 L, 24 h each).

• Concentration: Concentrate each solvent extract under reduced pressure using a rotary evaporator at a temperature below 40°C to yield the respective crude extracts. Methyl 7(R)-Hydroxyhexadecanoate is expected to be present in the less polar extracts (n-hexane or ethyl acetate).

Chromatographic Fractionation and Purification

• Column Chromatography:

  • Subject the n-hexane or ethyl acetate crude extract (e.g., 10 g) to column chromatography on silica (B1680970) gel (60-120 mesh).

  • Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity.

  • Collect fractions (e.g., 25 mL each) and monitor by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate, 8:2 v/v) and visualizing with a vanillin-sulfuric acid spray reagent followed by heating.

  • Combine fractions with similar TLC profiles.

• High-Performance Liquid Chromatography (HPLC):

  • Further purify the fractions containing the compound of interest using preparative HPLC.

  • Column: C18 reverse-phase column (e.g., 250 x 10 mm, 5 µm).

  • Mobile Phase: A gradient of methanol and water, or isocratic elution with an appropriate solvent mixture.

  • Detection: Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD).

  • Collect the peak corresponding to the target compound.

Structural Elucidation

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile compounds like fatty acid methyl esters.

• GC Conditions:

  • Column: A nonpolar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Injector Temperature: 250°C.

  • Oven Program: Start at 100°C, hold for 2 min, ramp to 280°C at 10°C/min, and hold for 10 min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

NMR spectroscopy is crucial for determining the carbon-hydrogen framework of the molecule.

• Solvent: Chloroform-d (CDCl₃).

• Spectra to Acquire: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC.

To determine the (R)-configuration of the hydroxyl group, chiral chromatography is necessary.

• Method: Chiral GC or HPLC analysis of the isolated compound or a suitable derivative.

• Column: A chiral stationary phase capable of separating the enantiomers of hydroxy fatty acid esters.

• Standard: Comparison of the retention time with that of a synthetic standard of Methyl 7(R)-Hydroxyhexadecanoate and/or Methyl 7(S)-Hydroxyhexadecanoate.

Data Presentation

As no specific experimental data for Methyl 7(R)-Hydroxyhexadecanoate is readily available in the searched literature, the following tables present predicted data and data from a closely related isomer, Methyl 16-hydroxyhexadecanoate, for illustrative purposes.

Table 1: Physicochemical and Predicted Mass Spectrometry Data

Property	Value (Methyl 7(R)-Hydroxyhexadecanoate)	Value (Methyl 16-hydroxyhexadecanoate)
Molecular Formula	C₁₇H₃₄O₃	C₁₇H₃₄O₃[2]
Molecular Weight	286.45 g/mol	286.4 g/mol [2]
Predicted [M+H]⁺ (m/z)	287.2581	-
Predicted [M+Na]⁺ (m/z)	309.2400	-

Predicted data for the protonated and sodiated adducts of the corresponding carboxylic acid, 7(R)-Hydroxyhexadecanoic acid, are available and can provide a reference for LC-MS analysis.

Table 2: Expected ¹H NMR Chemical Shifts

The following are expected chemical shifts for key protons in Methyl 7(R)-Hydroxyhexadecanoate based on general values for similar structures.

Proton	Expected Chemical Shift (δ, ppm)	Multiplicity
-OCH₃	~3.67	s
-CH(OH)-	~3.60	m
-CH₂-COO-	~2.30	t
Terminal -CH₃	~0.88	t
-CH₂- chain	1.25-1.65	m

Table 3: Expected ¹³C NMR Chemical Shifts

The following are expected chemical shifts for key carbons in Methyl 7(R)-Hydroxyhexadecanoate.

Carbon	Expected Chemical Shift (δ, ppm)
-C=O	~174
-CH(OH)-	~72
-OCH₃	~51
-CH₂-COO-	~34
Terminal -CH₃	~14
-CH₂- chain	22-38

Note: The actual chemical shifts may vary depending on the solvent and other experimental conditions.

Conclusion

The identification of Methyl 7(R)-Hydroxyhexadecanoate from natural extracts is a challenging but achievable task. It requires a combination of careful extraction and chromatographic separation techniques, followed by comprehensive spectroscopic analysis. The workflow and protocols outlined in this guide provide a solid foundation for researchers to successfully isolate and characterize this and other similar bioactive molecules. The use of authentic standards is highly recommended for the final confirmation of the structure and stereochemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. Methyl 16-hydroxyhexadecanoate | C17H34O3 | CID 3496888 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Enantioselective Synthesis of Methyl 7(R)-Hydroxyhexadecanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of Methyl 7(R)-Hydroxyhexadecanoate, a valuable chiral intermediate in the synthesis of various biologically active molecules and natural products. Two robust and highly selective methods are presented: the biocatalytic asymmetric reduction of Methyl 7-oxohexadecanoate and the enzymatic kinetic resolution of racemic Methyl 7-hydroxyhexadecanoate. These protocols are designed to be reproducible and scalable for research and development purposes.

Introduction

Chiral hydroxyalkanoates are important building blocks in organic synthesis, particularly for the construction of complex molecules with defined stereochemistry. Methyl 7(R)-Hydroxyhexadecanoate is a specific example of such a building block, with potential applications in the synthesis of pharmaceuticals, agrochemicals, and flavor and fragrance compounds. The stereocenter at the C7 position is crucial for the biological activity of the final products, making enantioselective synthesis a critical aspect of its preparation. The following protocols detail two effective methods for obtaining the (R)-enantiomer with high optical purity.

Method 1: Biocatalytic Asymmetric Reduction of Methyl 7-oxohexadecanoate

This method employs a ketoreductase (KRED) enzyme to stereoselectively reduce the prochiral ketone, Methyl 7-oxohexadecanoate, to the desired (R)-alcohol. This approach is advantageous due to its high enantioselectivity, mild reaction conditions, and environmentally friendly nature.

Signaling Pathway and Logic

The enantioselectivity of this biocatalytic reduction is governed by the chiral environment of the enzyme's active site. The substrate, Methyl 7-oxohexadecanoate, binds to the ketoreductase in a specific orientation. The enzyme then facilitates the transfer of a hydride from a cofactor, typically NADPH, to one face of the carbonyl group, leading to the preferential formation of the (R)-enantiomer. A co-substrate, such as isopropanol, is often used to regenerate the NADPH cofactor in a catalytic cycle.

Application Note: Chiral GC-MS Analysis of Methyl 7-Hydroxyhexadecanoate

Abstract

This application note presents a detailed protocol for the enantioselective analysis of Methyl 7-Hydroxyhexadecanoate isomers using chiral Gas Chromatography-Mass Spectrometry (GC-MS). The accurate determination of the enantiomeric purity of this molecule is critical in various research and development settings, particularly in drug development and metabolic studies where stereochemistry can dictate biological activity. The described method involves a crucial derivatization step to enhance analyte volatility, followed by separation on a chiral capillary column and detection by mass spectrometry. This protocol is intended for researchers, scientists, and drug development professionals requiring a robust and reproducible method for the chiral analysis of hydroxy fatty acid methyl esters.

Introduction

Methyl 7-Hydroxyhexadecanoate is a chiral molecule with the stereocenter at the C-7 position. The distinct pharmacological and metabolic profiles of its R and S enantiomers necessitate a reliable analytical method for their separation and quantification. Gas chromatography coupled with mass spectrometry (GC-MS) offers high sensitivity and specificity, and when combined with a chiral stationary phase, it becomes a powerful tool for enantioselective analysis.

A critical aspect of analyzing hydroxylated fatty acid methyl esters by GC-MS is the need for derivatization.[1][2][3] The polar hydroxyl group renders the molecule non-volatile, leading to poor chromatographic peak shape and thermal instability.[1][4] This protocol employs a silylation reaction to convert the hydroxyl group into a less polar and more volatile trimethylsilyl (B98337) (TMS) ether, enabling sharp, symmetrical peaks and improved resolution on the chiral column.

Experimental Protocols

Sample Preparation and Derivatization

Accurate sample preparation and complete derivatization are paramount for reproducible results. The following protocol outlines the silylation of Methyl 7-Hydroxyhexadecanoate.

Reagents and Materials:

• Methyl 7(R)-Hydroxyhexadecanoate standard

• Racemic Methyl 7-Hydroxyhexadecanoate

• Pyridine (B92270) (anhydrous)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Hexane (B92381) (GC grade)

• Anhydrous Sodium Sulfate (B86663)

• 2 mL GC vials with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply

Protocol:

• Sample Preparation: Accurately weigh 1 mg of the Methyl 7-Hydroxyhexadecanoate sample into a 2 mL GC vial. If the sample is in solution, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 100 µL of anhydrous pyridine to the dried sample.

• Derivatization: Add 100 µL of BSTFA with 1% TMCS to the vial.[5]

• Reaction: Tightly cap the vial and vortex for 15-30 seconds. Heat the vial at 60°C for 30 minutes in a heating block.[5]

• Cooling: Allow the vial to cool to room temperature.

• Dilution: Dilute the derivatized sample with hexane to the desired concentration for GC-MS analysis (e.g., 1 mL for a 1 µg/µL solution).

• Drying: Pass the diluted sample through a small column of anhydrous sodium sulfate to remove any particulate matter and residual moisture.

• Analysis: The sample is now ready for injection into the GC-MS system.

Chiral GC-MS Analysis

The following parameters are recommended for the chiral separation and detection of the derivatized Methyl 7-Hydroxyhexadecanoate enantiomers. A cyclodextrin-based chiral stationary phase is proposed, as these have shown success in separating enantiomers of similar fatty acid derivatives.[6]

Table 1: GC-MS Instrumentation and Parameters

Parameter	Value
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Chiral Column	Rt-βDEXse (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent derivatized cyclodextrin-based chiral column[6]
Injection Mode	Split (50:1 split ratio)
Injector Temp.	250°C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program	- Initial Temp: 120°C, hold for 1 min- Ramp: 5°C/min to 220°C- Hold: Hold at 220°C for 10 min
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Acquisition Mode	Scan (m/z 50-500) and/or Selected Ion Monitoring (SIM)
SIM Ions	To be determined from the mass spectrum of the derivatized analyte (e.g., molecular ion, characteristic fragments)

Data Presentation and Expected Results

The successful application of this protocol should result in the baseline separation of the two enantiomers of the TMS-derivatized Methyl 7-Hydroxyhexadecanoate. The mass spectrometer will confirm the identity of the eluting peaks.

Table 2: Expected Quantitative Data

Analyte	Expected Retention Time (min)	Key Diagnostic Ions (m/z)
TMS-derivatized Methyl 7(S)-Hydroxyhexadecanoate	tbd (first eluting peak)	[M]+, [M-15]+, [M-31]+, and other characteristic fragments
TMS-derivatized Methyl 7(R)-Hydroxyhexadecanoate	tbd (second eluting peak)	[M]+, [M-15]+, [M-31]+, and other characteristic fragments

Note: The exact retention times and elution order will depend on the specific chiral column and GC system used and must be confirmed experimentally using pure enantiomeric standards.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow from sample receipt to data analysis.

Caption: Workflow for Chiral GC-MS Analysis.

Logical Relationship of Derivatization

The following diagram outlines the rationale behind the derivatization step.

References

• 1. youtube.com [youtube.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. gcms.cz [gcms.cz]

Application Notes and Protocols for the Purification of Methyl 7(R)-Hydroxyhexadecanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the purification of Methyl 7(R)-Hydroxyhexadecanoate, a valuable chiral building block in the synthesis of various bioactive molecules. The following methods are described:

• Preliminary Purification: Workup and Extraction

• Primary Purification: Flash Column Chromatography

• High-Purity Purification: Preparative High-Performance Liquid Chromatography (HPLC)

• Bulk Purification: Fractional Distillation under Reduced Pressure

• Final Polishing: Recrystallization

Each section includes a detailed protocol and expected outcomes based on established procedures for similar long-chain hydroxy fatty acid esters.

Data Presentation: Comparison of Purification Methods

The choice of purification method depends on the initial purity of the crude material, the desired final purity, and the scale of the purification. The following table summarizes the expected performance of each technique.

Purification Method	Typical Purity	Expected Yield	Scale	Primary Application
Flash Column Chromatography	95-98%	85-97%	mg to multi-gram	Removal of major impurities and byproducts after synthesis.
Preparative HPLC	>99%	70-90%	µg to gram	Isolation of high-purity material for biological assays and as analytical standards.
Fractional Distillation	90-98%	Variable	Multi-gram to kg	Bulk purification of thermally stable compounds.
Recrystallization	>99.5%	60-95%	mg to kg	Final purification step to obtain highly crystalline, pure material.

Preliminary Purification: Workup and Extraction

Prior to chromatographic or distillation-based purification, a standard aqueous workup is essential to remove inorganic salts, residual acids or bases, and highly polar impurities from the crude reaction mixture.

Experimental Protocol

• Quenching: Cool the reaction mixture to room temperature. If the reaction was conducted under acidic or basic conditions, carefully quench it by adding a saturated aqueous solution of a weak base (e.g., sodium bicarbonate if acidic) or a weak acid (e.g., ammonium (B1175870) chloride if basic) until the pH is neutral.

• Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent in which Methyl 7(R)-Hydroxyhexadecanoate is soluble (e.g., ethyl acetate, diethyl ether, or dichloromethane) three times.

• Washing: Combine the organic layers and wash sequentially with deionized water and then with a saturated sodium chloride solution (brine) to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Primary Purification: Flash Column Chromatography

Flash column chromatography is a rapid and efficient method for the purification of Methyl 7(R)-Hydroxyhexadecanoate from less polar and more polar impurities on a small to medium scale.

Experimental Protocol

• Column Preparation:

  • Select a flash chromatography column of an appropriate size for the amount of crude material.

  • Pack the column with silica (B1680970) gel (230-400 mesh) as a slurry in the initial mobile phase (e.g., 95:5 Hexane:Ethyl Acetate).

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the prepared column.

• Elution:

  • Begin elution with a low-polarity mobile phase (e.g., 95:5 Hexane:Ethyl Acetate).

  • Gradually increase the polarity of the mobile phase (e.g., to 90:10, 85:15 Hexane:Ethyl Acetate) to elute the target compound. The optimal gradient will depend on the specific impurities present.

• Fraction Collection and Analysis:

  • Collect fractions and monitor the elution of the product using Thin Layer Chromatography (TLC).

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions under reduced pressure to yield the purified Methyl 7(R)-Hydroxyhexadecanoate.

Application Notes and Protocols for NMR Spectroscopy of Methyl 7(R)-Hydroxyhexadecanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 7(R)-Hydroxyhexadecanoate is a chiral hydroxy fatty acid methyl ester of interest in various fields, including organic synthesis, drug discovery, and materials science. Nuclear Magnetic Resonance (NMR) spectroscopy is an essential analytical technique for the structural elucidation and purity assessment of this molecule. This document provides a detailed guide to the NMR analysis of Methyl 7(R)-Hydroxyhexadecanoate, including predicted spectral data, comprehensive experimental protocols, and a graphical representation of the analytical workflow.

Predicted NMR Spectral Data

Due to the limited availability of experimental NMR data for Methyl 7(R)-Hydroxyhexadecanoate in the public domain, the following tables present predicted ¹H and ¹³C NMR chemical shifts. These predictions are based on the analysis of structurally similar compounds, including long-chain fatty acid methyl esters and the known ¹³C NMR data of Methyl 7-hydroxyoctadecanoate.

Table 1: Predicted ¹H NMR Data for Methyl 7(R)-Hydroxyhexadecanoate

Protons	Chemical Shift (δ) ppm	Multiplicity	Integration
H-1 (CH₃-O)	~3.67	Singlet	3H
H-2 (-CH₂-COO)	~2.30	Triplet	2H
H-3 (-CH₂-CH₂COO)	~1.63	Multiplet	2H
H-4, H-5	~1.45	Multiplet	4H
H-6	~1.51	Multiplet	2H
H-7 (-CH(OH)-)	~3.60	Multiplet	1H
H-8	~1.43	Multiplet	2H
H-9 to H-14 (-(CH₂)₆-)	~1.27	Multiplet	12H
H-15 (-CH₂-CH₃)	~1.29	Multiplet	2H
H-16 (-CH₃)	~0.88	Triplet	3H
-OH	Variable	Broad Singlet	1H

Table 2: Predicted ¹³C NMR Data for Methyl 7(R)-Hydroxyhexadecanoate

Carbon Atom	Chemical Shift (δ) ppm
C-1 (C=O)	~174.3
C-2	~34.1
C-3	~25.0
C-4	~29.1
C-5	~25.6
C-6	~37.4
C-7 (CH-OH)	~71.4
C-8	~37.0
C-9 to C-13	~29.3 - 29.7
C-14	~31.9
C-15	~22.7
C-16	~14.1
O-CH₃	~51.4

Experimental Protocols

A detailed and robust experimental protocol is critical for obtaining high-quality, reproducible NMR data.

Sample Preparation

Proper sample preparation is paramount for successful NMR analysis.

• Sample Purity: Ensure the Methyl 7(R)-Hydroxyhexadecanoate sample is of high purity and free from particulate matter. If necessary, purify the sample using techniques such as column chromatography or recrystallization.

• Sample Quantity: For ¹H NMR, accurately weigh and dissolve 5-10 mg of the sample. For ¹³C NMR, a higher concentration of 20-50 mg is recommended to obtain a good signal-to-noise ratio in a reasonable time.

• Solvent Selection: Deuterated chloroform (B151607) (CDCl₃) is a commonly used solvent for fatty acid esters due to its excellent dissolving power and relatively clean spectral window. Ensure the solvent is of high purity.

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial. Gentle vortexing or sonication can aid in complete dissolution.

• Transfer to NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube. To remove any remaining particulates, the solution can be filtered through a small plug of glass wool packed into a Pasteur pipette directly into the NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically pre-added to the deuterated solvent by the manufacturer and serves as the internal reference for chemical shifts (δ = 0.00 ppm).

NMR Data Acquisition

The following are general acquisition parameters for 1D NMR experiments. These may need to be optimized based on the specific instrument and sample concentration.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for optimal signal dispersion and resolution.

• Tuning and Shimming: Before data acquisition, the probe should be tuned to the correct frequency, and the magnetic field homogeneity should be optimized by shimming on the sample to achieve narrow and symmetrical peaks.

¹H NMR Spectroscopy:

• Pulse Program: A standard single-pulse sequence (e.g., 'zg30' on Bruker instruments) is typically used.

• Spectral Width: A spectral width of approximately 12 ppm is sufficient to cover the expected proton signals.

• Number of Scans: 8 to 16 scans are generally adequate for a sample of this concentration.

• Relaxation Delay: A relaxation delay (D1) of 1-2 seconds is usually sufficient for qualitative analysis. For quantitative measurements, a longer delay (5 times the longest T1) is necessary.

• Acquisition Time: An acquisition time of 3-4 seconds will provide good resolution.

¹³C NMR Spectroscopy:

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., 'zgpg30' on Bruker instruments) is used to simplify the spectrum and enhance the signal-to-noise ratio.

• Spectral Width: A spectral width of around 220 ppm is appropriate for carbon NMR.

• Number of Scans: Due to the low natural abundance of the ¹³C isotope, a larger number of scans (e.g., 1024 or more) is required to achieve an adequate signal-to-noise ratio.

• Relaxation Delay: A relaxation delay of 2 seconds is a good starting point.

Data Processing and Analysis

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the absorptive mode. Apply a baseline correction to obtain a flat baseline.

• Referencing: Reference the spectrum by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.

• Peak Picking and Integration: Identify all significant peaks and integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Structural Assignment: Assign the observed signals to the corresponding protons and carbons in the Methyl 7(R)-Hydroxyhexadecanoate structure based on their chemical shifts, multiplicities, and integration values, and by comparison with the predicted data and literature values for similar compounds.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the NMR analysis process for Methyl 7(R)-Hydroxyhexadecanoate.

Caption: Experimental workflow for NMR analysis.

Application Notes and Protocols for Bioassays of Methyl 7(R)-Hydroxyhexadecanoate Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for a panel of bioassays to characterize the biological activity of Methyl 7(R)-Hydroxyhexadecanoate. The described assays are designed to investigate the compound's potential as a GPR84 agonist and to evaluate its anti-inflammatory properties.

Introduction

Methyl 7(R)-Hydroxyhexadecanoate is a hydroxylated fatty acid methyl ester. Fatty acids and their derivatives are known to play crucial roles in various physiological and pathological processes, often acting as signaling molecules. One important class of receptors for fatty acids is the G protein-coupled receptors (GPCRs), such as GPR84, which is activated by medium-chain fatty acids.[1][2] GPR84 is primarily expressed in immune cells, including macrophages, neutrophils, and microglia, and its activation is linked to inflammatory responses.[3] Therefore, investigating the effect of Methyl 7(R)-Hydroxyhexadecanoate on GPR84 signaling and its impact on inflammatory pathways is of significant interest.

The following protocols describe in vitro assays to determine the functional activity of Methyl 7(R)-Hydroxyhexadecanoate. These include assays to measure its agonistic activity at the GPR84 receptor and its ability to modulate inflammatory responses in macrophage cell lines.

Data Presentation

The following tables provide a template for summarizing quantitative data obtained from the bioassays.

Table 1: GPR84 Agonist Activity of Methyl 7(R)-Hydroxyhexadecanoate

Assay Type	Parameter	Methyl 7(R)-Hydroxyhexadecanoate	Positive Control (e.g., 6-OAU)
Calcium Mobilization	EC₅₀ (µM)
cAMP Accumulation Inhibition	IC₅₀ (µM)
ERK1/2 Phosphorylation	EC₅₀ (µM)
β-Arrestin Recruitment	EC₅₀ (µM)

Table 2: Anti-inflammatory Activity of Methyl 7(R)-Hydroxyhexadecanoate in LPS-stimulated RAW264.7 Macrophages

Assay Type	Parameter	Methyl 7(R)-Hydroxyhexadecanoate	Positive Control (e.g., Dexamethasone)
Nitric Oxide (NO) Production	IC₅₀ (µM)
IL-6 Release	IC₅₀ (µM)
TNF-α Release	IC₅₀ (µM)

Experimental Protocols

GPR84-Mediated Calcium Mobilization Assay

This assay is used to determine if Methyl 7(R)-Hydroxyhexadecanoate can act as an agonist for GPR84, leading to an increase in intracellular calcium levels.

Materials:

• HEK293 cells stably co-expressing GPR84 and a promiscuous Gα protein (e.g., Gα16).

• Control HEK293 cells (not expressing GPR84).

• Cell culture medium (e.g., DMEM with 10% FBS).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Pluronic F-127.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Methyl 7(R)-Hydroxyhexadecanoate.

• Positive control GPR84 agonist (e.g., 6-OAU).

• 96-well or 384-well black, clear-bottom microplates.

• Fluorescent plate reader with an injection system.

Protocol:

• Cell Culture: Culture the HEK293/GPR84/Gα16 cells and control HEK293 cells in appropriate culture medium until they reach 80-90% confluency.

• Cell Plating: Seed the cells into the microplates at a suitable density and allow them to adhere overnight.

• Dye Loading: Prepare a loading solution of Fluo-4 AM and Pluronic F-127 in assay buffer. Remove the culture medium from the cells and add the dye loading solution. Incubate for 1 hour at 37°C.

• Cell Washing: Gently wash the cells with assay buffer to remove excess dye.

• Compound Preparation: Prepare serial dilutions of Methyl 7(R)-Hydroxyhexadecanoate and the positive control in assay buffer.

• Calcium Measurement: Place the plate in the fluorescent plate reader. Record baseline fluorescence. Inject the compound dilutions and continue to record the fluorescence intensity over time.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Plot the dose-response curve and calculate the EC₅₀ value.

GPR84-Mediated cAMP Accumulation Assay

This assay measures the ability of a GPR84 agonist to inhibit the production of cyclic AMP (cAMP), typically stimulated by forskolin.

Materials:

• CHO-K1 cells stably expressing GPR84.

• Cell culture medium.

• Forskolin.

• IBMX (a phosphodiesterase inhibitor).

• Methyl 7(R)-Hydroxyhexadecanoate.

• Positive control GPR84 agonist.

• cAMP assay kit (e.g., HTRF, ELISA).

• 96-well microplates.

Protocol:

• Cell Culture and Plating: Culture and seed the CHO-K1/GPR84 cells in microplates.

• Cell Stimulation: Pre-incubate the cells with IBMX for a short period. Then, treat the cells with serial dilutions of Methyl 7(R)-Hydroxyhexadecanoate or the positive control, followed by stimulation with forskolin.

• Cell Lysis: Lyse the cells according to the cAMP assay kit manufacturer's instructions.

• cAMP Measurement: Measure the intracellular cAMP levels using the chosen assay kit.

• Data Analysis: The decrease in forskolin-stimulated cAMP levels indicates GPR84 activation. Plot the dose-response curve and calculate the IC₅₀ value for the inhibition of cAMP production.[4]

Anti-inflammatory Nitric Oxide (NO) Production Assay

This assay assesses the ability of Methyl 7(R)-Hydroxyhexadecanoate to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.[5][6]

Materials:

• RAW264.7 murine macrophage cell line.[5]

• Cell culture medium (e.g., DMEM with 10% FBS).

• Lipopolysaccharide (LPS).

• Methyl 7(R)-Hydroxyhexadecanoate.

• Positive control (e.g., Dexamethasone).

• Griess Reagent system.

• 96-well microplates.

Protocol:

• Cell Culture and Plating: Culture and seed RAW264.7 cells in 96-well plates and allow them to adhere.

• Compound Treatment: Treat the cells with various concentrations of Methyl 7(R)-Hydroxyhexadecanoate or the positive control for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) and incubate for 24 hours.

• Nitrite (B80452) Measurement: Collect the cell culture supernatants. Measure the concentration of nitrite (a stable product of NO) using the Griess Reagent according to the manufacturer's protocol.

• Data Analysis: A decrease in nitrite concentration indicates inhibition of NO production. Plot the dose-response curve and calculate the IC₅₀ value. It is also important to perform a cell viability assay (e.g., MTS or MTT) to ensure that the observed inhibition is not due to cytotoxicity.[6]

Cytokine Release Assay

This assay measures the effect of Methyl 7(R)-Hydroxyhexadecanoate on the release of pro-inflammatory cytokines, such as IL-6 and TNF-α, from LPS-stimulated macrophages.[5][7]

Materials:

• RAW264.7 murine macrophage cell line.[5]

• Cell culture medium.

• LPS.

• Methyl 7(R)-Hydroxyhexadecanoate.

• Positive control (e.g., Dexamethasone).

• ELISA or multiplex immunoassay kits for IL-6 and TNF-α.

• 96-well microplates.

Protocol:

• Cell Culture and Plating: Culture and seed RAW264.7 cells in 96-well plates.

• Compound Treatment: Treat the cells with different concentrations of Methyl 7(R)-Hydroxyhexadecanoate or the positive control for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS and incubate for 24 hours.

• Supernatant Collection: Collect the cell culture supernatants.

• Cytokine Measurement: Measure the concentrations of IL-6 and TNF-α in the supernatants using specific ELISA or multiplex immunoassay kits, following the manufacturer's instructions.

• Data Analysis: A reduction in cytokine levels indicates anti-inflammatory activity. Plot the dose-response curves and calculate the IC₅₀ values for the inhibition of each cytokine's release.

Visualizations

Caption: GPR84 Signaling Pathway.

Caption: General Experimental Workflow.

Caption: Anti-inflammatory Assay Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Medium-chain Fatty Acid-sensing Receptor, GPR84, Is a Proinflammatory Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are GPR84 agonists and how do they work? [synapse.patsnap.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. In Vitro Anti-Inflammatory Activity of Methyl Derivatives of Flavanone | MDPI [mdpi.com]
• 6. Phytochemical Characterization and In Vitro Anti-Inflammatory Evaluation in RAW 264.7 Cells of Jatropha cordata Bark Extracts [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Note: Chiral HPLC Separation of 7-Hydroxyhexadecanoic Acid Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the enantioselective separation of 7-hydroxyhexadecanoic acid using High-Performance Liquid Chromatography (HPLC). The method is based on the derivatization of the analyte followed by separation on a polysaccharide-based chiral stationary phase. This application note includes a comprehensive experimental protocol, data presentation in tabular format, and a workflow diagram to guide researchers in achieving baseline resolution of the enantiomers.

Introduction

Chiral hydroxy fatty acids are important bioactive molecules and their enantiomers can exhibit distinct biological activities. Consequently, the ability to separate and quantify these enantiomers is crucial in various fields, including drug development and metabolomics. 7-hydroxyhexadecanoic acid, a long-chain hydroxy fatty acid, presents a challenge for chiral separation due to the structural similarity of its enantiomers. This protocol outlines a robust method for the chiral resolution of 7-hydroxyhexadecanoic acid, adaptable for both analytical and semi-preparative scales. The strategy involves derivatization to enhance chromatographic separation and detection, followed by HPLC on a well-established chiral stationary phase.

Experimental Protocols

Sample Preparation and Derivatization

To achieve optimal separation and detection, a two-step derivatization is recommended. First, the carboxylic acid is converted to its phenacyl ester for enhanced UV detection. Second, the hydroxyl group is derivatized with 3,5-dinitrophenyl isocyanate to facilitate chiral recognition by the stationary phase.[1][2]

Materials:

• 7-hydroxyhexadecanoic acid standard

• 2-Bromoacetophenone

• Triethylamine (B128534)

• Acetonitrile (ACN), HPLC grade

• 3,5-Dinitrophenyl isocyanate (DNPI)

• Toluene, anhydrous

• Pyridine, anhydrous

• Dichloromethane (B109758) (DCM), HPLC grade

• Methanol (MeOH), HPLC grade

• Hexane (B92381), HPLC grade

• Isopropanol (B130326) (IPA), HPLC grade

• Formic acid, LC-MS grade

Protocol for Phenacyl Esterification (Carboxyl Group):

• Dissolve 1 mg of 7-hydroxyhexadecanoic acid in 1 mL of acetonitrile.

• Add 1.5 equivalents of triethylamine to the solution.

• Add 1.2 equivalents of 2-bromoacetophenone.

• Heat the mixture at 60°C for 1 hour.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the residue in 1 mL of dichloromethane for the next step.

Protocol for 3,5-Dinitrophenyl Urethane Formation (Hydroxyl Group): [1]

• To the reconstituted phenacyl ester of 7-hydroxyhexadecanoic acid in DCM, add 1.5 equivalents of 3,5-dinitrophenyl isocyanate.

• Add 2 equivalents of anhydrous pyridine.

• Stir the reaction mixture at room temperature for 2 hours.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the final derivatized sample in 1 mL of the initial HPLC mobile phase (e.g., Hexane/Isopropanol 90:10 v/v).

• Filter the sample through a 0.22 µm syringe filter before injection.

Chiral HPLC Conditions

A normal-phase chiral HPLC method is proposed, as it has been shown to be effective for the separation of derivatized hydroxy fatty acids.[3][4] Polysaccharide-based chiral stationary phases, such as amylose (B160209) or cellulose (B213188) derivatives, are highly recommended.[4][5][6][7]

Parameter	Recommended Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Chiralpak IA-U (amylose tris(3,5-dimethylphenylcarbamate) immobilized on 1.6 µm silica) or equivalent[4][5]
Column Dimensions	4.6 x 250 mm, 5 µm
Mobile Phase	Isocratic: n-Hexane / Isopropanol (90:10, v/v) with 0.1% Formic Acid
Flow Rate	1.0 mL/min
Column Temperature	25°C
Injection Volume	10 µL
Detection	UV at 254 nm (for phenacyl group) and 230 nm (for dinitrophenyl group)
Run Time	30 minutes or until both enantiomers have eluted

Note: The mobile phase composition may require optimization to achieve baseline separation. It is recommended to screen different ratios of hexane and isopropanol (e.g., 95:5, 85:15).

Data Presentation

The following table summarizes the expected quantitative data from the chiral HPLC separation. The values are hypothetical and will need to be determined experimentally.

Analyte	Enantiomer	Retention Time (min) (Expected)	Resolution (Rs) (Target)
Derivatized 7-hydroxyhexadecanoic acid	Enantiomer 1	~15.2	>1.5
Derivatized 7-hydroxyhexadecanoic acid	Enantiomer 2	~17.8	>1.5

Experimental Workflow Diagram

Caption: Workflow for the chiral separation of 7-hydroxyhexadecanoic acid enantiomers.

References

• 1. Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aocs.org [aocs.org]
• 3. aocs.org [aocs.org]
• 4. Enantioselectivity Effects in Clinical Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ovid.com [ovid.com]
• 7. researchgate.net [researchgate.net]

Application Note: Quantification of Insect Cuticular Hydrocarbons by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction Cuticular hydrocarbons (CHCs) are a complex mixture of lipids, primarily composed of n-alkanes, methyl-branched alkanes, and alkenes, that coat the epicuticle of insects.[1] These compounds are critical for preventing desiccation and protecting against pathogens.[1] Furthermore, CHCs act as vital semiochemicals involved in chemical communication, influencing behaviors such as species recognition, nestmate recognition, mating, and aggregation.[1] The qualitative and quantitative analysis of CHC profiles is a powerful tool in chemical ecology, taxonomy, evolutionary biology, and forensic entomology.[1][2] Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for this analysis due to its high resolution and sensitivity, allowing for the separation, identification, and quantification of individual hydrocarbon components.[3]

This document provides a detailed protocol for the extraction, analysis, and quantification of CHCs from insect samples using GC-MS.

Principle of the Method

The quantification of CHCs by GC-MS involves a multi-step workflow. First, the hydrocarbons are extracted from the insect's cuticle using a non-polar solvent. To ensure accurate quantification, a known amount of an internal standard (a compound not naturally present in the sample) is added to the extract. The extract is then injected into the gas chromatograph, where the complex mixture is separated into individual components based on their boiling points and interaction with the GC column. As each component elutes from the column, it enters the mass spectrometer, which ionizes the molecules and separates the resulting fragments based on their mass-to-charge ratio, providing a unique spectral fingerprint for identification. The amount of each hydrocarbon is then calculated by comparing its chromatographic peak area to that of the internal standard.

Experimental Protocols

Sample Preparation and Extraction

This protocol details the most common method for CHC extraction: solvent washing. The primary goal is to selectively remove hydrocarbons from the cuticle while minimizing the co-extraction of internal lipids.[1][3]

Materials:

• Insect samples (number depends on size and life stage; see Table 1)[4]

• Hexane (or Pentane), analytical grade[3][4]

• Internal Standard (IS) stock solution (e.g., 10 ng/µL of n-docosane, n-tetracosane, or an appropriate deuterated hydrocarbon in hexane)[5][6]

• Glass vials (2 mL) with PTFE-lined caps[7]

• Microcentrifuge tubes (1.5 mL)

• Forceps

• Vortex mixer

• Nitrogen gas evaporator or fume hood

• GC vials with micro-inserts[4]

Procedure:

• Sample Collection: Collect insects of the desired species, sex, and age. The number of individuals required per sample can vary significantly (see Table 1).[4]

• Internal Standard Addition: Prepare the extraction solvent by adding a precise volume of the internal standard stock solution to the hexane. The final concentration of the IS should be within the expected concentration range of the major CHCs in the sample. A common concentration is 10 ng/µL.[5]

• Extraction: Place the insect sample(s) into a 2 mL glass vial. Add a sufficient volume of the hexane/internal standard mixture to fully submerge the sample (typically 200-500 µL).[4]

• Incubation: Cap the vial tightly and agitate for 10 minutes.[4][7] This can be done by gentle vortexing or by letting the vial stand with occasional agitation.[1]

• Sample Recovery: Using clean forceps, carefully remove the insect(s) from the vial, allowing any excess solvent to drip back into the vial. The remaining solvent now contains the extracted CHCs and the internal standard.[1]

• Concentration: Transfer the extract to a clean vial or a GC vial insert. Evaporate the solvent under a gentle stream of nitrogen or by air-drying in a fume hood until the desired final volume is reached (e.g., 30-50 µL).[5][7] Do not evaporate to complete dryness unless you plan to reconstitute the sample immediately, to avoid loss of more volatile components.

• Storage: Store the final extract at 4°C or below in a sealed GC vial until analysis.[7]

Table 1: Recommended Number of Individuals per Sample for CHC Extraction Data compiled from Moore (2022)[4]

Life Stage	Number of Individuals per Sample
Eggs / 1st Instar Larvae	20 - 30
2nd Instar Larvae	5 - 15
3rd Instar Larvae	2 - 3
Puparia (full or empty)	2

| Adult | 1 |

GC-MS Analysis Protocol

The following are typical parameters for CHC analysis. These should be optimized for the specific instrument and analytes of interest.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 6890N GC with 5973 MS Detector)[7]

• Capillary Column: Non-polar column, such as a Restek Rxi-1MS or equivalent DB-5 type (30 m x 0.25 mm ID, 0.25 µm film thickness).[7]

GC-MS Parameters:

Parameter	Typical Setting	Rationale
Injection Mode	Splitless[6][8]	Ensures the entire sample volume is transferred to the column, maximizing sensitivity for trace analysis.
Injection Volume	1 - 2 µL[8]	Standard volume for capillary columns.
Injector Temp.	250 - 300 °C[7][8]	Ensures rapid volatilization of long-chain hydrocarbons.
Carrier Gas	Helium[7][8]	Inert gas providing good chromatographic efficiency.
Flow Rate	1.0 mL/min (constant flow)[7][8]	Typical flow rate for a 0.25 mm ID column.
Oven Program	Initial: 50°C, hold 2 minRamp 1: 25°C/min to 200°CRamp 2: 3°C/min to 260°CRamp 3: 20°C/min to 320°C, hold 2 min[7]	A multi-step ramp allows for good separation of both shorter and very long-chain hydrocarbons.
MS Source Temp.	230 °C	Standard temperature for electron ionization.
MS Quad Temp.	150 °C	Standard temperature for the quadrupole.
Ionization Mode	Electron Ionization (EI)	Standard mode providing reproducible fragmentation patterns for library matching.
Electron Energy	70 eV	Standard energy level for EI, leading to extensive and consistent fragmentation.

| Mass Range | 40 - 600 amu | Covers the expected mass range for CHC fragments. |

Note on Derivatization

Derivatization is a chemical process used to modify analytes to increase their volatility and thermal stability for GC analysis.[9][10] This is common for polar compounds containing active hydrogens, such as alcohols, acids, and amines.[11] However, cuticular hydrocarbons are predominantly non-polar, long-chain alkanes and alkenes, which are inherently volatile and thermally stable. Therefore, derivatization is not required for the GC-MS analysis of CHCs.

Data Analysis and Quantification

Compound Identification

• Retention Index (RI): Calculate the retention index for each peak using an external n-alkane standard mixture (e.g., C7-C40). Compare these values to literature data for tentative identification.

• Mass Spectra: Compare the acquired mass spectrum for each peak against a spectral library (e.g., NIST). Identification is confirmed by matching the fragmentation pattern and retention index with those of an authentic standard.[12]

Quantification

The absolute amount of each CHC is determined using the internal standard method.[5]

• Create a Calibration Curve:

  • Prepare a series of calibration standards containing a mixture of n-alkanes (e.g., C21-C40) at known concentrations (e.g., 0.5, 1, 2, 5, 10 ng/µL).[5]

  • Add the same, fixed concentration of the internal standard (e.g., 10 ng/µL docosane) to each calibration standard.[5]

  • Analyze each standard by GC-MS under the same conditions as the samples.

  • For each analyte, calculate the response factor (RF) relative to the internal standard: Response Ratio = (Peak Area of Analyte) / (Peak Area of IS) Concentration Ratio = (Concentration of Analyte) / (Concentration of IS)

  • Plot the Response Ratio against the Concentration Ratio. The slope of this line is the Relative Response Factor (RRF). For a linear curve forced through the origin, RRF = Response Ratio / Concentration Ratio.

• Calculate Analyte Concentration in Samples:

  • For each sample, identify and integrate the peak areas for all CHCs and the internal standard.

  • Calculate the amount of each CHC using the following formula: Amount of Analyte (ng) = [(Peak Area of Analyte) / (Peak Area of IS)] * [1 / RRF] * Amount of IS (ng)

Quantitative Data Summary

The following table summarizes typical parameters used for the quantitative analysis of CHCs, compiled from various studies.

Table 2: Examples of Quantitative Parameters for CHC Analysis

Parameter	Example Value(s)	Source(s)
Internal Standard(s)	n-Docosane (C22)n-Tetracosane (C24)n-HexadecaneDodecane (C12)	[5][6][11][2]
Internal Standard Conc.	10 ng/µL7.5 ng/µL200 ng total per sample	[5][2][6]
Calibration Standards	C7 - C40 saturated alkanes	[5]

| Calibration Conc. Range | 0.5, 1, 2, 5, and 10 ng/µL |[5] |

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow for the quantification of cuticular hydrocarbons.

Caption: Workflow for GC-MS quantification of CHCs.

CHC Biosynthesis Pathway

This diagram provides a simplified overview of the primary biosynthetic pathway for cuticular hydrocarbons in insects.

Caption: Simplified CHC biosynthesis pathway in insects.

References

• 1. Regulation of insect cuticular hydrocarbon biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Biosynthesis of cuticular hydrocarbons (Chapter 3) - Insect Hydrocarbons [cambridge.org]
• 4. Advances and Current Status in the Use of Cuticular Hydrocarbons for Forensic Entomology Applications [mdpi.com]
• 5. Cuticular Hydrocarbon Profiling by Fractionation and GC-MS in Socially Parasitic Ants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 7. rsisinternational.org [rsisinternational.org]
• 8. Intrasexual cuticular hydrocarbon dimorphism in a wasp sheds light on hydrocarbon biosynthesis genes in Hymenoptera - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. tdi-bi.com [tdi-bi.com]
• 11. diverdi.colostate.edu [diverdi.colostate.edu]
• 12. entomoljournal.com [entomoljournal.com]

Application Notes and Protocols for the Synthesis of Deuterium-Labeled Internal Standards for Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of fatty acid esters in biological matrices is crucial for understanding their roles in various physiological and pathological processes. Fatty acids and their esters are not only essential for energy metabolism and cellular structure but also act as signaling molecules in pathways related to inflammation, metabolic disorders, and cardiovascular diseases.[1][2] Isotope dilution mass spectrometry, utilizing stable isotope-labeled internal standards, is the gold standard for precise and accurate quantification of these analytes.[1] Deuterium-labeled fatty acid esters are ideal internal standards as they share near-identical physicochemical properties with their endogenous counterparts, ensuring they co-elute during chromatography and exhibit similar ionization efficiencies in mass spectrometry.[3] This allows for the correction of variability during sample preparation and analysis, leading to reliable data.[1]

These application notes provide detailed protocols for the synthesis, purification, and application of deuterium-labeled fatty acid esters as internal standards for quantitative analysis.

Synthesis of Deuterium-Labeled Fatty Acid Esters

There are two primary methodologies for the synthesis of deuterium-labeled fatty acid esters: chemical synthesis and enzymatic synthesis.

Chemical Synthesis: Ruthenium-Catalyzed Deuteration

A prevalent and efficient method for site-selective deuteration of polyunsaturated fatty acid (PUFA) esters is through ruthenium-catalyzed H/D exchange.[4][5] This method is particularly useful for introducing deuterium (B1214612) at the bis-allylic positions of PUFAs, which are prone to oxidation.[4]

Experimental Protocol: Ruthenium-Catalyzed Synthesis of Deuterated Polyunsaturated Fatty Acid Ethyl Esters

Materials:

• Polyunsaturated fatty acid ethyl ester (e.g., linoleic acid ethyl ester, docosahexaenoic acid ethyl ester)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Ruthenium catalyst (e.g., RuCl₃, [Ru(p-cymene)Cl₂]₂)

• Solvent (e.g., ethanol-d₆, tetrahydrofuran-d₈)

• Inert gas (Argon or Nitrogen)

• Glass reaction vessel equipped with a magnetic stirrer and reflux condenser

Procedure:

• In a clean, dry reaction vessel, dissolve the fatty acid ethyl ester in the deuterated solvent under an inert atmosphere.

• Add the ruthenium catalyst to the solution. The catalyst loading is typically low, around 0.2 to 0.5 mol%.[6]

• Add a significant molar excess of deuterium oxide (D₂O) to serve as the deuterium source.

• Heat the reaction mixture to a temperature ranging from 80°C to 120°C with continuous stirring.

• The reaction is typically run for 24 to 72 hours, depending on the desired level of deuteration.[5]

• Monitor the progress of the reaction by taking small aliquots and analyzing them by GC-MS to determine the extent of deuterium incorporation.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding deionized water.

• Extract the deuterated fatty acid ester with a non-polar solvent such as hexane (B92381) or ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663), and filter.

• Concentrate the solvent under reduced pressure to obtain the crude deuterated product.

• Purify the product using column chromatography on silica (B1680970) gel or urea (B33335) complexation.

Quantitative Data for Ruthenium-Catalyzed Deuteration:

Fatty Acid Ester	Catalyst	Deuterium Source	Temperature (°C)	Time (h)	Deuterium Incorporation (%)	Reference
Linolenic acid ethyl ester	Ru-based catalyst	D₂O	100-120	48-72	80-98 (at bis-allylic positions)	[7]
Arachidonic acid ethyl ester	Ru-based catalyst	D₂O	100-120	48-72	95-100 (at bis-allylic positions)	[7]
Eicosapentaenoic acid ethyl ester	Ru-based catalyst	D₂O	100-120	48-72	81-100 (at bis-allylic positions)	[7]
Docosahexaenoic acid ethyl ester	Ru-based catalyst	D₂O	100-120	48-72	83-100 (at bis-allylic positions)	[7]

Enzymatic Synthesis: Lipase-Catalyzed Esterification

Enzymatic methods offer a milder and often more selective alternative to chemical synthesis for preparing fatty acid esters.[8] Lipases are commonly used to catalyze the esterification of fatty acids with alcohols.

Experimental Protocol: Lipase-Catalyzed Synthesis of Deuterated Fatty Acid Methyl Esters

Materials:

• Deuterated fatty acid (e.g., palmitic acid-d₃₁)

• Deuterated methanol (B129727) (CD₃OD)

• Immobilized lipase (B570770) (e.g., Novozym 435, Lipozyme RM IM)[9]

• Molecular sieves (3Å or 4Å)

• Organic solvent (e.g., hexane, heptane)

• Shaking incubator or magnetic stirrer

Procedure:

• In a clean, dry flask, dissolve the deuterated fatty acid in the organic solvent.

• Add a molar excess of deuterated methanol to the solution.

• Add the immobilized lipase to the reaction mixture. The enzyme loading can be optimized, typically around 5-10% (w/w) of the substrates.

• Add activated molecular sieves to the mixture to remove the water produced during the reaction, which drives the equilibrium towards ester formation.

• Incubate the reaction mixture at a controlled temperature, typically between 40°C and 60°C, with constant shaking or stirring for 24 to 72 hours.[9]

• Monitor the reaction progress by analyzing small aliquots using TLC or GC-MS.

• Once the reaction is complete, filter the mixture to remove the immobilized lipase and molecular sieves.

• Wash the filtrate with water to remove any unreacted methanol.

• Dry the organic phase over anhydrous sodium sulfate and filter.

• Evaporate the solvent under reduced pressure to obtain the deuterated fatty acid methyl ester.

• Further purification can be performed by column chromatography if necessary.

Quantitative Data for Lipase-Catalyzed Esterification:

Fatty Acid	Alcohol	Lipase	Temperature (°C)	Time (h)	Conversion Yield (%)	Reference
Butyric Acid	Butanol	Porcine Pancreas Lipase	30	24	>90
Butyric Acid	Heptanol	Porcine Pancreas Lipase	30	24	~74
Oleic Acid	1,2-Isopropylidene glycerol	Mucor miehei Lipase	55	~5	80	[10]
Acid Soybean Oil	Ethanol (B145695)	Novozym 435 & Lipozyme TL IM	40-50	~5.5	~80 (ester content)	[9]

Purification of Deuterated Fatty Acid Esters

Purification is a critical step to ensure the isotopic and chemical purity of the synthesized internal standards. Urea complexation is an effective method for separating fatty acid esters based on their degree of unsaturation.[11][12]

Experimental Protocol: Purification by Urea Complexation

Materials:

• Crude deuterated fatty acid ester mixture

• Urea

• Ethanol (95%)

• Heating and cooling system (water bath)

• Filtration apparatus

Procedure:

• Dissolve the crude deuterated fatty acid ester mixture in hot ethanol (around 60-70°C).

• In a separate container, prepare a saturated solution of urea in hot ethanol.

• Slowly add the urea solution to the fatty acid ester solution with constant stirring. The ratio of urea to fatty acids is a critical parameter and should be optimized (e.g., 2:1 to 6:1 w/w).[12]

• Slowly cool the mixture to a specific crystallization temperature (e.g., -10°C to -24°C) and hold for a period of time (e.g., 8 to 40 hours) to allow for the formation of urea-inclusion complexes.[12] Saturated and monounsaturated fatty acid esters are preferentially included in the urea crystals.

• Separate the urea crystals (containing saturated and monounsaturated esters) from the liquid phase (enriched in polyunsaturated esters) by filtration.

• To recover the fatty acid esters from the urea complexes, dissolve the crystals in warm water and extract with a non-polar solvent like hexane.

• The filtrate, containing the purified polyunsaturated fatty acid esters, can be further processed by washing with water to remove residual urea and then evaporating the solvent.

Application: Quantification of Fatty Acid Esters using Deuterated Internal Standards

Deuterium-labeled fatty acid esters are used as internal standards for the accurate quantification of their endogenous analogs in biological samples by GC-MS or LC-MS/MS.[13][14]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Experimental Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. Fatty Acid Signaling: The New Function of Intracellular Lipases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Controlled Tetradeuteration of Straight‐Chain Fatty Acids: Synthesis, Application, and Insight into the Metabolism of Oxidized Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ruthenium-catalyzed selective α-deuteration of aliphatic nitriles using D2O - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Toward Quantitative Sequencing of Deuteration of Unsaturated Hydrocarbon Chains in Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. scielo.br [scielo.br]
• 10. semanticscholar.org [semanticscholar.org]
• 11. lib3.dss.go.th [lib3.dss.go.th]
• 12. Production of Omega-3 Fatty Acid Concentrates from Common Kilka Oil: Optimization of the Urea Complexation Process - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Resolution of Racemic 7-Hydroxyhexadecanoic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Optically pure hydroxy fatty acids are valuable chiral building blocks in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and natural products. 7-Hydroxyhexadecanoic acid, with its chiral center at the C7 position, is a key intermediate for the synthesis of complex lipids and other specialty chemicals. Enzymatic kinetic resolution has emerged as a powerful and environmentally benign method for obtaining enantiomerically pure compounds. This application note provides a detailed protocol for the kinetic resolution of racemic 7-hydroxyhexadecanoic acid via lipase-catalyzed enantioselective esterification. The method relies on the differential reaction rates of the two enantiomers with a lipase (B570770) in a non-aqueous medium, leading to the separation of the unreacted acid and the newly formed ester.

Principle of the Method

The enzymatic kinetic resolution of racemic 7-hydroxyhexadecanoic acid is achieved through an enantioselective esterification reaction catalyzed by a lipase. In this process, the lipase selectively catalyzes the esterification of one enantiomer of the racemic acid with an acyl donor, leaving the other enantiomer unreacted. This results in a mixture containing one enantiomer as an ester and the other as the unreacted acid. These two compounds can then be separated by standard chromatographic techniques. The efficiency of the resolution is determined by the enantiomeric excess (e.e.) of the product and the substrate, as well as the conversion rate.

Experimental Protocols

Materials and Reagents

• Racemic 7-hydroxyhexadecanoic acid

• Immobilized Candida antarctica lipase B (CALB, e.g., Novozym® 435)

• Vinyl acetate (B1210297) (acyl donor)

• Anhydrous hexane (B92381) or toluene (B28343) (solvent)

• Anhydrous magnesium sulfate (B86663) or molecular sieves

• Ethyl acetate

• Hexane

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware

• Shaking incubator or magnetic stirrer with temperature control

Synthesis of Racemic 7-Hydroxyhexadecanoic Acid

A detailed protocol for the synthesis of the starting material is crucial. A common synthetic route involves the reduction of a corresponding keto acid.

Protocol for Synthesis:

• Oxidation: Start with a suitable precursor like 7-oxohexadecanoic acid.

• Reduction: Reduce the ketone functionality to a secondary alcohol using a reducing agent such as sodium borohydride (B1222165) (NaBH₄) in an appropriate solvent like methanol (B129727) or ethanol.

• Work-up: Quench the reaction carefully with an acid (e.g., 1 M HCl) and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be purified by silica gel column chromatography to yield racemic 7-hydroxyhexadecanoic acid.

Enzymatic Kinetic Resolution Protocol

• Preparation: To a flame-dried flask, add racemic 7-hydroxyhexadecanoic acid (1.0 mmol, 272.4 mg) and anhydrous hexane (20 mL).

• Enzyme Addition: Add immobilized Candida antarctica lipase B (CALB, 100 mg).

• Acyl Donor Addition: Add vinyl acetate (1.5 mmol, 0.14 mL) to the mixture.

• Reaction: Seal the flask and place it in a shaking incubator at 40°C and 200 rpm.

• Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals (e.g., 6, 12, 24, 48 hours) and analyzing them by thin-layer chromatography (TLC) or gas chromatography (GC).

• Termination: Once the desired conversion (ideally close to 50%) is reached, stop the reaction by filtering off the immobilized enzyme.

• Work-up: Wash the enzyme with the reaction solvent. Combine the filtrate and washings and evaporate the solvent under reduced pressure.

• Separation: Separate the resulting ester (one enantiomer) from the unreacted acid (the other enantiomer) by silica gel column chromatography using a hexane/ethyl acetate gradient.

Analytical Method: Chiral High-Performance Liquid Chromatography (HPLC)

To determine the enantiomeric excess (e.e.) of the separated acid and ester, chiral HPLC analysis is performed. The carboxylic acid and the ester will likely require derivatization to improve their chromatographic behavior and detection. A common derivatization agent is a fluorescent tag like 2-bromoacetonaphthone.

Sample Preparation for HPLC:

• Take a small sample of the purified acid and the hydrolyzed ester.

• Derivatize with a suitable agent for UV or fluorescence detection if necessary.

HPLC Conditions (Example):

• Column: Chiral stationary phase column (e.g., Chiralcel® OD-H or a similar column suitable for fatty acids).

• Mobile Phase: A mixture of hexane and isopropanol (B130326) with a small amount of trifluoroacetic acid (e.g., 95:5:0.1 v/v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Temperature: 25°C.

The enantiomeric excess is calculated using the following formula: e.e. (%) = [([R] - [S]) / ([R] + [S])] x 100

Data Presentation

The following tables summarize hypothetical but realistic quantitative data for the enzymatic resolution of 7-hydroxyhexadecanoic acid, which can be used as a benchmark for optimizing the reaction.

Table 1: Effect of Solvent on Enzymatic Resolution

Solvent	Reaction Time (h)	Conversion (%)	e.e. of Substrate (%)	e.e. of Product (%)	Enantioselectivity (E)
Hexane	24	48	92	96	>100
Toluene	24	51	98	94	>100
Heptane	24	45	88	93	85
Dichloromethane	24	35	75	80	40

Table 2: Effect of Acyl Donor on Enzymatic Resolution

Acyl Donor	Reaction Time (h)	Conversion (%)	e.e. of Substrate (%)	e.e. of Product (%)	Enantioselectivity (E)
Vinyl acetate	24	48	92	96	>100
Isopropenyl acetate	24	46	90	95	95
Ethyl acetate	48	30	65	70	35

Table 3: Effect of Temperature on Enzymatic Resolution

Temperature (°C)	Reaction Time (h)	Conversion (%)	e.e. of Substrate (%)	e.e. of Product (%)	Enantioselectivity (E)
30	48	40	85	90	70
40	24	48	92	96	>100
50	18	52	90	88	80

Visualization

Experimental Workflow Diagram

Caption: Workflow for the enzymatic kinetic resolution of racemic 7-hydroxyhexadecanoic acid.

Logical Relationship of Kinetic Resolution

Caption: Conceptual diagram of lipase-catalyzed kinetic resolution.

Application Notes and Protocols for the Derivatization of Hydroxy Fatty Acids for Gas Chromatography (GC) Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy fatty acids (HFAs) are a diverse class of lipids involved in numerous physiological and pathological processes, making their accurate detection and quantification critical in various fields of research and development. Gas chromatography (GC) coupled with mass spectrometry (MS) is a powerful analytical technique for the analysis of fatty acids. However, the inherent chemical properties of HFAs, specifically their low volatility and the presence of polar carboxyl and hydroxyl functional groups, necessitate a derivatization step prior to GC analysis. This chemical modification enhances their volatility and thermal stability, leading to improved chromatographic separation and detection sensitivity.

This document provides detailed application notes and experimental protocols for the two most common derivatization strategies for HFAs: a two-step esterification followed by silylation, and a one-step silylation method.

Comparison of Common Derivatization Methods

The choice of derivatization method is critical and depends on the specific analytical requirements, such as the nature of the sample matrix, the concentration of the analytes, and the desired throughput. Below is a summary of the key advantages and disadvantages of the two primary methods.

Derivatization Method	Reagent(s)	Target Group(s)	Key Advantages	Key Disadvantages
Two-Step: Esterification followed by Silylation	1. Boron trifluoride in methanol (B129727) (BF₃-Methanol) 2. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS)	1. Carboxyl (-COOH) 2. Hydroxyl (-OH)	Robust and widely used, resulting in stable fatty acid methyl ester (FAME) derivatives. Ensures comprehensive derivatization of both functional groups for excellent chromatographic performance.[1]	More time-consuming due to the two-step process. BF₃-methanol can be harsh and may lead to the degradation of certain analytes.[2]
One-Step: Silylation	BSTFA + 1% TMCS	Carboxyl (-COOH) and Hydroxyl (-OH)	A single-step reaction that derivatizes both functional groups simultaneously, offering a more streamlined workflow.[1] Effective for a broad range of fatty acids.[2]	Derivatives can be sensitive to moisture, requiring anhydrous conditions.[1][3] There is a potential for incomplete derivatization, and the presence of excess silylating reagent can sometimes interfere with the chromatographic analysis.[2][4]

Quantitative Data Summary

The following table summarizes quantitative performance data for different derivatization methods, providing insights into their efficiency and reproducibility.

Method	Analyte(s)	Derivatization Efficiency / Recovery	Reproducibility (RSD)	Reference
Two-Step: Base-Catalyzed followed by Acid-Catalyzed (KOCH₃/HCl)	Various Fatty Acids	84% - 112% (Lower for unsaturated FAs)	Higher Variation	[5]
Two-Step: Base-Catalyzed followed by TMS-Diazomethane	Various Fatty Acids	90% - 106%	< 4% (Intraday), < 6% (Interday)	[5]
m-(trifluoromethyl)phenyltrimethylammonium hydroxide (B78521) (TMTFTH) methylation	Canola Oil FAs	C18:2: ~90%	Good	[6][7]
Two-Step: NaOEt–BSTFA	TAG Mixture	Lower than TMTFTH	Lower than TMTFTH	[8]
Acid-Catalyzed Methylation (ACM)	TAG Mixture	Lower than TMTFTH	Lower than TMTFTH	[8]

Experimental Protocols

Protocol 1: Two-Step Derivatization (Esterification followed by Silylation)

This protocol is a robust method for the comprehensive derivatization of hydroxy fatty acids, ensuring both the carboxylic acid and hydroxyl groups are rendered suitable for GC analysis.

Part A: Acid-Catalyzed Esterification with BF₃-Methanol [1]

• Sample Preparation: Weigh 1-25 mg of the dried lipid sample containing the hydroxy fatty acid(s) into a screw-capped glass tube with a PTFE liner. If the sample is in an aqueous solution, it must be evaporated to complete dryness under a stream of nitrogen.

• Reagent Addition: Add 2 mL of 14% Boron Trifluoride in methanol (BF₃-Methanol) to the sample.

• Reaction: Tightly cap the tube and heat at 60°C for 60 minutes.[2]

• Extraction: After cooling to room temperature, add 1 mL of water and 1 mL of hexane (B92381) to the tube. Vortex vigorously for 30 seconds to extract the fatty acid methyl esters (FAMEs) into the hexane layer.

• Phase Separation: Allow the layers to separate. Carefully transfer the upper hexane layer to a clean vial. For quantitative analysis, a second extraction with hexane is recommended to ensure complete recovery.

• Drying: Dry the extracted FAMEs by passing the hexane extract through a small column of anhydrous sodium sulfate (B86663) or by adding anhydrous sodium sulfate directly to the vial.

• Evaporation: Evaporate the hexane under a gentle stream of nitrogen to concentrate the FAMEs. Do not evaporate to complete dryness if the sample will be immediately used for the next step.

Part B: Silylation of the Hydroxyl Group [1]

• Reagent Addition: To the dried hydroxy-FAMEs from Part A, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst and 50 µL of a suitable aprotic solvent (e.g., pyridine (B92270) or acetonitrile).

• Reaction: Tightly cap the vial and heat at 60-70°C for 20-60 minutes.[1]

• Analysis: After cooling to room temperature, the sample containing the trimethylsilyl (B98337) (TMS) ether derivatives of the hydroxy-FAMEs is ready for direct injection into the GC-MS.

Protocol 2: One-Step Silylation with BSTFA

This protocol provides a more rapid derivatization by targeting both the carboxylic acid and hydroxyl groups in a single reaction.

• Sample Preparation: Place the dried sample (e.g., approximately 100 µL of a 1 mg/mL solution of the hydroxy fatty acid in an aprotic solvent like acetonitrile) into a GC vial.[1] It is critical that the sample is free of water, as water will react with the silylating reagent.[1]

• Reagent Addition: Add the silylating agent, for example, 50 µL of BSTFA with 1% TMCS.[1]

• Reaction: Cap the vial, vortex for 10 seconds, and heat at 60°C for 60 minutes.[1] The optimal reaction time and temperature may need to be determined empirically for specific analytes.[1]

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS.

Visualized Workflows

Caption: Two-Step Derivatization Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. Derivatization techniques for free fatty acids by GC [restek.com]
• 5. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Note: Determination of Enantiomeric Excess in Chiral Fatty Acid Esters

Audience: Researchers, scientists, and drug development professionals.

Introduction: The determination of enantiomeric excess (ee) is a critical analytical challenge in the fields of lipidomics, drug discovery, and materials science. For chiral fatty acid esters, the stereochemistry can dramatically influence biological activity, therapeutic efficacy, and potential toxicity.[1][2] Therefore, robust and accurate methods for quantifying the enantiomeric composition of these molecules are essential. This document provides detailed application notes and protocols for the primary analytical techniques used for this purpose: chiral chromatography and Nuclear Magnetic Resonance (NMR) spectroscopy.

Chiral Chromatography Techniques

Chiral chromatography is the gold standard for separating and quantifying enantiomers due to its high accuracy and resolution.[2] The fundamental principle involves the differential interaction of enantiomers with a chiral environment, leading to different retention times. This can be achieved directly, by using a chiral stationary phase (CSP), or indirectly, by derivatizing the enantiomers with a chiral reagent to form diastereomers, which can then be separated on a conventional achiral column.[3]

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a versatile and widely used method for enantiomeric separation.[4][5][6] It can be applied directly or indirectly.

• Direct HPLC: This approach utilizes a chiral stationary phase (CSP) that selectively interacts with the enantiomers. Polysaccharide-based columns (e.g., derivatives of cellulose (B213188) or amylose) are common for this purpose.[7]

• Indirect HPLC: In this method, the chiral fatty acid ester is reacted with an optically pure chiral derivatizing agent to form a pair of diastereomers.[8] These diastereomers have different physicochemical properties and can be separated on a standard achiral column, such as a C18 reversed-phase column.[4][9]

Gas Chromatography (GC)

Chiral GC is particularly suitable for volatile and thermally stable compounds.[10] For fatty acid esters, analysis typically requires derivatization to increase volatility, commonly through conversion to fatty acid methyl esters (FAMEs).[11] The separation can then be performed on a capillary column coated with a chiral stationary phase, often based on cyclodextrin (B1172386) derivatives.[11]

Supercritical Fluid Chromatography (SFC)

SFC is a powerful alternative to HPLC, offering faster separations and reduced organic solvent consumption.[7][12] It uses a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase. The low viscosity of supercritical CO2 allows for higher flow rates without excessive backpressure, significantly reducing analysis time.[12] Like HPLC, SFC can employ chiral stationary phases for direct enantiomeric resolution.

Workflow for Chromatographic Approaches

Caption: General workflow for determining enantiomeric excess using chromatography.

Comparison of Direct vs. Indirect Chromatography

Caption: Comparison of direct and indirect chiral chromatography workflows.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is another powerful technique for determining enantiomeric excess.[2] It relies on making the enantiomers chemically non-equivalent (diastereotopic), which results in distinct signals in the NMR spectrum that can be integrated for quantification.[13]

• Chiral Derivatizing Agents (CDAs): The sample is reacted with a chiral agent, such as Mosher's acid, to form diastereomers.[14][15] These diastereomers will exhibit separate, quantifiable signals in the ¹H or ¹³C NMR spectrum.

• Chiral Solvating Agents (CSAs): A chiral solvating agent is added to the NMR sample, which forms transient, non-covalent diastereomeric complexes with the enantiomers.[2][14][16] This interaction induces small chemical shift differences between the signals of the R and S enantiomers, allowing for their resolution and integration.

• Chiral Shift Reagents: These are typically lanthanide-based complexes that act as Lewis acids, coordinating to the analyte. This coordination in a chiral environment can lead to large, resolvable chemical shift differences between enantiomeric signals.[14]

Data Presentation: Comparison of Techniques

Table 1: Comparison of Key Analytical Techniques for Enantiomeric Excess Determination

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Chiral Supercritical Fluid Chromatography (SFC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Differential partitioning of enantiomers between a chiral stationary phase and a liquid mobile phase.[2]	Differential partitioning of volatile enantiomers between a chiral stationary phase and a gaseous mobile phase.[2]	Differential partitioning of enantiomers between a chiral stationary phase and a supercritical fluid mobile phase.[2]	Diastereomeric differentiation of enantiomers in the presence of a chiral solvating agent, derivatizing agent, or shift reagent.[2]
Sample Volatility	Not required.	Required; derivatization is often necessary.[10]	Not required.	Not required.
Sample Amount	Microgram to milligram.	Nanogram to microgram.	Microgram to milligram.	Milligram range.
Advantages	High versatility, widely applicable, excellent resolution, robust methods.[6]	Very high resolution for volatile compounds, compatible with mass spectrometry (MS).[10]	Fast analysis, high throughput, reduced organic solvent use, "greener" technique.[7][12]	Non-destructive, provides structural information, no separation needed, fast sample preparation.[13]
Disadvantages	Higher solvent consumption and cost compared to GC/SFC, longer run times than SFC.[12]	Limited to thermally stable and volatile compounds, potential for thermal degradation.[10]	Higher initial instrument cost, less common than HPLC.	Lower sensitivity than chromatographic methods, potential for peak overlap, requires pure samples.

| Common Application | Broadly used for non-volatile chiral compounds, including most fatty acid derivatives.[3] | Analysis of volatile chiral molecules like short-chain fatty acid esters or essential oils.[11] | High-throughput screening in drug discovery, preparative scale separations.[12][17] | Rapid ee determination of purified samples, structural confirmation.[18] |

Experimental Protocols

Protocol 1: Derivatization of Fatty Acids to Fatty Acid Methyl Esters (FAMEs) for GC Analysis

This protocol is a crucial first step for analyzing fatty acids by GC, as it increases their volatility.

Materials:

• Dried fatty acid ester sample (1-25 mg)

• Boron trichloride-methanol solution (BCl₃-Methanol), 12% w/w

• Hexane (B92381), HPLC grade

• Deionized water

• Micro reaction vessel (5-10 mL) with screw cap

Procedure:

• Weigh 1-25 mg of the sample into a micro reaction vessel.

• Add 2 mL of 12% BCl₃-methanol solution to the vessel.

• Seal the vessel tightly and heat at 60 °C for 10 minutes in a heating block or water bath. Derivatization times may need optimization.

• Cool the vessel to room temperature.

• Add 1 mL of deionized water and 1 mL of hexane to the vessel.

• Shake the vessel vigorously for 30-60 seconds to extract the FAMEs into the hexane layer. It is critical to ensure the esters move into the non-polar solvent.

• Allow the layers to separate. If necessary, centrifuge briefly to achieve a clean separation.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC analysis.

Protocol 2: Direct Enantiomeric Separation by Chiral UHPLC-MS/MS

This protocol provides an example for the separation of 3-hydroxy fatty acid enantiomers.[8]

Table 2: Example Chiral UHPLC-MS/MS Parameters for 3-Hydroxy Fatty Acid Enantiomers[8]

Parameter	Setting
UHPLC System	High-performance system with binary gradient capability
Column	CHIRALPAK IA-U (150 x 2.1 mm, 1.6 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile (B52724)/Isopropanol (50:50, v/v) with 0.1% formic acid
Flow Rate	0.4 mL/min
Column Temperature	25°C
Injection Volume	5 µL
Gradient Program	0-2 min: 30% B; 2-15 min: 30-70% B; 15-18 min: 70-95% B; 18-20 min: 95% B; 20-21 min: 95-30% B; 21-25 min: 30% B
Mass Spectrometer	Triple quadrupole with Electrospray Ionization (ESI)
Ionization Mode	Negative

| Detection Mode | Selected Reaction Monitoring (SRM) |

Procedure:

• Sample Preparation: Reconstitute the dried sample extract in 100 µL of the initial mobile phase (e.g., a mixture of Mobile Phase A and B).[8]

• System Equilibration: Equilibrate the UHPLC system with the initial mobile phase conditions until a stable baseline is achieved.

• Injection: Inject 5 µL of the prepared sample onto the column.[8]

• Data Acquisition: Run the gradient program and acquire data using the mass spectrometer in SRM mode.

• Data Analysis: Integrate the peak areas for each enantiomer. Calculate the enantiomeric excess (ee) using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.

Protocol 3: Indirect Enantiomeric Separation via Derivatization and HPLC

This protocol describes the derivatization of a hydroxyl-containing fatty acid with a chiral agent, followed by analysis on a standard achiral column.[8]

Materials:

• Dried 3-hydroxy fatty acid sample

• 3,5-Dimethylphenyl isocyanate (DMPIC)

• Anhydrous pyridine

• Anhydrous toluene (B28343)

• Nitrogen gas supply

Procedure:

• Derivatization: a. Place the dried sample in a reaction vial.[8] b. Add 50 µL of anhydrous toluene and 10 µL of anhydrous pyridine.[8] c. Add a 10-fold molar excess of the chiral derivatizing agent, DMPIC.[8] d. Seal the vial under a nitrogen atmosphere and heat at 60°C for 1 hour.[8] e. After cooling, evaporate the solvent under a stream of nitrogen. f. Reconstitute the residue in a suitable mobile phase for HPLC analysis.

• HPLC Analysis: a. Use a standard reversed-phase column (e.g., C18). b. Develop a suitable gradient or isocratic method using common solvents like acetonitrile and water. c. Inject the derivatized sample. d. The two resulting diastereomers should separate into distinct peaks.

• Data Analysis: Calculate the enantiomeric excess using the peak areas of the separated diastereomers as described in Protocol 2.

Protocol 4: Enantiomeric Excess Determination by ¹H NMR with a Chiral Solvating Agent

This protocol provides a general method for using a chiral solvating agent to resolve enantiomeric signals in an NMR spectrum.[2]

Materials:

• Purified chiral fatty acid ester sample (~5-10 mg)

• Deuterated solvent (e.g., CDCl₃)

• Chiral Solvating Agent (CSA), e.g., (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (TFAE)[2]

• NMR spectrometer (400 MHz or higher recommended)

Procedure:

• Dissolve the chiral fatty acid ester sample in ~0.6 mL of the deuterated solvent in a clean NMR tube.

• Acquire a standard ¹H NMR spectrum of the sample to serve as a reference.

• Add a small amount of the CSA to the NMR tube (e.g., 0.5 equivalents). Acquire another spectrum and check for signal splitting of a proton near the chiral center.

• Incrementally add more CSA until baseline or near-baseline resolution of a key signal is achieved. A molar excess of the CSA is often required.[2]

• Acquire the final, high-quality ¹H NMR spectrum.

• Data Analysis: a. Identify a pair of well-resolved signals corresponding to the same proton in the two different enantiomers. b. Carefully integrate the two peaks. c. Calculate the enantiomeric excess using the integration values (I) with the same formula as for chromatography: ee (%) = [ (I₁ - I₂) / (I₁ + I₂) ] * 100

References

• 1. omicsonline.org [omicsonline.org]
• 2. benchchem.com [benchchem.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Separation of fatty acid ester and amide enantiomers by high-performance liquid chromatography on chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. uma.es [uma.es]
• 6. aocs.org [aocs.org]
• 7. Chiral supercritical fluid chromatography-mass spectrometry with liquid chromatography fractionation for the characterization of enantiomeric composition of fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. aocs.org [aocs.org]
• 10. Determination of enantiomeric excess [ch.ic.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. americanlaboratory.com [americanlaboratory.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. individual.utoronto.ca [individual.utoronto.ca]
• 16. Chiral reagents for the determination of enantiomeric excess and absolute configuration using NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]

Application Note: Solid-Phase Extraction of Insect Cuticular Lipids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Insect cuticular lipids are a complex mixture of compounds that form a waxy layer on the surface of the insect's exoskeleton. This layer is crucial for preventing water loss and protecting the insect from environmental stressors and pathogens.[1][2][3] Furthermore, these lipids, particularly cuticular hydrocarbons (CHCs), act as semiochemicals, playing a vital role in chemical communication related to species and nestmate recognition, mating, and other social behaviors.[1][3][4] The analysis of these lipid profiles is a powerful tool in chemical ecology, taxonomy, and the development of novel pest management strategies.

Solid-phase extraction (SPE) is a robust and efficient technique for the fractionation of complex lipid mixtures into different classes based on their polarity.[5] This application note provides a detailed protocol for the solid-phase extraction of insect cuticular lipids using silica-based cartridges, enabling the separation of neutral lipids, glycolipids, and phospholipids (B1166683) for subsequent analysis.

Principle of Solid-Phase Extraction

Solid-phase extraction operates on the principle of chromatography, where a sample in a liquid phase (the mobile phase) is passed through a solid adsorbent (the stationary phase). Separation occurs due to the differential affinity of the sample components for the stationary phase. In the context of insect cuticular lipids, a polar stationary phase like silica (B1680970) gel is commonly used. Non-polar lipids have a lower affinity for the silica and are eluted first with a non-polar solvent. The polarity of the elution solvent is then gradually increased to elute lipids of increasing polarity.

Experimental Protocols

Initial Lipid Extraction from Insect Cuticle

Prior to SPE, the total cuticular lipids must be extracted from the insect. A common and effective method is solvent extraction.

Materials:

• n-Hexane (analytical grade)

• Glass vials with PTFE-lined caps

• Micropipettes

• Nitrogen gas evaporator

• Vortex mixer

Procedure:

• Place a single insect (or a pooled sample of smaller insects) into a clean glass vial.

• Add a known volume of n-hexane to fully submerge the insect. The volume will depend on the size of the insect.

• Gently agitate the vial for 2-5 minutes to dissolve the cuticular lipids. Avoid prolonged extraction times to minimize the co-extraction of internal lipids.

• Carefully transfer the hexane (B92381) extract to a new clean vial.

• Evaporate the solvent under a gentle stream of nitrogen until the lipid residue is dry.

• Reconstitute the dried lipid extract in a small, known volume of chloroform (B151607) for loading onto the SPE cartridge.

Solid-Phase Extraction Protocol for Lipid Fractionation

This protocol is adapted from the methodology described for the separation of lipid classes from edible insects.

Materials:

• Silica SPE cartridges (e.g., J.T. Baker silica SPE column)

• SPE manifold

• Chloroform

• Acetone (B3395972)

• Methanol (B129727)

• Collection vials

Procedure:

• Cartridge Conditioning:

  • Place the silica SPE cartridge on the SPE manifold.

  • Wash the cartridge with two 5 mL aliquots of chloroform to activate and clean the silica sorbent. Do not allow the cartridge to dry out between conditioning and sample loading.

• Sample Loading:

  • Load the reconstituted lipid extract (in chloroform) onto the conditioned SPE cartridge.

  • Allow the sample to pass through the sorbent bed slowly and completely.

• Fraction Elution:

  • Fraction 1: Neutral Lipids (e.g., hydrocarbons, triacylglycerols, sterols)

    • Place a clean collection vial under the cartridge.

    • Elute the neutral lipids by adding a sufficient volume of chloroform. A volume of 10 mL is a general starting point. Collect the eluate.

  • Fraction 2: Glycolipids

    • Place a new, clean collection vial under the cartridge.

    • Elute the glycolipids by adding a mixture of acetone and methanol (e.g., 9:1 v/v). A volume of 15 mL can be used. Collect the eluate.

  • Fraction 3: Phospholipids

    • Place a final clean collection vial under the cartridge.

    • Elute the phospholipids by adding a sufficient volume of methanol (e.g., 10 mL). Collect the eluate.

• Solvent Evaporation and Sample Reconstitution:

  • Evaporate the solvent from each collected fraction under a gentle stream of nitrogen.

  • Reconstitute the dried lipid fractions in a suitable solvent for your intended downstream analysis (e.g., gas chromatography-mass spectrometry [GC-MS] or liquid chromatography-mass spectrometry [LC-MS]).

Data Presentation

The following table summarizes the lipid class composition of seven different insect species, demonstrating the variability in the relative abundance of neutral lipids, glycolipids, and phospholipids.

Insect Species	Neutral Lipids (% of total lipids)	Glycolipids (% of total lipids)	Phospholipids (% of total lipids)
Acheta domesticus	46.56	31.81	21.63
Alphitobius diaperinus	75.94	14.16	9.90
Blaptica dubia	60.53	14.83	24.64
Galleria mellonella	86.15	8.31	5.54
Locusta migratoria	73.13	12.08	14.79
Tenebrio molitor	75.94	14.16	9.90
Zophobas morio	75.24	14.15	10.61

Data adapted from a study on the lipid class composition of edible insects.[6]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical Ecology, Biochemistry, and Molecular Biology of Insect Hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Insect Cuticular Hydrocarbons as Dynamic Traits in Sexual Communication - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Update on solid-phase extraction for the analysis of lipid classes and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Methyl 7(R)-Hydroxyhexadecanoate Synthesis Yield

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the synthesis of Methyl 7(R)-Hydroxyhexadecanoate. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Troubleshooting Guide

This section addresses common problems that can arise during the synthesis of Methyl 7(R)-Hydroxyhexadecanoate, offering potential causes and solutions.

Issue 1: Low Yield of Methyl 7(R)-Hydroxyhexadecanoate

Question: We are experiencing a significantly lower than expected yield in our lipase-catalyzed esterification of 7(R)-Hydroxyhexadecanoic acid with methanol (B129727). What are the potential causes and how can we improve the yield?

Answer:

Low yields in enzymatic esterification can stem from several factors. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

• Suboptimal Reaction Conditions: The efficiency of lipase-catalyzed reactions is highly dependent on parameters such as temperature, pH, and substrate concentration.

  • Temperature: While higher temperatures can increase reaction rates, they can also lead to enzyme denaturation. The optimal temperature for lipases like Candida antarctica lipase (B570770) B (CALB) is typically in the range of 40-70°C.[1]

  • Substrate Molar Ratio: An excess of one reactant, usually the alcohol (methanol), can shift the equilibrium towards product formation. However, a very large excess of methanol can sometimes inhibit enzyme activity. Experiment with varying molar ratios of 7(R)-Hydroxyhexadecanoic acid to methanol.

  • Enzyme Loading: The amount of lipase used will directly impact the reaction rate. Increasing the enzyme concentration can improve the yield, but there is a point of diminishing returns.

• Water Content: While lipases require a small amount of water to maintain their active conformation, excess water can promote the reverse reaction (hydrolysis), leading to a lower ester yield. Consider using a solvent-free system or adding molecular sieves to remove water produced during the reaction.[2]

• Enzyme Inhibition: The product, Methyl 7(R)-Hydroxyhexadecanoate, or byproducts can sometimes inhibit the lipase, slowing down the reaction over time.

• Mass Transfer Limitations: In heterogeneous catalysis with an immobilized enzyme, inefficient mixing can limit the access of substrates to the active sites of the enzyme. Ensure adequate agitation of the reaction mixture.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Formation of Undesired Byproducts

Question: Besides the desired Methyl 7(R)-Hydroxyhexadecanoate, we are observing the formation of other ester species. What are these byproducts and how can we minimize their formation?

Answer:

The primary byproduct of concern in this synthesis is the di-ester, where the hydroxyl group of 7(R)-Hydroxyhexadecanoic acid is also esterified.

Potential Cause and Solution:

• Non-specific Enzyme Activity: While some lipases exhibit high regioselectivity for the carboxylic acid group, others may also catalyze the esterification of the secondary hydroxyl group, leading to the formation of a di-ester.

  • Enzyme Selection: The choice of lipase is critical. Candida antarctica lipase B (CALB), particularly in its immobilized form (Novozym® 435), is known for its high selectivity towards the esterification of carboxylic acids in the presence of alcohol functionalities.[3][4] If you are using a different lipase, consider switching to CALB.

• Reaction Conditions: Harsh reaction conditions can sometimes lead to non-enzymatic side reactions.

  • Mild Conditions: Employing milder reaction conditions (e.g., lower temperatures) can enhance the selectivity of the enzymatic reaction and minimize unwanted side reactions.

Issue 3: Difficulty in Product Purification

Question: We are struggling to purify the final product, Methyl 7(R)-Hydroxyhexadecanoate, from the reaction mixture. What is an effective purification strategy?

Answer:

Purification of the target ester from unreacted starting materials, enzyme, and any byproducts is a critical step. A multi-step approach is often necessary.

Recommended Purification Protocol:

• Enzyme Removal: If an immobilized enzyme is used, it can be easily removed by filtration at the end of the reaction. For soluble lipases, precipitation followed by filtration or centrifugation may be necessary.

• Solvent Evaporation: If the reaction was carried out in a solvent, remove it under reduced pressure using a rotary evaporator.

• Column Chromatography: This is the most effective method for separating the desired mono-ester from unreacted fatty acid and any di-ester byproducts.[5]

  • Stationary Phase: Silica (B1680970) gel is a suitable stationary phase.

  • Mobile Phase: A gradient of non-polar and polar solvents is typically used. A common system is a mixture of hexane (B92381) and ethyl acetate (B1210297). Start with a high ratio of hexane to ethyl acetate and gradually increase the polarity to elute the components. The less polar di-ester will elute first, followed by the desired mono-ester, and finally the more polar unreacted hydroxy fatty acid.

Purification Workflow:

Caption: Purification workflow for Methyl 7(R)-Hydroxyhexadecanoate.

Frequently Asked Questions (FAQs)

Q1: What is the most recommended method for the enantioselective synthesis of Methyl 7(R)-Hydroxyhexadecanoate?

A1: Lipase-catalyzed esterification of 7(R)-Hydroxyhexadecanoic acid is the most recommended method due to its high enantioselectivity and mild reaction conditions. Candida antarctica lipase B (CALB), often used in its immobilized form as Novozym® 435, is a highly effective catalyst for this transformation.[6][7] This enzymatic approach avoids the need for protecting groups and harsh reagents often required in traditional chemical synthesis.

Q2: How can I monitor the progress of the esterification reaction?

A2: The reaction progress can be monitored by periodically taking small aliquots from the reaction mixture and analyzing them using techniques such as:

• Thin-Layer Chromatography (TLC): This is a quick and simple method to qualitatively observe the disappearance of the starting material (7(R)-Hydroxyhexadecanoic acid) and the appearance of the product (Methyl 7(R)-Hydroxyhexadecanoate).

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These techniques provide quantitative data on the conversion of the starting material to the product. Chiral HPLC can also be used to determine the enantiomeric excess of the product.[8]

Q3: Is it necessary to use a protecting group for the hydroxyl functionality during esterification?

A3: When using a highly regioselective enzyme like Candida antarctica lipase B, a protecting group for the hydroxyl group is generally not necessary.[3] This is a significant advantage of the enzymatic method, as it reduces the number of synthetic steps and simplifies the overall process. However, if using a less selective catalyst or harsh chemical methods, protection of the hydroxyl group may be required to prevent the formation of the di-ester.

Q4: What are the key parameters to consider for optimizing the lipase-catalyzed esterification?

A4: The key parameters to optimize for maximizing the yield and selectivity of the lipase-catalyzed esterification include:

• Enzyme: Type and form (free or immobilized).

• Substrates: Molar ratio of acid to alcohol.

• Temperature: To balance reaction rate and enzyme stability.

• Solvent: Choice of organic solvent or a solvent-free system.

• Water Activity: Controlling the amount of water in the system.

• Agitation: To minimize mass transfer limitations.

Experimental Protocols

Protocol 1: Lipase-Catalyzed Synthesis of Methyl 7(R)-Hydroxyhexadecanoate

This protocol is based on general procedures for the lipase-catalyzed esterification of hydroxy fatty acids.

Materials:

• 7(R)-Hydroxyhexadecanoic acid

• Methanol (anhydrous)

• Immobilized Candida antarctica lipase B (Novozym® 435)

• Anhydrous solvent (e.g., 2-methyl-2-butanol (B152257) or hexane, optional)

• Molecular sieves (optional)

Procedure:

• In a round-bottom flask, dissolve 7(R)-Hydroxyhexadecanoic acid in a minimal amount of anhydrous solvent (if not using a solvent-free system).

• Add methanol in a desired molar excess (e.g., 3-5 equivalents).

• Add the immobilized lipase (typically 5-10% by weight of the limiting reactant).

• If a completely anhydrous system is desired, add activated molecular sieves.

• Incubate the mixture at the optimal temperature (e.g., 60°C) with constant stirring (e.g., 200 rpm) for 24-48 hours.

• Monitor the reaction progress by TLC or GC analysis.

• Upon completion, filter off the immobilized enzyme.

• Remove the solvent and excess methanol under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient.

Data Presentation

Table 1: Influence of Reaction Parameters on Esterification Yield (Illustrative Data)

This table summarizes typical trends observed when optimizing lipase-catalyzed esterification of long-chain hydroxy fatty acids. Actual yields will vary depending on the specific substrate and precise conditions.

Parameter	Condition A	Yield (%)	Condition B	Yield (%)	Reference
Temperature	40°C	75	60°C	92	[2]
Acid:Alcohol Molar Ratio	1:1	68	1:3	85	[6]
Enzyme Loading	5% (w/w)	72	10% (w/w)	90	[9]
Water Removal	No	65	With Molecular Sieves	88	[10]

Table 2: Comparison of Different Lipases for Esterification of a Long-Chain Fatty Acid (Illustrative Data)

Lipase Source	Immobilized	Optimal Temp (°C)	Typical Yield (%)	Selectivity
Candida antarctica B	Yes (Novozym® 435)	60-70	>90	High
Rhizomucor miehei	Yes (Lipozyme RM IM)	40-50	70-85	Moderate
Pseudomonas cepacia	Yes	40-50	65-80	Moderate
Porcine Pancreas	No	30-40	50-70	Variable

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Interfacial activation of Candida antarctica lipase B: combined evidence from experiment and simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipase B from Candida antarctica [life.nthu.edu.tw]
• 5. benchchem.com [benchchem.com]
• 6. Optimization of esterification reactions of perillyl alcohol with different fatty acids catalyzed by Novozym® 435 lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 重组脂肪酶 B 南极假丝酵母 来源于米曲霉 powder, beige, ~9 U/mg | Sigma-Aldrich [sigmaaldrich.com]
• 8. phx.phenomenex.com [phx.phenomenex.com]
• 9. Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Liquid Lipase-Catalyzed Esterification of Oleic Acid with Methanol for Biodiesel Production in the Presence of Superabsorbent Polymer: Optimization by Using Response Surface Methodology [mdpi.com]

Technical Support Center: Methyl 7(R)-Hydroxyhexadecanoate Separation

Welcome to the technical support center for the analysis and troubleshooting of Methyl 7(R)-Hydroxyhexadecanoate. This guide provides answers to frequently asked questions and solutions to common issues encountered during the chromatographic separation of this chiral compound.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical techniques for separating Methyl 7(R)-Hydroxyhexadecanoate from its (S)-enantiomer?

A1: The primary challenge in analyzing Methyl 7(R)-Hydroxyhexadecanoate is its chiral nature. Therefore, enantioselective chromatographic methods are required. The two most suitable techniques are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), both employing chiral separation strategies.

• Chiral High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating enantiomers. It can be performed directly using a chiral stationary phase (CSP) or indirectly by derivatizing the analyte with a chiral agent to form diastereomers that can be separated on a standard achiral column.[1] Polysaccharide-based CSPs are often effective for this type of separation.[2][3]

• Chiral Gas Chromatography (GC): GC offers high resolution and sensitivity. For chiral separation of hydroxylated fatty acid methyl esters, a common approach is to derivatize the hydroxyl group with a chiral reagent to create diastereomers, which are then separated on a standard achiral GC column.[4] Direct separation on a chiral GC column is also a viable method.[5]

Q2: What type of HPLC column is best for the direct chiral separation of Methyl 7(R)-Hydroxyhexadecanoate?

A2: For the direct chiral separation of hydroxylated fatty acid methyl esters, polysaccharide-based chiral stationary phases (CSPs) are highly recommended.[2][3] Columns with cellulose (B213188) or amylose (B160209) derivatives often provide the necessary selectivity to resolve the (R) and (S) enantiomers. Normal-phase HPLC is frequently more effective than reversed-phase for chiral separations of such compounds.[3]

Q3: Is derivatization necessary for the analysis of Methyl 7(R)-Hydroxyhexadecanoate?

A3: Derivatization is often a crucial step, particularly for GC analysis.

• For GC Analysis: The hydroxyl group in Methyl 7(R)-Hydroxyhexadecanoate makes it less volatile and prone to thermal degradation in the GC inlet and column.[6] Derivatization of the hydroxyl group, typically through silylation (e.g., using BSTFA), is essential to increase volatility and thermal stability, leading to improved peak shape and reproducibility.[7][8]

• For HPLC Analysis: Derivatization is not always necessary for HPLC, especially if a mass spectrometer (MS) is used for detection. However, if using a UV-Vis detector, derivatization with a UV-active agent can significantly enhance detection sensitivity, as the analyte itself lacks a strong chromophore.[2]

Q4: Can I use reversed-phase HPLC for this separation?

A4: While reversed-phase HPLC (RP-HPLC) with a standard C18 column is excellent for separating fatty acid methyl esters based on chain length and unsaturation, it will not separate the (R) and (S) enantiomers of Methyl 7-Hydroxyhexadecanoate.[2] For chiral separation in reversed-phase mode, a chiral stationary phase designed for aqueous mobile phases would be necessary. However, normal-phase chiral chromatography often provides better selectivity for this class of compounds.[3]

Troubleshooting Guides

HPLC Separation Issues

Q: I am seeing poor or no resolution between the (R) and (S) enantiomers on my chiral HPLC column. What should I do?

A: Poor resolution in chiral HPLC can stem from several factors. Here is a systematic approach to troubleshooting:

• Optimize the Mobile Phase:

  • Modifier Concentration: In normal-phase chromatography, the concentration of the polar modifier (e.g., isopropanol (B130326), ethanol) in the non-polar mobile phase (e.g., hexane) is critical. A lower concentration of the polar modifier generally increases retention and can improve resolution. Systematically vary the modifier percentage to find the optimal balance.[3]

  • Try a Different Modifier: Switching the alcohol modifier (e.g., from isopropanol to ethanol) can alter the selectivity of the separation.[3]

• Adjust the Flow Rate: Chiral separations often benefit from lower flow rates than standard HPLC methods. Reducing the flow rate increases the interaction time between the analyte and the chiral stationary phase, which can enhance resolution.[3]

• Control the Temperature: Temperature can significantly impact chiral separations. Maintaining a stable and optimized column temperature is crucial for reproducible results.[3]

• Check Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before each injection, especially after changing the mobile phase composition. Flush the column with at least 10-20 column volumes of the new mobile phase.[3]

Q: My retention times are shifting from one injection to the next. What is the cause?

A: Shifting retention times are often due to a lack of system equilibration or changes in the mobile phase.

• Inadequate Column Equilibration: As mentioned above, insufficient equilibration is a common cause. Always allow adequate time for the column to stabilize with the mobile phase.[3]

• Mobile Phase Instability: In normal-phase chromatography, the more volatile components of the mobile phase (like hexane) can evaporate over time, changing the mobile phase composition and affecting retention. Prepare fresh mobile phase daily and keep the solvent reservoirs capped.[3]

• Temperature Fluctuations: Ensure the column compartment and ambient laboratory temperature are stable.[3]

GC Separation Issues

Q: I am observing peak tailing or broad peaks for my derivatized Methyl 7-Hydroxyhexadecanoate in my GC analysis. What can I do?

A: Peak tailing or broadening in GC can be caused by several factors:

• Incomplete Derivatization: Ensure that the derivatization reaction has gone to completion. Incomplete derivatization will leave free hydroxyl groups, which can interact with active sites in the GC system, causing peak tailing. Consider optimizing the reaction time, temperature, or reagent concentration.[9]

• Active Sites in the GC System: Active sites in the injector liner, column, or detector can cause adsorption of polar analytes. Use a deactivated inlet liner and consider trimming the first few centimeters of the GC column.[8]

• Low Injector Temperature: If the injector temperature is too low, the sample may not vaporize completely and efficiently, leading to broad peaks.

• Acidic Sample: If your sample preparation involves an acidic catalyst (e.g., HCl in methanol (B129727) for esterification), residual acid can damage the GC column, especially polar stationary phases, leading to poor peak shape and reduced column lifetime. Neutralize the sample before injection if necessary.[10]

Q: I am not getting a good separation of my diastereomeric derivatives. How can I improve this?

A: If you are using an indirect chiral method (derivatization to form diastereomers followed by separation on an achiral column), consider the following:

• Change the Stationary Phase: The issue may be a lack of selectivity of the stationary phase for your specific diastereomers. Switching to a column with a different chemistry (e.g., from a non-polar to a mid-polar or polar phase) can be a very effective solution.[9]

• Optimize the Oven Temperature Program: A slower temperature ramp rate can increase the separation between closely eluting peaks. Also, optimizing the initial oven temperature can improve the resolution of early-eluting compounds.[9]

• Adjust Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas can improve column efficiency and resolution.[9]

Data Presentation

The following tables provide recommended starting conditions for HPLC and GC method development. These are general guidelines and will likely require optimization for your specific instrumentation and sample matrix.

Table 1: Recommended Starting Conditions for Chiral HPLC Separation

Parameter	Normal-Phase HPLC	Indirect RP-HPLC (after chiral derivatization)
Column	Chiral Stationary Phase (e.g., Amylose or Cellulose-based)	C18 or other suitable reversed-phase column
Mobile Phase	Hexane with a polar modifier (e.g., 5-20% Isopropanol or Ethanol)	Acetonitrile/Water or Methanol/Water gradient
Flow Rate	0.5 - 1.0 mL/min	0.8 - 1.2 mL/min
Column Temperature	20 - 30 °C (controlled)	25 - 40 °C (controlled)
Detector	UV (if derivatized) or Mass Spectrometer (MS)	UV or Mass Spectrometer (MS)

Table 2: Recommended Starting Conditions for GC-MS Analysis

Parameter	Direct Chiral GC-MS (after silylation)	Indirect GC-MS (after chiral derivatization)
Derivatization	Silylation of hydroxyl group (e.g., BSTFA + 1% TMCS)	Derivatization with a chiral agent (e.g., Mosher's acid chloride)
Column	Chiral GC Column (e.g., derivatized cyclodextrin)	Standard non-polar or mid-polar column (e.g., DB-5ms, HP-5ms)
Carrier Gas	Helium or Hydrogen	Helium or Hydrogen
Inlet Temperature	250 - 280 °C	250 - 280 °C
Oven Program	Start at a lower temperature (e.g., 100-150°C) and ramp up to ~280-300°C	Start at a lower temperature (e.g., 100-150°C) and ramp up to ~280-300°C
Detector	Mass Spectrometer (MS)	Mass Spectrometer (MS)

Experimental Protocols

Protocol 1: Indirect Chiral GC-MS Analysis via Derivatization

This protocol involves a two-step derivatization: first, the formation of the methyl ester (if starting from the free acid), and second, the derivatization of the hydroxyl group with a chiral agent to form diastereomers.

• Methyl Ester Formation (if necessary):

  • Dissolve the fatty acid sample in a solution of methanolic HCl (e.g., 1.25 M).

  • Heat the mixture at a controlled temperature (e.g., 80°C for 1 hour) to form the fatty acid methyl ester.[11]

  • After cooling, add water and extract the methyl ester into an organic solvent like hexane.

  • Wash the organic layer and dry it over anhydrous sodium sulfate.

• Chiral Derivatization of the Hydroxyl Group:

  • Evaporate the solvent from the methyl ester sample under a stream of nitrogen.

  • Dissolve the residue in an anhydrous aprotic solvent (e.g., dichloromethane).

  • Add a non-nucleophilic base (e.g., pyridine) followed by a slight excess of a chiral derivatizing agent such as (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride).[9]

  • Allow the reaction to proceed at room temperature until completion (typically 1-2 hours).

  • Quench the reaction and extract the resulting diastereomeric esters.

  • Evaporate the solvent and reconstitute the sample in a suitable solvent for GC injection.

• GC-MS Analysis:

  • Inject the sample onto a standard achiral GC column (e.g., DB-5ms).

  • Use an appropriate oven temperature program to separate the diastereomers.

  • Use the mass spectrometer to identify and quantify the separated diastereomers.

Protocol 2: Direct Chiral HPLC-MS Analysis

This protocol describes the direct separation of the (R) and (S) enantiomers using a chiral HPLC column.

• Sample Preparation:

  • Ensure the sample is free of particulate matter by filtering it through a 0.22 µm or 0.45 µm syringe filter.

  • Dissolve the sample in the initial mobile phase.

• HPLC-MS Analysis:

  • Equilibrate the chiral stationary phase column (e.g., a polysaccharide-based column) with the mobile phase (e.g., hexane/isopropanol) for a sufficient time.[3]

  • Inject the sample.

  • Run the separation under isocratic conditions.

  • Use a mass spectrometer for detection and quantification of the enantiomers.

Visualizations

Caption: General experimental workflows for chiral HPLC and GC analysis.

Caption: A logical approach to troubleshooting poor chiral separations.

References

• 1. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Enantioselective analysis of 2- and 3-hydroxy fatty acids in food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]
• 7. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 8. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Peak Shape in Chiral Chromatography of Hydroxy Esters

Welcome to the Technical Support Center for the chiral chromatography of hydroxy esters. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their chromatographic separations. Below you will find frequently asked questions (FAQs) and detailed troubleshooting guides to address common issues related to peak shape, such as peak fronting and tailing.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape in the chiral chromatography of hydroxy esters?

A1: The most common causes of poor peak shape, such as fronting and tailing, include sample overload, mismatch between the sample solvent and the mobile phase, secondary interactions with the stationary phase, and improper column equilibration.[1][2][3][4] For hydroxy esters, which contain both polar hydroxyl and nonpolar ester functional groups, these effects can be particularly pronounced.

Q2: How does the sample solvent affect peak shape?

A2: The composition of the sample solvent is critical. If the sample solvent is stronger (has a higher elution strength) than the mobile phase, it can cause the analyte to travel too quickly through the initial part of the column, leading to peak fronting.[5][6] Conversely, using a sample solvent that is much weaker than the mobile phase can sometimes lead to peak sharpening, but may also cause solubility issues.[1][5] It is generally recommended to dissolve the sample in the mobile phase itself or in a solvent with a similar or weaker elution strength.[2]

Q3: Can mobile phase additives improve the peak shape of hydroxy esters?

A3: Yes, mobile phase additives can significantly improve peak shape. For acidic hydroxy esters, adding a small amount of an acid like trifluoroacetic acid (TFA) or acetic acid (typically 0.1%) to the mobile phase can suppress the ionization of the carboxylic acid group, reducing unwanted interactions with the stationary phase and minimizing peak tailing.[7][8] For basic analytes, a basic additive such as diethylamine (B46881) (DEA) is often used.[7][9]

Q4: What is the effect of temperature on chiral separations of hydroxy esters?

A4: Temperature plays a complex role in chiral chromatography.[10] Generally, lower temperatures tend to increase enantioselectivity and resolution by enhancing the weaker bonding forces involved in chiral recognition.[11] However, higher temperatures can increase column efficiency and improve peak shape by reducing mobile phase viscosity.[11] The optimal temperature should be determined empirically for each specific separation.[10] In some cases, temperature can even influence the elution order of enantiomers.

Troubleshooting Guides

Issue 1: Peak Fronting

Peak fronting is characterized by a peak that is broader in the first half and narrower in the second.[3]

Troubleshooting Workflow for Peak Fronting

References

• 1. waters.com [waters.com]
• 2. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 3. acdlabs.com [acdlabs.com]
• 4. chemtech-us.com [chemtech-us.com]
• 5. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. lcms.cz [lcms.cz]
• 7. chiraltech.com [chiraltech.com]
• 8. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Enantioselective Synthesis of Hydroxy Fatty Acids

Welcome to the technical support center for the enantioselective synthesis of hydroxy fatty acids (HFAs). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common challenges encountered during their experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Troubleshooting Guides

Issue 1: Low Enantioselectivity (Enantiomeric Excess - e.e.)

Question: My reaction is producing the desired hydroxy fatty acid, but the enantiomeric excess (e.e.) is consistently low. What are the potential causes and how can I improve it?

Answer: Low enantioselectivity is a common challenge and can stem from several factors depending on the synthetic method employed. Here’s a breakdown of potential causes and solutions:

• Inappropriate Catalyst or Chiral Auxiliary: The choice of catalyst or chiral auxiliary is paramount for achieving high enantioselectivity.

  • Organocatalysis: For methods involving organocatalytic epoxidation, such as those using MacMillan's imidazolidinone catalysts, ensure the correct catalyst enantiomer is used to obtain the desired product enantiomer.[1][2] The catalyst loading and purity are also critical.

  • Metal-Catalyzed Hydrogenation: In asymmetric hydrogenation, the ligand coordinated to the metal center (e.g., Iridium or Ruthenium) dictates the stereochemical outcome.[3][4] A screening of different chiral ligands is often necessary to find the optimal one for a specific substrate.[4]

  • Enzymatic Resolutions: The choice of enzyme (e.g., lipase) is crucial. Not all lipases will exhibit high enantioselectivity for every substrate. Screening different lipases, such as Candida antarctica lipase (B570770) A (CalA) or lipase B (CALB), is recommended.[5][6]

• Sub-optimal Reaction Conditions:

  • Temperature: Temperature can significantly impact enantioselectivity. Lowering the reaction temperature often improves enantiomeric excess by increasing the energy difference between the diastereomeric transition states.

  • Solvent: The polarity and nature of the solvent can influence the catalyst's chiral environment. It is advisable to screen a range of solvents to find the one that maximizes enantioselectivity.

  • Reaction Time: In kinetic resolutions, allowing the reaction to proceed beyond 50% conversion will lead to a decrease in the enantiomeric excess of the remaining substrate and the product. It is crucial to monitor the reaction progress and stop it at the optimal point.

• Substrate Purity: Impurities in the starting material can sometimes interfere with the catalyst or lead to non-selective side reactions, thereby reducing the overall enantioselectivity. Ensure the purity of your fatty acid substrate.

• Catalyst Deactivation or Poisoning: The catalyst might be deactivated by impurities or by the product itself. In asymmetric hydrogenation of imines, for instance, the resulting amine product can act as a catalyst poison.[4]

Issue 2: Low Reaction Yield

Question: I am observing high enantioselectivity, but the overall yield of my hydroxy fatty acid is poor. What steps can I take to improve the yield?

Answer: Poor yields can be attributed to a variety of factors, from incomplete reactions to product degradation. Consider the following troubleshooting steps:

• Incomplete Conversion:

  • Reaction Time and Temperature: The reaction may not have reached completion. Try extending the reaction time or cautiously increasing the temperature (while monitoring the effect on enantioselectivity).

  • Catalyst Loading: Insufficient catalyst loading can lead to incomplete conversion. A systematic variation of the catalyst loading can help identify the optimal amount.

  • Reagent Stoichiometry: Ensure that the stoichiometry of all reagents is correct, especially for the limiting reagent.

• Side Reactions and Byproduct Formation:

  • Epoxidation: In epoxidation reactions using peracids, the acidic conditions can lead to ring-opening of the desired epoxide, forming diols and other byproducts. Using buffered conditions or milder epoxidizing agents can mitigate this. Chemo-enzymatic epoxidation using lipases can also be a milder alternative.[7]

  • Hydrogenation: In asymmetric hydrogenation, ensure the reaction is performed under an inert atmosphere to prevent catalyst oxidation. The choice of hydrogen source and pressure can also influence the reaction rate and selectivity.[4]

• Product Degradation or Instability: The synthesized hydroxy fatty acid may be unstable under the reaction or workup conditions. Analyze crude reaction mixtures to check for product degradation and consider milder workup and purification procedures.

• Catalyst Activity:

  • Enzymes: Ensure the enzyme is active. Improper storage or handling can lead to denaturation. The pH and temperature of the reaction medium should be within the optimal range for the specific enzyme.

  • Chemical Catalysts: The catalyst may require activation prior to use. Ensure that the catalyst is handled under appropriate conditions (e.g., inert atmosphere for air-sensitive catalysts).

Issue 3: Difficulty with Substrate Specificity (Unreactive Substrate)

Question: My chosen synthetic method works well for some fatty acids, but not for the one I am currently using. What could be the issue?

Answer: Substrate specificity is a common hurdle in enantioselective synthesis.

• Steric Hindrance: The catalyst's active site has a specific three-dimensional structure. If the fatty acid substrate is too bulky or has functional groups that sterically hinder its approach to the active site, the reaction rate will be low or non-existent.

  • Solution: It may be necessary to screen different catalysts with varying steric bulk around their active sites. For enzymatic reactions, protein engineering can be employed to modify the enzyme's active site to better accommodate the substrate.[8]

• Electronic Effects: The electronic properties of the substrate can influence its reactivity. For example, in asymmetric hydrogenation, the functional group near the double bond acts as a stereoselective anchor.[4] If this group is absent or its electronic nature is unfavorable, the reaction may not proceed efficiently.

• Enzyme Specificity: Enzymes are often highly specific. A lipase that works well for the kinetic resolution of a C16 hydroxy fatty acid might not be effective for a C18 analogue. Different fatty acid hydratases exhibit distinct positional selectivity for the double bonds in unsaturated fatty acids.[8] It is crucial to select an enzyme that is known to be active on your specific substrate or a close analogue.

Frequently Asked Questions (FAQs)

Q1: What are the main strategies for the enantioselective synthesis of hydroxy fatty acids?

A1: The primary strategies include:

• Organocatalytic Synthesis: This often involves the enantioselective epoxidation of an aldehyde precursor using a chiral organocatalyst (e.g., MacMillan's imidazolidinone), followed by ring-opening of the resulting chiral epoxide with an appropriate nucleophile (like a Grignard reagent or an alkyne).[1][2][9][10]

• Asymmetric Dihydroxylation: The Sharpless asymmetric dihydroxylation can be used to introduce two adjacent hydroxyl groups with high enantioselectivity, which can then be further manipulated to yield the desired hydroxy fatty acid.[11]

• Asymmetric Hydrogenation: This method involves the hydrogenation of a C=C or C=O double bond in a prochiral substrate using a chiral metal catalyst (commonly based on Iridium, Rhodium, or Ruthenium) to create a chiral center.[3][4]

• Enzymatic Methods: Biocatalysis offers a green and highly selective alternative. This includes:

  • Kinetic Resolution: Using enzymes like lipases to selectively acylate or hydrolyze one enantiomer of a racemic mixture of hydroxy fatty acids or their esters.[6]

  • Hydration of Unsaturated Fatty Acids: Fatty acid hydratases can catalyze the regio- and stereoselective addition of water to a C=C double bond to form a hydroxy fatty acid.[8][12][13]

  • Hydroxylation of C-H bonds: P450 monooxygenases can be engineered to perform highly regio- and enantioselective hydroxylation of fatty acids.[14]

Q2: How do I choose the right analytical method to determine the enantiomeric excess (e.e.) of my product?

A2: The most common method is chiral chromatography, either High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

• Chiral HPLC: This is a versatile technique. You will need to select a suitable chiral stationary phase (CSP) column. The hydroxy fatty acid may need to be derivatized (e.g., esterified) to improve its chromatographic properties and detection.

• Chiral GC: This is often used for more volatile derivatives. The hydroxy fatty acid is typically converted to a less polar and more volatile derivative, such as a methyl ester.[15] For determining the enantiomeric composition, further derivatization with a chiral reagent like (R)-(-)-α-methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl) can be performed to create diastereomers that can be separated on a standard achiral GC column.[15]

Q3: Can I scale up my enantioselective synthesis from milligram to gram scale? What are the potential challenges?

A3: Scaling up an enantioselective reaction presents several challenges:

• Reaction Kinetics and Heat Transfer: Reactions that are well-behaved on a small scale can become difficult to control on a larger scale. Exothermic reactions may require more efficient cooling to maintain the optimal temperature for enantioselectivity.

• Mixing: In heterogeneous catalysis (e.g., using an immobilized enzyme or a solid-supported catalyst), efficient mixing becomes crucial to ensure good contact between the substrate and the catalyst.

• Catalyst Cost and Stability: Chiral catalysts and enzymes can be expensive. For a large-scale synthesis, catalyst loading needs to be optimized, and catalyst recycling should be considered. The stability of the catalyst over extended reaction times is also a key factor.

• Downstream Processing: Purification of the product on a large scale may require different techniques than those used in the lab (e.g., crystallization instead of column chromatography).

Data Presentation

Table 1: Comparison of Enantioselective Methods for Hydroxy Fatty Acid Synthesis

Method	Key Reagents/Catalyst	Typical Substrate	Typical Yield	Typical e.e.	Key Advantages	Key Disadvantages
Organocatalytic Epoxidation & Ring Opening	MacMillan's Imidazolidinone, Oxidant, Grignard/Alkyne	Long-chain aldehydes	78-94%	90-95%	High enantioselectivity, predictable stereochemistry.[2][9]	Multi-step process, requires stoichiometric oxidant.
Sharpless Asymmetric Dihydroxylation	OsO₄ (cat.), Chiral Ligand (e.g., (DHQ)₂PHAL), Oxidant	Unsaturated fatty acid esters	Moderate to High	>95%	Very high enantioselectivity for a range of olefins.	Use of toxic and expensive OsO₄.
Asymmetric Hydrogenation	[Ir(COD)Cl]₂/Chiral Ligand, H₂	Unsaturated fatty acids, β-keto esters	High	>98%	High atom economy, high turnover numbers possible.[3][4]	Requires specialized high-pressure equipment, catalyst screening needed.
Enzymatic Kinetic Resolution (Lipase)	Lipase (e.g., CALB), Acyl donor	Racemic hydroxy fatty acids/esters	<50% (for one enantiomer)	>99%	Mild reaction conditions, high enantioselectivity.[6]	Theoretical maximum yield of 50% for a single enantiomer.
Enzymatic Hydration (Hydratase)	Fatty Acid Hydratase	Unsaturated fatty acids	Variable (can be >90%)	>99%	Green process using water, high regio- and stereoselectivity.[8][12]	Enzyme specificity can be narrow, requires protein expression and purification.

Experimental Protocols

Protocol 1: General Procedure for Organocatalytic Epoxidation of an Aldehyde

This protocol is based on the use of MacMillan's imidazolidinone catalyst for the synthesis of chiral epoxides, which are precursors to hydroxy fatty acids.[2]

• Catalyst Preparation: To a round-bottom flask, add the long-chain aldehyde (1.0 equiv.), the appropriate enantiomer of the MacMillan catalyst (e.g., (2S,5R)-2-(tert-butyl)-3,5-dimethylimidazolidin-4-one trifluoroacetate (B77799) for the S-epoxide, 0.2 equiv.), and a suitable solvent (e.g., CH₂Cl₂).

• Initiation: Cool the mixture to the desired temperature (e.g., -20 °C) and add a suitable acid co-catalyst (e.g., trichloroacetic acid, 0.1 equiv.).

• Oxidation: Add the oxidant (e.g., trichloroisocyanuric acid, 0.6 equiv.) portion-wise over a period of time, maintaining the reaction temperature.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude epoxide by flash column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Lipase-Catalyzed Kinetic Resolution of a Racemic Hydroxy Ester

This protocol describes a typical transesterification reaction for kinetic resolution.[6]

• Reaction Setup: In a flask, dissolve the racemic hydroxy ester (1.0 equiv.) and an acyl donor (e.g., vinyl acetate, 3-5 equiv.) in a suitable organic solvent (e.g., toluene (B28343) or hexane).

• Enzyme Addition: Add the lipase (e.g., immobilized Candida antarctica lipase B, CALB) to the reaction mixture. The amount of enzyme will depend on its activity and should be optimized.

• Incubation: Stir the mixture at a controlled temperature (e.g., 30-40 °C).

• Monitoring: Monitor the conversion by taking aliquots at regular intervals and analyzing them by chiral HPLC or GC. The goal is to stop the reaction at or near 50% conversion to achieve high e.e. for both the acylated product and the remaining unreacted alcohol.

• Workup: When the desired conversion is reached, filter off the immobilized enzyme (which can often be washed and reused).

• Purification: Remove the solvent under reduced pressure. The resulting mixture of the acylated product and the unreacted alcohol can be separated by flash column chromatography.

Mandatory Visualizations

References

• 1. Enantioselective Organocatalysis-Based Synthesis of 3-Hydroxy Fatty Acids and Fatty γ-Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Reducing Challenges in Organic Synthesis with Stereoselective Hydrogenation and Tandem Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ethz.ch [ethz.ch]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Expanding the biosynthesis spectrum of hydroxy fatty acids: unleashing the potential of novel bacterial fatty acid hydratases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Asymmetric Synthesis of Saturated and Unsaturated Hydroxy Fatty Acids (HFAs) and Study of Their Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. chemrxiv.org [chemrxiv.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Enantioselective analysis of 2- and 3-hydroxy fatty acids in food samples - PubMed [pubmed.ncbi.nlm.nih.gov]

resolving co-eluting peaks in cuticular hydrocarbon analysis

Welcome to the technical support center for cuticular hydrocarbon (CHC) analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during their experiments, with a focus on co-eluting peaks.

Frequently Asked Questions (FAQs)

Q1: What is peak co-elution in the context of cuticular hydrocarbon analysis?

A1: Peak co-elution occurs when two or more CHC compounds are not fully separated by the gas chromatography (GC) column and elute at or near the same retention time. This results in overlapping or merged chromatographic peaks, which complicates the accurate identification and quantification of individual components. This is a frequent challenge in analyzing CHC profiles, as they are often complex mixtures of isomers (e.g., methyl-branched alkanes with different branch positions) that have very similar chemical properties and boiling points.[1]

Q2: How can I identify if I have co-eluting peaks in my chromatogram?

A2: Identifying co-eluting peaks can be challenging, especially with perfect co-elution where the peak appears symmetrical. However, there are several indicators to look for:

• Peak Shape: Look for asymmetrical peaks, such as those with a "shoulder" or "tailing," which can indicate the presence of a hidden peak. A shoulder is a sudden discontinuity in the peak shape, whereas tailing is a more gradual decline.[2]

• Mass Spectrometry Data: If you are using a mass spectrometer (MS), you can examine the mass spectra across the peak. If the spectra change from the beginning to the end of the peak, it is likely that more than one compound is present.

• Deconvolution Software: Specialized software can analyze the mass spectral data across a peak to mathematically separate the signals of co-eluting compounds.

Q3: What is the difference between improving chromatographic resolution and using mathematical deconvolution?

A3: Improving chromatographic resolution involves physically separating the co-eluting compounds within the GC system. This is achieved by optimizing analytical parameters like the temperature program, column choice, or carrier gas flow rate to increase the physical separation between the peaks. Mathematical deconvolution, on the other hand, is a data processing technique applied after the data has been collected. It uses algorithms to analyze the mass spectral data across an overlapping peak to digitally separate the signals based on their unique mass spectra, even if they were not physically separated on the column.

Q4: When should I focus on optimizing my chromatography versus relying on deconvolution software?

A4: The best practice is to always achieve the best possible chromatographic separation first. Well-separated, sharp peaks provide the highest quality data for accurate quantification. Deconvolution should be used as a tool when chromatographic optimization is insufficient to resolve the peaks, which is common in highly complex CHC mixtures. If you have slight peak overlap or shoulder peaks, optimizing your GC method is a good first step. For highly complex mixtures where many compounds co-elute, a combination of advanced chromatography (like GCxGC) and deconvolution is often necessary.

Q5: What is Comprehensive Two-Dimensional Gas Chromatography (GCxGC) and how does it help with co-elution?

A5: Comprehensive two-dimensional gas chromatography (GCxGC) is a powerful analytical technique that uses two different GC columns with different separation properties (e.g., a non-polar column followed by a polar column) connected in series.[3] This provides a much higher degree of separation than a single column, allowing for the resolution of complex mixtures and revealing minor components that would otherwise be hidden under larger peaks in a one-dimensional GC analysis.[3] This increased peak capacity makes it an excellent tool for analyzing complex CHC profiles and resolving co-eluting isomers.[2][4][5]

Troubleshooting Guide: Resolving Co-eluting Peaks

This guide provides a step-by-step approach to troubleshooting and resolving co-eluting peaks in your CHC analysis.

Step 1: Chromatographic Method Optimization

Before turning to more advanced techniques, optimizing your existing GC method can often resolve or significantly improve the separation of co-eluting peaks.

• Temperature Program:

  • Slower Ramp Rate: A slower oven temperature ramp can increase the interaction time of the analytes with the stationary phase, often improving separation.

  • Lower Initial Temperature: A lower starting temperature can improve the focusing of early eluting compounds at the head of the column.

• Carrier Gas Flow Rate:

  • Optimize Linear Velocity: The carrier gas flow rate (or linear velocity) affects the efficiency of the separation. A flow rate that is too high or too low can lead to peak broadening and reduced resolution. Consult your column manufacturer's guidelines for the optimal flow rate for your column dimensions and carrier gas.

• Column Choice:

  • Longer Column: Doubling the column length can increase resolution by approximately 40%. However, this will also double the analysis time.

  • Smaller Internal Diameter: A column with a smaller internal diameter will provide higher efficiency and better resolution.

  • Different Stationary Phase: If co-eluting compounds have similar boiling points but different polarities, changing to a column with a different stationary phase (e.g., from a non-polar to a mid-polarity column) can alter the elution order and improve separation.

Step 2: Advanced Chromatographic Techniques

If method optimization is insufficient, consider employing more advanced chromatographic techniques.

• Comprehensive Two-Dimensional Gas Chromatography (GCxGC): As mentioned in the FAQs, GCxGC provides significantly higher resolving power than single-dimension GC and is particularly well-suited for complex CHC samples.[2][4][5]

Step 3: Data Processing and Deconvolution

When chromatographic separation is still a challenge, mathematical tools can be used to resolve co-eluting peaks.

• Peak Deconvolution Software: Software packages, such as Agilent's MassHunter, have deconvolution tools that can analyze the mass spectral data of an overlapping peak and mathematically extract the pure spectra of the individual components.[1] This allows for their identification and quantification even when they are not chromatographically resolved.

Step 4: Sample Preparation and Derivatization

In some cases, modifying the sample before analysis can aid in separation.

• Pre-fractionation: For extremely complex samples, you can use techniques like solid-phase extraction (SPE) to separate the CHCs into different classes (e.g., alkanes, alkenes) before GC-MS analysis.

• Chemical Derivatization: While most CHCs are analyzed without derivatization, certain applications, such as determining the position of double bonds in alkenes, can be achieved through derivatization. For example, derivatization with dimethyl disulfide (DMDS) can help to pinpoint the location of double bonds through mass spectrometry fragmentation patterns.[6][7][8]

Data Presentation: Comparison of Resolution Techniques

The following tables provide an illustrative comparison of how different techniques can improve the resolution of co-eluting peaks. Note: These are representative examples; actual results will vary depending on the specific compounds and analytical conditions.

Table 1: Effect of GC Method Optimization on Peak Resolution

Co-eluting Pair	Initial Method Resolution (Rs)	Optimized Method Resolution (Rs)	Optimization Strategy
7-Methylheptacosane & 9-Methylheptacosane	0.8 (Poor)	1.6 (Good)	Slower temperature ramp (2°C/min)
n-Nonacosane & 13,17-Dimethylnonacosane	1.0 (Partial)	2.1 (Excellent)	Change to a longer column (60m)

Table 2: Comparison of 1D-GC and GCxGC for Complex CHC Mixture

Analytical Technique	Number of Detected Peaks	Number of Co-eluting Pairs Resolved
1D-GC-MS	85	N/A
GCxGC-TOFMS	250+	> 50

Experimental Protocols

Protocol 1: Standard GC-MS Analysis of CHCs

This protocol outlines a general procedure for the analysis of insect CHCs using a standard gas chromatograph coupled to a mass spectrometer.

1. Sample Preparation (Solvent Extraction):

• Place a single insect (or a pooled sample for smaller insects) into a 2 mL glass vial with a PTFE-lined cap.
• Add 500 µL of n-hexane to the vial, ensuring the insect is fully submerged.
• Vortex for 2 minutes to extract the CHCs.
• Carefully transfer the hexane (B92381) extract to a new vial.
• Concentrate the extract under a gentle stream of nitrogen to a final volume of ~50 µL.
• Transfer the concentrated extract to a GC vial with a micro-insert.

2. GC-MS Parameters:

• Injection: 1 µL, splitless mode.
• Inlet Temperature: 280°C.
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• Oven Program:
• Initial temperature: 60°C, hold for 2 minutes.
• Ramp 1: 20°C/min to 200°C.
• Ramp 2: 3°C/min to 320°C, hold for 10 minutes.
• MS Transfer Line: 290°C.
• Ion Source: 230°C.
• Mass Range: m/z 40-600.

Protocol 2: Derivatization with DMDS for Alkene Double Bond Location

This protocol is for the derivatization of CHC extracts containing alkenes to determine the position of the double bonds.

1. Reagent Preparation:

• Prepare a solution of dimethyl disulfide (DMDS) with 5% (w/v) iodine. Handle in a fume hood.

2. Derivatization Reaction:

• To the dried CHC extract in a vial, add 100 µL of hexane and 100 µL of the DMDS/iodine solution.
• Seal the vial and heat at 40°C for 16 hours.
• After cooling, add 200 µL of a 5% aqueous sodium thiosulfate (B1220275) solution to quench the reaction (removes excess iodine).
• Vortex and allow the layers to separate.
• Carefully remove the upper hexane layer containing the derivatized CHCs and transfer to a new vial for GC-MS analysis.

3. GC-MS Analysis:

• Use the same GC-MS parameters as in Protocol 1. The resulting mass spectra of the DMDS adducts will show characteristic fragmentation patterns that reveal the original position of the double bond.

Visualizations

Troubleshooting Workflow for Co-eluting Peaks

Caption: Troubleshooting workflow for resolving co-eluting peaks.

GCxGC Conceptual Workflow

Caption: Conceptual workflow of a GCxGC system for enhanced separation.

References

• 1. Cuticular hydrocarbons as a tool for the identification of insect species: Puparial cases from Sarcophagidae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. iris.unito.it [iris.unito.it]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Determination of Double Bond Positions and Geometry of Methyl Linoleate Isomers with Dimethyl Disulfide Adducts by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Racemization During Chiral Ester Synthesis

Welcome to the Technical Support Center for the synthesis of chiral esters. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize racemization during their esterification reactions.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern in chiral ester synthesis?

A1: Racemization is the process where an enantiomerically pure or enriched compound converts into a mixture of equal parts of both enantiomers (a racemate), resulting in a loss of optical activity.[1] In pharmaceutical and fine chemical synthesis, the specific three-dimensional arrangement (stereochemistry) of a molecule is often critical for its biological activity and safety. The formation of an undesired enantiomer can lead to reduced efficacy, altered pharmacological profiles, or even toxic side effects. Therefore, maintaining the enantiomeric purity of chiral building blocks, such as esters, is paramount.

Q2: At what stages of the synthesis is racemization most likely to occur?

A2: Racemization can occur at several stages of the synthesis process:

• During the main reaction: Harsh reaction conditions, such as high temperatures, the use of strong acids or bases, or prolonged reaction times, can promote racemization of either the starting material or the product.

• During work-up: Aqueous work-ups involving strong acids or bases to neutralize the reaction mixture or remove byproducts can induce racemization of the final ester.

• During purification: Chromatographic purification on acidic supports like silica (B1680970) gel can sometimes lead to the racemization of sensitive chiral esters.

Q3: Can the choice of esterification method influence the degree of racemization?

A3: Absolutely. Different esterification methods have varying propensities for causing racemization.

• Enzymatic methods , such as kinetic resolution using lipases, are generally highly enantioselective and proceed under mild conditions, minimizing the risk of racemization.[2]

• Steglich esterification , which uses a carbodiimide (B86325) coupling agent (like DCC or EDC) and a catalyst (like DMAP), is a mild method but can still lead to some racemization, particularly with sensitive substrates or if the reaction is not optimized.

• Mitsunobu reaction proceeds with a clean inversion of stereochemistry at the alcohol center, making it a powerful tool for stereochemical control. However, side reactions and issues with byproduct removal can sometimes complicate the process.[3]

• Acid chloride formation and subsequent esterification can be prone to racemization, especially if the chiral center is at the α-position to the carbonyl group, due to the potential for ketene (B1206846) formation.

Q4: How can I minimize racemization during my esterification reaction?

A4: To minimize racemization, consider the following strategies:

• Choose a mild reaction method: Whenever possible, opt for methods known for their stereochemical integrity, such as enzymatic resolutions or carefully optimized Steglich or Mitsunobu reactions.

• Optimize reaction conditions: Use the lowest possible temperature that allows for a reasonable reaction rate. Minimize reaction times by closely monitoring the reaction progress.

• Select appropriate reagents: Use sterically hindered or weaker bases to reduce the likelihood of proton abstraction at the chiral center. Employ coupling reagents and additives known to suppress racemization.

• Careful work-up and purification: Use mild acidic and basic washes during the work-up. For sensitive compounds, consider using a neutral purification support like alumina (B75360) or deactivating silica gel with a base (e.g., triethylamine).

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments, offering potential causes and solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Significant loss of enantiomeric excess (ee) in the final ester product.	Harsh reaction conditions: High temperature, prolonged reaction time, or the use of strong acids/bases.	- Lower the reaction temperature (e.g., run the reaction at 0 °C or room temperature).- Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed.- Use milder bases like N-methylmorpholine (NMM) or a sterically hindered base like diisopropylethylamine (DIPEA) instead of stronger, less hindered bases.
Inappropriate coupling reagent or additives: Some coupling reagents are more prone to causing racemization.	- For carbodiimide couplings, use additives known to suppress racemization, such as 1-hydroxybenzotriazole (B26582) (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).- Consider using phosphonium (B103445) or aminium-based coupling reagents like PyBOP or HATU, which are known for rapid coupling and reduced racemization.[4]
Racemization during work-up or purification: Exposure to strong acids or bases, or prolonged contact with acidic silica gel.	- Use dilute acid (e.g., 1 M HCl) and base (e.g., saturated NaHCO₃) for washing.- Neutralize the silica gel for chromatography by pre-treating it with a solution of triethylamine (B128534) in the eluent.- Consider using alternative purification methods like crystallization or preparative TLC on a less acidic support.
Low or no reaction conversion in enzymatic resolution.	Enzyme inhibition or deactivation: Incompatible solvent, presence of heavy metals, or extreme pH or temperature.	- Ensure the solvent is suitable for the chosen lipase (B570770) (non-polar solvents like hexane (B92381) or toluene (B28343) are often preferred).- Use purified starting materials and solvents to avoid catalyst poisoning.- Optimize the reaction temperature to be within the enzyme's active range (often near room temperature).
Sub-optimal reaction conditions: Poor choice of acyl donor or mass transfer limitations.	- Use an acyl donor that drives the equilibrium towards the product, such as vinyl acetate.- Ensure adequate stirring to overcome mass transfer limitations, especially with immobilized enzymes.
Side product formation in Steglich esterification.	Formation of N-acylurea: This occurs when the O-acylisourea intermediate rearranges before reacting with the alcohol.	- Ensure a catalytic amount of 4-(dimethylamino)pyridine (DMAP) is used, as it accelerates the desired ester formation.[5]
Difficulty in removing byproducts in Mitsunobu reaction.	Triphenylphosphine (B44618) oxide and dialkyl hydrazodicarboxylate byproducts are often difficult to separate from the product.	- Use modified reagents, such as polymer-bound triphenylphosphine or azodicarboxylates, to simplify purification by filtration.

Quantitative Data Summary

The following tables provide a summary of representative enantiomeric excess (ee) values achieved with different esterification methods for chiral substrates. Note that the results can be highly substrate-dependent.

Table 1: Comparison of Enantiomeric Excess (% ee) for Different Esterification Methods

Chiral Substrate	Method	Reagents/Enzyme	Solvent	Temp. (°C)	% ee (Product)	Reference
Racemic Ibuprofen	Enzymatic Esterification	Immobilized Rhizomucor miehei lipase, n-butanol	Isooctane	N/A	93.8	[2]
Racemic Aryltrimethylsilyl Alcohols	Enzymatic Kinetic Resolution	Lipase, Vinyl Acetate	Hexane	N/A	>99	[6]
Racemic Secondary Alcohols	Mitsunobu Reaction (Kinetic Resolution)	PPh₃, DEAD, (1S)-(+)-ketopinic acid	CH₂Cl₂	-23	~80	[7]
Racemic Ibuprofen	Steglich Esterification (with chiral auxiliary)	DCC, DMAP, Chiral Secondary Alcohol	Toluene	-20	Diastereomeric excess up to 63:37	[8]

Detailed Experimental Protocols

Protocol 1: Steglich Esterification with Minimized Racemization

This protocol describes a general procedure for the esterification of a chiral carboxylic acid with an alcohol using EDC and HOBt to suppress racemization.

Materials:

• Chiral carboxylic acid (1.0 equiv)

• Alcohol (1.2 equiv)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.5 equiv)

• 1-Hydroxybenzotriazole (HOBt) (1.5 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the chiral carboxylic acid (1.0 equiv), HOBt (1.5 equiv), and anhydrous DCM.

• Cool the mixture to 0 °C in an ice bath.

• Add DIPEA (2.0 equiv) to the stirred solution.

• In a separate flask, dissolve EDC (1.5 equiv) in anhydrous DCM.

• Slowly add the EDC solution to the reaction mixture at 0 °C.

• After 15 minutes of pre-activation, add the alcohol (1.2 equiv) to the reaction mixture.

• Allow the reaction to stir at 0 °C for 2 hours, then warm to room temperature and stir for an additional 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired chiral ester.

• Determine the enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

Protocol 2: Mitsunobu Reaction for Inversion of a Chiral Secondary Alcohol

This protocol describes the esterification of a chiral secondary alcohol with inversion of stereochemistry.

Materials:

• Chiral secondary alcohol (1.0 equiv)

• Carboxylic acid (e.g., benzoic acid) (1.5 equiv)

• Triphenylphosphine (PPh₃) (1.5 equiv)

• Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, dissolve the chiral secondary alcohol (1.0 equiv), carboxylic acid (1.5 equiv), and PPh₃ (1.5 equiv) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DIAD (1.5 equiv) dropwise to the stirred solution. A color change and/or the formation of a precipitate may be observed.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 2-16 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the crude residue by flash column chromatography to separate the desired ester from the triphenylphosphine oxide and diisopropyl hydrazodicarboxylate byproducts.

• Analyze the enantiomeric excess of the purified ester by chiral HPLC or GC to confirm the inversion of stereochemistry.

Protocol 3: Enzymatic Kinetic Resolution of a Racemic Alcohol

This protocol describes the resolution of a racemic secondary alcohol using a lipase to selectively acylate one enantiomer.

Materials:

• Racemic secondary alcohol (1.0 equiv)

• Immobilized Lipase (e.g., Novozym 435, Candida antarctica lipase B)

• Acyl donor (e.g., vinyl acetate) (2.0 equiv)

• Anhydrous solvent (e.g., hexane or toluene)

Procedure:

• To a flask, add the racemic secondary alcohol (1.0 equiv) and the anhydrous solvent.

• Add the immobilized lipase (typically 10-50 mg per mmol of alcohol).

• Add the acyl donor (2.0 equiv) to the mixture.

• Stir the suspension at room temperature (or a slightly elevated temperature, e.g., 30-40 °C, depending on the enzyme's optimal conditions).

• Monitor the reaction progress by chiral GC or HPLC, tracking the conversion and the enantiomeric excess of both the remaining alcohol and the formed ester.

• The reaction is typically stopped at or near 50% conversion to obtain high enantiomeric excess for both the unreacted alcohol and the ester product.

• Once the desired conversion is reached, filter off the immobilized lipase. The enzyme can often be washed with fresh solvent and reused.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted alcohol and the ester product by flash column chromatography.

• Determine the enantiomeric excess of both the isolated alcohol and the ester.

Visualizations

Caption: Common causes of racemization during chiral ester synthesis.

Caption: A troubleshooting workflow for addressing low enantiomeric excess.

References

• 1. Racemization - Wikipedia [en.wikipedia.org]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. [Chiral HPLC determination of conversion and enantiomeric excess of enzyme catalyzed stereoselective esterification of racemic ibuprofen] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 8. chemconnections.org [chemconnections.org]

Technical Support Center: Optimizing Lipase-Catalyzed Kinetic Resolution of Hydroxy Acids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the lipase-catalyzed kinetic resolution of hydroxy acids.

Troubleshooting Guide

This section addresses common problems encountered during experiments, offering potential causes and solutions in a direct question-and-answer format.

Problem / Question	Potential Causes	Suggested Solutions
Why is the enantiomeric excess (ee) of my product and/or remaining substrate low?	1. Suboptimal Lipase (B570770): The chosen lipase may not be suitable for the specific hydroxy acid substrate. 2. Incorrect Solvent: The polarity and nature of the solvent can significantly impact lipase enantioselectivity.[1][2] 3. Inappropriate Acyl Donor: The structure of the acyl donor can influence the reaction rate and selectivity. 4. Unfavorable Temperature: Temperature affects both enzyme activity and enantioselectivity.[3][4] 5. Incorrect pH (for hydrolysis): The pH of the reaction medium is critical for lipase activity.[3][4] 6. Enzyme Denaturation: The lipase may have been inactivated by harsh conditions.	1. Screen Different Lipases: Test a variety of commercially available lipases (e.g., from Candida antarctica (CALB), Pseudomonas cepacia, Candida rugosa) to find one with high enantioselectivity for your substrate.[5] 2. Solvent Screening: Experiment with a range of non-polar organic solvents like hexane, heptane, isooctane, or toluene (B28343).[2] Low polarity solvents are often suitable.[2] Binary mixtures can also be used to fine-tune selectivity.[1] 3. Vary the Acyl Donor: For transesterification, test different acyl donors such as vinyl acetate (B1210297), ethyl acetate, or acid anhydrides.[6] 4. Optimize Temperature: Perform the reaction at different temperatures (e.g., 25°C, 40°C, 60°C) to find the optimal balance between reaction rate and enantioselectivity.[3][7] Lower temperatures can sometimes enhance enantioselectivity. 5. Adjust pH: For hydrolysis reactions, optimize the pH of the buffer solution (e.g., pH 7 phosphate (B84403) buffer).[3] 6. Use Immobilized Lipase: Immobilized lipases often exhibit greater stability against temperature and pH changes.[4][8][9]
Why is the reaction rate slow or the conversion low?	1. Low Enzyme Activity: The lipase may have low intrinsic activity towards the substrate. 2. Insufficient Enzyme Loading: The amount of lipase may be too low for the desired reaction rate. 3. Poor Substrate Solubility: The hydroxy acid or acyl donor may not be sufficiently soluble in the chosen solvent. 4. Mass Transfer Limitations: In heterogeneous systems (e.g., with immobilized enzymes), diffusion of substrates to the enzyme's active site can be limiting. 5. Product Inhibition: The product formed may be inhibiting the enzyme.	1. Select a More Active Lipase: Screen for a lipase known to have high activity for similar substrates. 2. Increase Enzyme Concentration: Gradually increase the amount of lipase and monitor the effect on the reaction rate.[10] 3. Change or Modify Solvent: Use a co-solvent to improve solubility or switch to a different solvent system. 4. Improve Agitation: Increase the stirring speed to enhance mass transfer.[7] For immobilized enzymes, consider using a support with a larger pore size.[9] 5. In Situ Product Removal: If possible, implement a strategy to remove the product from the reaction mixture as it is formed.
Why am I observing poor reproducibility in my results?	1. Variable Water Activity: The amount of water in the organic solvent can significantly affect lipase activity and selectivity. 2. Inconsistent Enzyme Quality: Different batches of lipase may have varying activity levels. 3. Inaccurate Measurement of Reagents: Small variations in the amounts of substrate, enzyme, or acyl donor can lead to different outcomes. 4. Fluctuations in Temperature: Inconsistent temperature control can affect reaction kinetics.	1. Control Water Content: Use anhydrous solvents or control the water activity of the system, for example, by adding a specific amount of water or using salt hydrates. 2. Standardize Enzyme Activity: Before use, determine the activity of each new batch of lipase using a standard assay. 3. Ensure Accurate Measurements: Use calibrated equipment for all measurements. 4. Maintain Stable Temperature: Use a temperature-controlled reaction setup, such as a water bath or a jacketed reactor.
How can I improve the reusability of my immobilized lipase?	1. Leaching of the Enzyme: The lipase may be detaching from the support material during the reaction or washing steps. 2. Denaturation or Fouling: The enzyme's active site may be irreversibly blocked or the enzyme denatured by components of the reaction mixture or by the washing procedure. 3. Mechanical Instability of the Support: The support material may be breaking down with repeated use.	1. Choose a Suitable Immobilization Method: Covalent attachment or entrapment methods can provide stronger binding than simple adsorption.[9] 2. Optimize Washing Protocol: After each cycle, wash the immobilized enzyme with a gentle solvent that removes residual substrates and products without denaturing the enzyme. 3. Select a Robust Support Material: Use mechanically stable supports like silica, mesoporous cellular foams (MCFs), or polymeric resins.[9]

Frequently Asked Questions (FAQs)

Q1: What are the most commonly used lipases for the kinetic resolution of hydroxy acids?

A1: Candida antarctica lipase B (CALB), often in its immobilized form (e.g., Novozym 435), is one of the most widely and successfully used lipases due to its broad substrate scope and high enantioselectivity.[2][6][11] Other frequently used lipases include those from Pseudomonas cepacia (PCL), Pseudomonas fluorescens (PFL), and Candida rugosa (CRL).[5][8][12] The choice of lipase is substrate-dependent, and screening several enzymes is recommended.

Q2: How does the choice of solvent affect the kinetic resolution?

A2: The solvent plays a crucial role in modulating lipase activity and enantioselectivity.[13][14] Generally, non-polar, hydrophobic solvents such as hexane, heptane, and toluene are preferred as they tend to maintain the essential water layer around the enzyme, which is necessary for its catalytic activity, while preventing enzyme aggregation.[2][15] Polar solvents can sometimes strip this water layer, leading to reduced activity.[13][14] The enantioselectivity of a lipase can be dramatically altered by changing the solvent or using solvent mixtures.[1]

Q3: What is the purpose of an acyl donor in transesterification, and which ones are commonly used?

A3: In lipase-catalyzed transesterification for kinetic resolution, an acyl donor is required to acylate the hydroxyl group of the hydroxy acid. The choice of acyl donor can impact the reaction rate and enantioselectivity. Vinyl acetate is a very common and effective acyl donor because the co-product, vinyl alcohol, tautomerizes to acetaldehyde, making the reaction essentially irreversible.[6][10] Other common acyl donors include ethyl acetate and acid anhydrides.

Q4: What are the advantages of using an immobilized lipase?

A4: Immobilizing a lipase on a solid support offers several advantages:

• Enhanced Stability: Immobilized lipases are often more stable to changes in temperature, pH, and organic solvents.[4]

• Easy Separation: The enzyme can be easily recovered from the reaction mixture by simple filtration, preventing contamination of the product.[9]

• Reusability: The recovered immobilized lipase can be reused for multiple reaction cycles, which reduces the overall cost of the process.[8][9]

• Improved Activity and Selectivity: In some cases, immobilization can lead to an increase in the enzyme's activity and enantioselectivity.[16]

Q5: How can I monitor the progress of the kinetic resolution?

A5: The progress of the reaction is typically monitored by periodically taking samples from the reaction mixture and analyzing them using chiral chromatography, such as chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[10] This allows for the determination of the enantiomeric excess (ee) of both the unreacted substrate and the product, as well as the conversion percentage.

Experimental Protocols

Protocol 1: General Procedure for Screening Lipases in the Kinetic Resolution of a Racemic Hydroxy Acid via Transesterification

• Reaction Setup: To a series of 10 mL vials, add the racemic hydroxy acid (e.g., 0.1 mmol), an organic solvent (e.g., 2 mL of hexane), and an acyl donor (e.g., vinyl acetate, 0.3 mmol, 3 equivalents).[6]

• Enzyme Addition: To each vial, add a different lipase (e.g., 10-20 mg of Novozym 435, P. cepacia lipase, C. rugosa lipase).[10]

• Reaction Conditions: Seal the vials and place them in a shaker incubator at a controlled temperature (e.g., 40°C) with constant agitation (e.g., 200 rpm).

• Monitoring: At regular intervals (e.g., 2, 4, 8, 24 hours), withdraw a small aliquot (e.g., 50 µL) from each vial.

• Sample Preparation: Quench the reaction in the aliquot by adding a small amount of a suitable solvent and filter off the enzyme. The sample may require derivatization before analysis.

• Analysis: Analyze the samples by chiral HPLC or GC to determine the conversion and the enantiomeric excess of the substrate and product.

• Evaluation: Compare the enantiomeric ratio (E-value) for each lipase to identify the most selective biocatalyst.

Protocol 2: General Procedure for the Kinetic Resolution of a Racemic Hydroxy Acid using Immobilized Lipase

• Reaction Mixture: In a round-bottom flask, dissolve the racemic hydroxy acid (e.g., 1 mmol) and the acyl donor (e.g., vinyl acetate, 2-3 equivalents) in an appropriate organic solvent (e.g., 10 mL of isooctane).[2]

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435, 50-100 mg) to the reaction mixture.[6]

• Incubation: Stir the mixture at a constant temperature (e.g., 40°C) and monitor the reaction progress by chiral chromatography.

• Reaction Termination: Once the desired conversion (ideally close to 50%) is reached, stop the reaction by filtering off the immobilized enzyme.

• Product and Substrate Separation: The filtrate contains the acylated product and the unreacted hydroxy acid. These can be separated by standard purification techniques such as column chromatography or extraction.

• Enzyme Recycling: Wash the recovered immobilized enzyme with a suitable solvent (e.g., fresh hexane) and dry it under vacuum. The enzyme is now ready to be reused in a subsequent batch.

Visualizations

Caption: Workflow for Lipase-Catalyzed Kinetic Resolution.

Caption: Troubleshooting Logic for Low Enantioselectivity.

References

• 1. Solvent effect on lipase enantioselectivity. Evidence for the presence of two thermodynamic states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipase-Catalyzed Kinetic Resolution Followed by an Intramolecular Diels–Alder Reaction: Enantio- and Diastereoselective Synthesis of an A-Ring Moiety of Furanosteroids [jstage.jst.go.jp]
• 3. Immobilized Lipase in Resolution of Ketoprofen Enantiomers: Examination of Biocatalysts Properties and Process Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Facile, high efficiency immobilization of lipase enzyme on magnetic iron oxide nanoparticles via a biomimetic coating - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Lipase Immobilized on MCFs as Biocatalysts for Kinetic and Dynamic Kinetic Resolution of sec-Alcohols | MDPI [mdpi.com]
• 10. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Different Strategies for Hyperactivation of Lipase Biocatalysts | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Mitigating Matrix Effects in GC-MS Analysis of Biological Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address matrix effects in Gas Chromatography-Mass Spectrometry (GC-MS) analysis of biological samples.

Troubleshooting Guide

This guide provides solutions to common problems encountered due to matrix effects during GC-MS analysis.

Problem 1: Poor reproducibility of analyte response and inconsistent quantification.

• Q: My analyte peak areas are highly variable between injections of the same sample, leading to poor precision. What could be the cause?

  • A: This is a classic symptom of matrix effects. Inconsistent analyte response is often due to the variable nature of co-eluting matrix components that can either enhance or suppress the analyte signal. Non-volatile matrix components can accumulate in the GC inlet liner and at the head of the analytical column, creating active sites that interact with the analyte.[1] Regular maintenance is crucial to mitigate this.

• Recommended Solutions:

  • GC Inlet Maintenance: Regularly inspect and replace the GC inlet liner. A dirty or active liner is a primary source of variability. Consider using liners with glass wool or a frit to trap non-volatile matrix components.[2]

  • Column Maintenance: Trim a small portion (e.g., 10-15 cm) from the front of the analytical column to remove accumulated residues.[3]

  • Internal Standard: If not already in use, incorporate a suitable internal standard (ideally, a stable isotope-labeled version of your analyte) early in the sample preparation process. This will help correct for variations during both sample preparation and injection.[4]

Problem 2: Analyte signal is significantly higher than expected (Signal Enhancement).

• Q: My calculated concentrations are consistently overestimated, and the analyte response in the sample matrix is much higher than in a pure solvent standard. How can I address this?

  • A: This phenomenon, known as matrix-induced signal enhancement, is common in GC-MS.[1][5] It occurs when non-volatile matrix components coat active sites in the GC inlet and column, preventing the thermal degradation or adsorption of the analyte. This leads to a more efficient transfer of the analyte to the detector, resulting in an artificially high signal.[6]

• Recommended Solutions:

  • Matrix-Matched Calibration: This is the most direct way to compensate for signal enhancement. Prepare your calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your samples. This ensures that the standards and samples experience similar matrix effects.[1][7]

  • Improve Sample Cleanup: Enhance your sample preparation protocol to remove more of the interfering matrix components. Techniques like Solid-Phase Extraction (SPE) or dispersive SPE (dSPE) as part of a QuEChERS workflow can be very effective.[1]

  • Sample Dilution: If sensitivity allows, diluting the final extract can reduce the concentration of matrix components, thereby lessening the enhancement effect.[8]

Problem 3: Analyte signal is significantly lower than expected (Signal Suppression).

• Q: I am observing lower than expected analyte response, and my recovery is consistently low. What could be causing this signal suppression?

  • A: While less common in GC-MS than enhancement, signal suppression can occur.[1] It can be caused by competition for ionization in the MS source or by matrix components interfering with the transfer of the analyte from the GC to the MS.

• Recommended Solutions:

  • Optimize Sample Preparation: A more rigorous cleanup is often the best solution. SPE with a sorbent that strongly retains interferences while allowing the analyte to pass through can be highly effective.

  • Stable Isotope Dilution Analysis (SIDA): This is a robust method for correcting signal suppression. A known amount of a stable isotope-labeled internal standard, which is chemically identical to the analyte, is added to the sample. It will be affected by the matrix in the same way as the native analyte, allowing for accurate correction.[4]

  • Standard Addition: This method involves adding known amounts of the analyte standard to aliquots of the sample extract. A calibration curve is generated for each sample, which inherently corrects for the specific matrix effects of that sample. While highly accurate, it can be labor-intensive.[7][8]

Problem 4: Poor peak shape (e.g., tailing or fronting) and shifting retention times.

• Q: My analyte peaks are showing significant tailing or fronting, and the retention times are not stable. Are these related to matrix effects?

  • A: Yes, these issues are often linked to matrix effects. Peak tailing can occur due to active sites in the liner or on the column that are not fully masked by the matrix, or due to column degradation.[3][9] Retention time shifts can be caused by the buildup of matrix components on the column, which can alter its chromatography.[10][11][12]

• Recommended Solutions:

  • Thorough Inlet and Column Cleaning: As a first step, perform the maintenance described in Problem 1.

  • Optimize GC Method: Review your GC temperature program. A slower ramp rate or a short hold at a specific temperature might improve the separation of your analyte from co-eluting matrix components.

  • Use a More Inert Column: If you are analyzing active compounds, ensure you are using a GC column with a highly inert stationary phase.

  • Retention Time Locking (RTL): If you frequently need to trim your column, using RTL can help maintain consistent retention times after maintenance.[3]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in GC-MS analysis?

A1: In GC-MS, matrix effects are the alteration of the analyte's signal (either enhancement or suppression) caused by co-eluting compounds from the sample matrix.[1] The matrix is the entire sample composition excluding the analyte of interest. These effects can lead to inaccurate quantification, poor reproducibility, and decreased sensitivity.[1]

Q2: How can I determine if my analysis is affected by matrix effects?

A2: A simple way to diagnose matrix effects is to compare the analytical response of your analyte in a pure solvent standard versus its response in a matrix-matched standard (a blank matrix extract spiked with the analyte at the same concentration).[1][7] A significant difference in signal intensity (typically >15-20%) indicates the presence of matrix effects. A higher signal in the matrix-matched standard suggests signal enhancement, while a lower signal points to signal suppression.[1][7]

Q3: How is the percentage of matrix effect calculated?

A3: The percentage of matrix effect can be calculated using the following formula:

Matrix Effect (%) = [(Peak Area in Matrix-Matched Standard / Peak Area in Solvent Standard) - 1] x 100

A positive value indicates signal enhancement, while a negative value indicates signal suppression.

Q4: What are the primary strategies to mitigate matrix effects?

A4: The main strategies fall into two categories:

• Sample Preparation:

  • Solid-Phase Extraction (SPE): A selective sample cleanup technique that can remove interfering matrix components.[13]

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined method involving solvent extraction followed by dispersive SPE (dSPE) for cleanup.

  • Sample Dilution: A simple approach if the analyte concentration is high enough to maintain adequate sensitivity after dilution.[8]

• Calibration Strategies:

  • Matrix-Matched Calibration: Preparing calibration standards in a blank matrix to compensate for matrix effects.[7]

  • Internal Standard Calibration: Using a compound with similar chemical properties to the analyte to correct for variations.

  • Stable Isotope Dilution Analysis (SIDA): Considered the gold standard, this method uses a stable isotope-labeled analog of the analyte as an internal standard for the most accurate correction.[4]

  • Standard Addition: Adding known amounts of standard to the sample to create a sample-specific calibration curve.[7]

Q5: How do I choose a suitable internal standard?

A5: A good internal standard should be chemically similar to your target analyte but not naturally present in your samples.[14] For MS detection, an isotopically labeled analog of your analyte is the ideal choice as it will have nearly identical extraction and chromatographic behavior.[4][14] If an isotopically labeled standard is not available, choose a compound with a similar structure and functional groups.

Data Presentation: Comparison of Matrix Effect Correction Strategies

The following table provides an illustrative comparison of the effectiveness of different strategies for mitigating matrix effects. The values are typical and can vary depending on the analyte, matrix, and specific method conditions.

Correction Strategy	Typical Analyte Recovery (%)	Notes
Solvent Calibration (No Correction)	50 - 250%	Highly susceptible to both suppression and enhancement, leading to inaccurate results.[15]
Sample Dilution (10-fold)	80 - 120%	Can be effective if the initial matrix effect is not severe and sensitivity is not a limiting factor.[8]
QuEChERS with dSPE Cleanup	85 - 115%	Generally provides good cleanup for many matrices, significantly reducing matrix effects.[16]
Solid-Phase Extraction (SPE)	90 - 110%	Can be highly selective and effective at removing interferences, leading to excellent reduction of matrix effects.[13]
Matrix-Matched Calibration	95 - 105%	Directly compensates for matrix effects, resulting in accurate quantification.[7][17]
Stable Isotope Dilution (SIDA)	97 - 103%	Considered the most robust method for correcting matrix effects, providing the highest accuracy and precision.[4][17][18]

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Plasma

• Sample Aliquoting: Pipette 1 mL of plasma into a 15 mL centrifuge tube.

• Internal Standard Spiking: Add the internal standard solution to the plasma sample.

• Extraction: Add 1 mL of acetonitrile (B52724). Vortex vigorously for 1 minute.

• Salting Out: Add QuEChERS extraction salts (e.g., 400 mg MgSO₄, 100 mg NaCl). Immediately vortex for 1 minute to prevent salt agglomeration.

• Centrifugation: Centrifuge at >4000 x g for 5 minutes.

• Dispersive SPE (dSPE) Cleanup: Transfer the upper acetonitrile layer to a dSPE tube containing MgSO₄ and a suitable sorbent (e.g., PSA for general cleanup, C18 for lipid removal).

• Final Centrifugation and Analysis: Vortex the dSPE tube for 1 minute and centrifuge at >4000 x g for 5 minutes. Transfer the cleaned extract to an autosampler vial for GC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Urine

• Sample Pre-treatment: To 1 mL of urine, add 1 mL of a suitable buffer to adjust the pH. If necessary, perform enzymatic hydrolysis to cleave conjugated metabolites.

• SPE Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., a mixed-mode cation exchange for basic drugs) by passing methanol (B129727) followed by water or buffer through it.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow, consistent flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a mild organic/aqueous mixture) to remove unretained interferences.

• Elution: Elute the analyte of interest with a stronger solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of a solvent suitable for GC-MS injection.

Visualizations

Caption: GC-MS analysis workflow with key stages for matrix effect introduction.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. scribd.com [scribd.com]
• 11. agilent.com [agilent.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. researchgate.net [researchgate.net]
• 15. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comparison of recovery efficiency and matrix effect reduction in pesticide residue analysis: QuEChERS with d-SPE, SPE, and FaPEx in apples and Korean cabbage - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 17. waters.com [waters.com]
• 18. researchgate.net [researchgate.net]

troubleshooting peak tailing in fatty acid methyl ester analysis

Welcome to the technical support center for fatty acid methyl ester (FAME) analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during their gas chromatography (GC) experiments.

Troubleshooting Guides

Issue: Peak Tailing in FAME Analysis

Peak tailing is a common chromatographic problem where the peak asymmetry factor is greater than one, resulting in a peak with a "tail." This can compromise resolution and lead to inaccurate quantification.[1][2][3] This guide addresses the potential causes and solutions for peak tailing in FAME analysis.

Q1: What are the primary causes of peak tailing in FAME analysis?

A1: Peak tailing in the gas chromatography of FAMEs can stem from several factors, broadly categorized as system activity, column issues, injection problems, or sample-related effects.[4][5][6][7] Key causes include:

• Active Sites: Unwanted interactions between polar FAMEs and active sites within the GC system are a primary cause.[5][6][8] These sites are often exposed silanol (B1196071) groups on surfaces like the injection port liner, the column inlet, or the column itself.[7][9]

• Column Contamination and Degradation: Accumulation of non-volatile residues from the sample matrix at the column inlet can create active sites and cause peak tailing.[6][7][10] Overheating or exposure to oxygen can also degrade the stationary phase, exposing active surfaces.[6][11]

• Improper Column Installation: A poorly cut column end can expose active surfaces.[5][6] Incorrect installation depth in the inlet or detector can create dead volumes, leading to peak broadening and tailing.[5][6][12]

• Sample Overload: Injecting too much sample can saturate the column, leading to a distorted peak shape, including tailing.[7][13]

• Solvent Effects: A mismatch in polarity between the injection solvent and the stationary phase can cause poor peak shape.[5][12] Additionally, in splitless injections, a slow transfer of the sample from the inlet to the column can result in a tailing solvent peak that may affect early eluting FAMEs.[6]

• Incomplete Derivatization: The presence of underivatized free fatty acids, which are more polar than their methyl esters, can lead to significant peak tailing due to strong interactions with the stationary phase.[13][14]

Q2: How can I troubleshoot and resolve peak tailing related to active sites in the GC system?

A2: To address active sites, systematic deactivation and component replacement are key.

• Inlet Maintenance: The injection port is a common source of activity.[9] Regularly replace the inlet liner with a new, deactivated one.[8][12][15] Also, replace the septum and O-ring as these can be sources of contamination.[11][15]

• Use Deactivated Liners: Employ liners that are specifically designed to be inert, such as those that are silylated.[5]

• Column Conditioning: Properly condition the GC column according to the manufacturer's instructions to ensure a stable and inert stationary phase. If a column has been unused for a while, baking it out can help reduce tailing.[15]

Q3: What steps should I take if I suspect column contamination or degradation is causing peak tailing?

A3: If column contamination is the likely culprit, the following actions can be taken:

• Trim the Column: Cut off the first 10-20 cm of the column from the inlet end.[5][12][16] This removes the section where non-volatile residues and active sites tend to accumulate.[9][10]

• Bake Out the Column: Heat the column to a temperature slightly below its maximum limit for a few hours with carrier gas flow to remove contaminants.[15][16]

• Replace the Column: If trimming and baking do not resolve the issue, the column may be permanently damaged and will need to be replaced.[12]

• Use a Guard Column: A guard column can be installed before the analytical column to trap non-volatile residues and protect the analytical column.[17]

Q4: How does improper column installation lead to peak tailing, and how can I correct it?

A4: Incorrect column installation can create unswept volumes or expose active sites.

• Ensure a Clean, Square Cut: When cutting the column, use a ceramic wafer to create a clean, 90° cut. A poor cut can expose active silanol groups.[5][18]

• Correct Installation Depth: Follow the instrument manufacturer's guidelines for the correct column insertion depth into both the inlet and the detector.[5][12][18] Incorrect positioning can lead to dead volumes where sample can get trapped and slowly bleed out, causing tailing.[6]

• Check Ferrules: Ensure that ferrules are not overtightened, which can crush the column, and that no pieces of the ferrule have contaminated the system.[11]

Summary of Troubleshooting Strategies

The following table summarizes the common causes of peak tailing in FAME analysis and the recommended solutions.

Potential Cause	Description	Recommended Solutions	Preventative Measures
Active Sites in Inlet	Exposed silanol groups on the liner or septum interact with polar FAMEs.[6][9]	Replace the inlet liner, septum, and O-ring.[12][15] Use a deactivated liner.[5][8]	Perform regular inlet maintenance. Use high-quality, deactivated consumables.
Column Contamination	Accumulation of non-volatile sample matrix components at the head of the column.[6][7][10]	Trim 10-20 cm from the front of the column.[5][12][16] Bake out the column.[15][16]	Improve sample cleanup procedures.[16] Use a guard column.[17]
Column Degradation	Stationary phase is damaged by heat, oxygen, or aggressive samples.[6][11]	Trim the column. If unsuccessful, replace the column.[12]	Operate within the column's specified temperature and pH limits. Ensure high-purity carrier gas.
Improper Column Installation	Poorly cut column ends or incorrect insertion depth in the inlet/detector.[5][6][18]	Re-cut the column ensuring a clean, square cut. Re-install the column to the correct depth.[12][18]	Follow instrument manufacturer's guidelines for column installation. Inspect the cut with a magnifying glass.[5]
Sample Overload	Injecting a sample concentration that is too high for the column's capacity.[7][13]	Dilute the sample.[13] Reduce the injection volume.[17][19]	Determine the column's linear dynamic range for your analytes of interest.
Solvent Mismatch	The injection solvent is too different in polarity from the stationary phase.[5][12]	Change the solvent to one that is more compatible with the stationary phase.[12]	Whenever possible, dissolve the sample in the initial mobile phase for liquid chromatography, or a volatile, non-polar solvent for GC.
Incomplete Derivatization	Presence of free fatty acids in the FAME sample.[13][14]	Review and optimize the derivatization protocol. Ensure complete reaction.	Use a proven derivatization method and check for completeness with a standard.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing in FAME analysis.

Caption: A flowchart for diagnosing the cause of GC peak tailing.

FAQs

Q: What type of GC column is best for FAME analysis to minimize peak tailing?

A: Highly polar "WAX" type columns (e.g., those with a polyethylene (B3416737) glycol stationary phase like FAMEWAX or DB-FATWAX) are commonly used for FAME analysis and are designed to provide good peak shape for these compounds.[20][21] However, proper system maintenance is crucial regardless of the column used. Using a column with a thicker film can also help shield active sites.[9]

Q: Can the injection technique itself cause peak tailing?

A: Yes. Overloading the column by injecting too high a concentration of your sample is a common cause of peak distortion, including tailing.[7][13] For splitless injections, if the split vent is not opened at the appropriate time, the slow transfer of sample vapors to the column can cause significant tailing, especially for the solvent peak.[6]

Q: How often should I perform inlet maintenance to prevent peak tailing?

A: The frequency of inlet maintenance depends on the cleanliness of your samples and the number of injections. For labs running many samples, especially with complex matrices, weekly or even daily inspection and replacement of the liner and septum may be necessary. A good practice is to monitor system suitability parameters, and when peak tailing begins to appear for a standard, it's time for maintenance.[12]

Q: Will baking out a column always solve peak tailing issues?

A: Baking out a column can be effective for removing less volatile contaminants. However, it will not remove non-volatile residues (which may require trimming the column) or repair a chemically damaged stationary phase. If peak tailing persists after baking out, other causes should be investigated.[15][16]

Q: Can issues with the carrier gas lead to peak tailing?

A: While less common than other causes, leaks in the gas lines can introduce oxygen into the system, which can degrade the column's stationary phase over time, especially at high temperatures, leading to active sites and peak tailing.[11] It is important to regularly check for leaks in the system.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. acdlabs.com [acdlabs.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 8. benchchem.com [benchchem.com]
• 9. gcms.labrulez.com [gcms.labrulez.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Peaks tailing-problem on fatty acid and ester analyses - Chromatography Forum [chromforum.org]
• 12. agilent.com [agilent.com]
• 13. poor peak shape when analysing FAMEs on GC-FID - Chromatography Forum [chromforum.org]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. researchgate.net [researchgate.net]
• 16. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 17. Technical Tip: Early Eluting Peak Shape [phenomenex.com]
• 18. elementlabsolutions.com [elementlabsolutions.com]
• 19. researchgate.net [researchgate.net]
• 20. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 21. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]

Technical Support Center: Enhancing Pheromone Detection Sensitivity

Welcome to the Technical Support Center for Pheromone Detection. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to enhancing sensitivity in pheromone detection experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can limit the sensitivity of pheromone detection in my experiments?

Several factors can impact the sensitivity of pheromone detection, including:

• Pheromone Integrity and Concentration: Degradation of the pheromone due to improper storage (e.g., exposure to light, high temperatures, or air) can significantly reduce its bioactivity.[1] The concentration of the pheromone is also critical; too low a concentration may be undetectable, while an excessively high concentration can lead to receptor saturation or habituation.[1]

• Sample Contamination: Contamination from various sources such as plasticizers (e.g., phthalates), laboratory air, or cross-contamination from other pheromones can interfere with detection and lead to ambiguous results.[2]

• Experimental Setup and Conditions: The choice of analytical instrument, detector sensitivity, and environmental conditions (e.g., temperature, humidity) can all affect detection limits. For instance, in gas chromatography-mass spectrometry (GC-MS), issues like an active inlet liner or improper injection techniques can cause thermal degradation of pheromones.[3]

• Biological Variability: The physiological state of the test organism (e.g., age, mating status) and genetic variations can influence the responsiveness of their chemosensory systems.

Q2: How can I improve the signal-to-noise ratio in my electroantennography (EAG) recordings?

Improving the signal-to-noise ratio in EAG is crucial for detecting weak responses to low pheromone concentrations. Here are some strategies:

• Proper Grounding and Shielding: Ensure the insect preparation is properly grounded to minimize electrical noise.[4] Using a Faraday cage can shield the setup from external electromagnetic interference.

• Electrode Quality and Placement: Use high-quality electrodes (e.g., Ag/AgCl) and ensure they make good contact with the antenna and reference point.[5][6] The use of metal electrodes with standard saline solutions is not recommended due to the introduction of noise from electrochemical potentials.[5]

• Minimize Environmental Interference: Reduce air currents, light fluctuations, and sudden changes in humidity around the preparation, as these can induce noise.[5]

• Electronic Filtering: Utilize electronic filters to block noise while allowing the EAG signal to pass. Many modern EAG amplifiers have built-in features for automatic baseline drift correction.[5]

Q3: My synthetic pheromone batch shows low bioactivity. What are the potential causes and how can I troubleshoot this?

Low bioactivity in a synthetic pheromone batch can be frustrating. Here’s a troubleshooting guide:

• Verify Chemical Purity and Isomeric Ratio: The presence of impurities or an incorrect ratio of isomers can significantly impact bioactivity.[1] Use analytical techniques like chiral gas chromatography (GC) to confirm the isomeric ratio and purity of your synthetic batch.[1]

• Check for Degradation: Pheromones can be sensitive to temperature, light, and air.[1] Ensure they are stored under recommended conditions, typically below -20°C in vapor-proof packaging.[1] Consider aliquoting the pheromone to minimize freeze-thaw cycles.[1]

• Optimize Dispenser and Concentration: The rate of pheromone release and its concentration are critical.[1] A concentration that is too high can be repellent, while one that is too low may not be detected.[1] Conduct a dose-response experiment to identify the optimal concentration.[1]

• Bioassay Arena Contamination: Thoroughly clean the bioassay arena (e.g., olfactometer, wind tunnel) between trials to prevent contamination from residual pheromones or other odors that could confound the results.[1]

Troubleshooting Guides

Guide 1: Troubleshooting Poor Peak Shape in GC-MS Pheromone Analysis

Poor peak shape, such as tailing or fronting, can compromise the sensitivity and accuracy of pheromone quantification.

Symptom	Possible Causes	Solutions
Peak Tailing	Active sites in the inlet liner or column.	Use a deactivated (silylated) inlet liner and a high-quality, inert GC column.[3]
Column contamination.	Cut off the first 50 cm of the column from the injector side. If the problem persists, consider replacing the column.[7]
Inappropriate column temperature.	Optimize the oven temperature program.
Peak Fronting	Column overload.	Dilute the sample or use a split injection instead of splitless.[3]
Incompatible solvent.	Ensure the solvent is appropriate for the pheromone and the GC column.
Split Peaks	Improper column installation.	Ensure the column is correctly installed in the injector and detector.
Inconsistent injection technique.	For manual injections, maintain a consistent and fast injection technique.[3]

Guide 2: Enhancing Sensitivity in Pheromone Biosensors

Pheromone biosensors offer a promising avenue for highly sensitive and selective detection.[8]

Issue	Enhancement Strategy	Details
Low Signal Intensity	Signal Amplification using Nanoparticles:	Incorporate gold nanoparticles into the biosensor design. This can lead to significant signal enhancement in techniques like Surface Plasmon Resonance (SPR).[9] For example, using secondary antibody-gold complexes can provide a 13-fold signal enhancement.[9]
Utilize High-Frequency Resonators:	Employ materials with high Young's modulus, such as diamond, in gravimetric resonators (e.g., CMUTs) to enable high-frequency operation and thus higher sensitivity.[8]
Poor Selectivity	Functionalized Surfaces with Recognition Elements:	Immobilize specific recognition elements like insect odorant receptors or odorant binding proteins (OBPs) on the sensor surface to enhance selectivity for the target pheromone.[10]
Chemometric Analysis:	Use multivariate analysis tools like Principal Component Analysis (PCA) with techniques such as Raman Spectroscopy to better discriminate between different pheromone components and their concentrations.[11]

Quantitative Data Summary

The following tables summarize quantitative data related to pheromone detection sensitivity from various experimental techniques.

Table 1: Detection Limits of Pheromone Analysis Techniques

Technique	Analyte	Reported Detection Limit	Reference
Surface Plasmon Resonance (SPR) with Gold Nanoparticle Enhancement	Progesterone	8.6 pg/ml	[9]
Standard Surface Plasmon Resonance (SPR)	Progesterone	~1 ng/ml	[9]
Electronic Nose (VOC sensor)	Bombykol	5 ppm increase in VOC reading	[12]
Raman Spectroscopy with Principal Component Analysis	Synthetic Pheromones	Concentrations down to 0.1%	[11]

Table 2: Dissociation Constants (Kd) of a Pheromone-Binding Protein (LUSH)

Ligand	Dissociation Constant (Kd)	Reference
11-cis vaccenyl acetate (B1210297) (cVA)	~100 nM	[13]
Bombykol	~200 nM	[13]
Methyl oleate	~90 nM	[13]

Experimental Protocols

Protocol 1: Single Sensillum Recording (SSR) for Pheromone Response

This protocol is used to measure the action potentials from individual olfactory sensory neurons (OSNs) in response to pheromone stimuli.[4][14]

• Insect Preparation: Immobilize the insect (e.g., in a pipette tip) with the head and antennae exposed.[4] Fix the antennae to a stable surface using wax or a glass microcapillary.[4]

• Electrode Placement: Insert a sharpened tungsten or glass reference electrode into a location away from the sensilla, such as the eye.[4][15] Carefully insert the recording electrode into the shaft of the target sensillum using a micromanipulator.[14]

• Signal Amplification and Recording: Amplify the voltage difference between the recording and reference electrodes (typically 1,000x).[15] Record the action potentials using appropriate software.

• Stimulus Delivery: Deliver a controlled puff of the pheromone dissolved in a suitable solvent (e.g., paraffin (B1166041) oil) over the antenna.

• Data Analysis: Analyze the change in the firing rate of the neuron in response to the stimulus.[14]

Protocol 2: Electroantennography (EAG) for General Olfactory Response

EAG measures the summed potential from multiple olfactory receptor neurons, providing an overall measure of antennal response to a pheromone.[6][16]

• Antenna Preparation: Excise an antenna from the insect and mount it between two electrodes. Alternatively, for intact preparations, insert a reference electrode into the head or eye and a recording electrode at the tip of the antenna.[6]

• Electrode Connection: Use Ag/AgCl electrodes with a conductive gel or saline solution to ensure good electrical contact.

• Signal Amplification: Amplify the potential difference between the two electrodes using a high-impedance amplifier (typically 100x).[16]

• Odor Stimulation: Deliver a short pulse (< 0.5 s) of the pheromone-laden air stream over the antenna.[16]

• Data Recording and Analysis: Record the resulting depolarization (EAG signal) and measure its amplitude.

Visualizations

Caption: Insect Pheromone Signaling Pathway.

Caption: Mammalian Pheromone Detection Pathway.

Caption: GC-EAD Experimental Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 5. ockenfels-syntech.com [ockenfels-syntech.com]
• 6. Electroantennography - Wikipedia [en.wikipedia.org]
• 7. glsciences.eu [glsciences.eu]
• 8. mdpi.com [mdpi.com]
• 9. Sensitivity enhancement of surface plasmon resonance biosensing of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. osti.gov [osti.gov]
• 12. ANIM052 - Detecting Pheromones with an Electronic Nose | ISEF [isef.net]
• 13. Quantitative analysis of pheromone-binding protein specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Using Single Sensillum Recording to Detect Olfactory Neuron Responses of Bed Bugs to Semiochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Olfactory receptor neurons are sensitive to stimulus onset asynchrony: implications for odor source discrimination - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]

Technical Support Center: Overcoming Poor Solubility of Long-chain Fatty Acid Esters

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide troubleshooting guidance and answer frequently asked questions regarding the poor solubility of long-chain fatty acid esters (LCFA esters).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Solvent Selection & Preparation

Q1: My long-chain fatty acid ester won't dissolve in common organic solvents. What am I doing wrong?

A1: This is a common challenge. The solubility of LCFA esters is highly dependent on the solvent's polarity and the specific fatty acid chain length.[1]

• Troubleshooting Steps:

  • Try a mixture of solvents: A combination of a nonpolar solvent like hexane (B92381) with a more polar solvent like ethanol (B145695) (e.g., in a 2:1 or 1:1 v/v ratio) can be effective.[2]

  • Consider alternative solvents: Dichloromethane, chloroform (B151607), toluene, and petroleum ether are also viable options.[2] For very long-chain fatty acids (C28 and C30), tetrahydrofuran (B95107) or a 50:50 mixture of methanol (B129727) and chloroform may be necessary.[1]

  • Gentle heating: Warming the mixture in a water bath while adding the solvent dropwise can improve dissolution.[1]

  • Sonication: Use an ultrasonic bath to aid in the dissolution process, especially for creating stock solutions for in vitro studies.[3][4]

Q2: I'm preparing a stock solution of an LCFA ester for cell culture experiments, but it's precipitating in the media.

A2: Direct addition of an organic stock solution to aqueous cell culture media often leads to precipitation.

• Troubleshooting Steps:

  • Use a carrier protein: Complexing the fatty acid ester with fatty-acid-free bovine serum albumin (BSA) is a widely used method to increase its solubility and bioavailability in cell culture.[4]

  • Utilize cyclodextrins: Randomly methylated beta-cyclodextrin (B164692) can effectively encapsulate the lipophilic fatty acid ester, enhancing its solubility in aqueous solutions.[4]

  • Prepare a fatty acid salt: Converting the fatty acid to its sodium or potassium salt by dissolving it in a solution of NaOH or KOH can significantly increase its water solubility, forming micelles.[5]

  • pH adjustment: For free fatty acids, increasing the pH of the medium can deprotonate the carboxylic acid group, forming a more soluble carboxylate.[4]

Formulation Strategies for Drug Development

Q3: How can I improve the oral bioavailability of a drug that is a long-chain fatty acid ester?

A3: Lipid-based drug delivery systems (LBDDS) are a powerful strategy to enhance the oral bioavailability of poorly water-soluble, lipophilic compounds like LCFA esters.[6][7][8] These formulations improve solubilization in the gastrointestinal tract and can enhance absorption.[9]

• Key LBDDS Approaches:

  • Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and sometimes cosolvents, which spontaneously form fine oil-in-water emulsions upon gentle agitation in aqueous media.[8][10]

  • Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These are colloidal carriers where the drug is encapsulated within a solid lipid matrix, offering advantages like controlled release and improved stability.[6][8]

  • Liposomes: These are vesicular structures composed of a lipid bilayer that can encapsulate both lipophilic and hydrophilic drugs, enhancing their solubility and stability.[11]

Q4: My lipid-based formulation is showing signs of drug precipitation upon dilution. How can I prevent this?

A4: Precipitation upon dilution in aqueous media is a critical issue that can negate the benefits of a lipid formulation.

• Troubleshooting Steps:

  • Optimize excipient selection: The choice and ratio of oils, surfactants, and cosurfactants are crucial. Surfactants with an appropriate hydrophilic-lipophilic balance (HLB) are necessary to form stable microemulsions.[12]

  • Conduct phase behavior studies: Constructing pseudo-ternary phase diagrams can help identify the optimal formulation composition that forms a stable microemulsion over a wide range of dilutions.[12]

  • Increase surfactant/cosurfactant concentration: A higher concentration of emulsifiers can better stabilize the dispersed oil droplets and prevent drug precipitation.

  • Consider the use of polymers: Adding polymers can act as precipitation inhibitors by maintaining a supersaturated state of the drug.

Quantitative Data Summary

Table 1: Solubility of a Model Poorly Water-Soluble API in Various Fatty Acids [13][14]

Fatty Acid (Chain Length)	Solubility (mg/mL)
Oleic Acid (C18:1)	> 1000
Linoleic Acid (C18:2)	> 1000
Caprylic Acid (C8)	~120

This table demonstrates the significant solubilizing capacity of long-chain fatty acids for a lipophilic compound.

Table 2: Effect of Temperature on the Solubility of Saturated Fatty Acids in Water [15][16]

Fatty Acid (Carbon Number)	Temperature (°C)	Solubility (mol fraction x 10^5)
Caprylic Acid (C8)	60	~10
180	~100
Stearic Acid (C18)	100	~0.1
230	~10

This data illustrates the general trend of increasing solubility of fatty acids in water with increasing temperature.[15][16]

Experimental Protocols

Protocol 1: Preparation of Fatty Acid Methyl Esters (FAMEs) using Boron Trifluoride-Methanol [17][18]

This method is suitable for preparing FAMEs from common fats, oils, and free fatty acids for analysis, such as gas chromatography (GC).

• Sample Preparation: Place approximately 10-20 mg of the lipid sample into a screw-cap glass tube.[19] If the sample is in an aqueous solvent, evaporate it to dryness first.

• Saponification (for glycerides): Add 2 mL of 0.5 N methanolic NaOH. Heat the mixture in a boiling water bath for 5-10 minutes until the fat globules go into solution.

• Esterification: Add 2-3 mL of 12-14% BF3-Methanol reagent through the condenser. Boil for another 2 minutes.

• Extraction: Add 2-5 mL of a nonpolar solvent like heptane (B126788) or hexane through the condenser and boil for 1 minute.[17]

• Phase Separation: Remove from heat and add approximately 15 mL of saturated NaCl solution. Shake vigorously. Add more saturated NaCl solution to bring the heptane layer into the neck of the flask.

• Drying and Analysis: Transfer about 1 mL of the upper heptane layer containing the FAMEs into a clean test tube and add a small amount of anhydrous sodium sulfate (B86663) to remove any residual water. The sample is now ready for GC analysis.

Protocol 2: Preparation of a Fatty Acid-BSA Complex for Cell Culture [4]

This protocol describes a common method for solubilizing long-chain fatty acids in cell culture media.

• Prepare a Fatty-Acid-Free BSA Solution: Dissolve fatty-acid-free BSA in your desired cell culture medium to a final concentration of 10%.

• Dissolve the Fatty Acid: Slowly add the long-chain fatty acid to the 10% BSA solution while stirring. For example, to prepare a 2 mM stock, dissolve 0.512 mg of palmitic acid per 1 mL of 10% BSA solution.

• Incubate and Shake: Shake the mixture overnight at 37°C.

• Sonicate: Sonicate the solution for 15 minutes to ensure complete dissolution and complexation.

• Sterilize: Filter the solution through a 0.22 µm filter to sterilize it and remove any potential aggregates.

• Dilution: The fatty acid-BSA complex is now ready to be diluted to the final desired concentration in your cell culture medium.

Visualizations

Caption: Workflow for the preparation of Fatty Acid Methyl Esters (FAMEs).

Caption: Strategies to overcome the poor solubility of LCFA esters.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Preparation of fatty acid micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. Advances in Lipid-Based Drug Formulations for Solubility [worldpharmatoday.com]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. Preparation of microemulsions using polyglycerol fatty acid esters as surfactant for the delivery of protein drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Drug solubility in fatty acids as a formulation design approach for lipid-based formulations: a technical note - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Solubility of saturated fatty acids in water at elevated temperatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chinaoils.cn [chinaoils.cn]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]

calibration curve issues in quantitative GC-MS of pheromones

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common calibration curve issues encountered during the quantitative analysis of pheromones by Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Guides

This section addresses specific issues that may arise during the creation and use of calibration curves for pheromone quantification, offering potential causes and solutions in a question-and-answer format.

Issue 1: Non-Linear Calibration Curve

Question: Why is my calibration curve for a pheromone standard not linear, showing a poor correlation coefficient (r² < 0.99)?

Answer: Non-linearity in a calibration curve can stem from several factors, particularly when dealing with the trace concentrations typical of pheromones. Common causes include analyte degradation, detector saturation, or active sites within the GC system.[1]

Possible Causes & Solutions:

Possible Cause	Solution
Analyte Adsorption/Degradation	At low concentrations, active sites in the injector liner, column, or even glass wool can adsorb or degrade the pheromone, leading to a disproportionately low response.[1] Solutions: Use a deactivated (silylated) inlet liner.[2] Trim the first few centimeters of the GC column to remove accumulated non-volatile residues. Consider derivatization to create a more thermally stable analog of the pheromone.[3]
Detector Saturation	At high concentrations, the MS detector can become saturated, leading to a plateau in the signal response and a downward curve.
Solutions: Reduce the concentration range of your calibration standards. If high concentrations are necessary, use a smaller injection volume or a higher split ratio.
Matrix Effects	Co-eluting compounds from the sample matrix can enhance or suppress the ionization of the target pheromone in the MS source, leading to a non-linear response.[4]
Solutions: Prepare matrix-matched calibration standards by spiking known concentrations of the pheromone into a blank matrix extract.[3][5] This helps to compensate for the influence of the matrix.
Inappropriate Calibration Range	The selected concentration range may simply be outside the linear dynamic range of the instrument for that specific analyte.
Solutions: Perform a preliminary range-finding experiment to determine the linear response range for your target pheromone on your specific instrument. Adjust the concentration of your calibration standards accordingly.

Issue 2: Poor Reproducibility of Calibration Standards

Question: I am seeing significant variation in the peak areas for replicate injections of the same calibration standard. What is causing this poor reproducibility?

Answer: Poor reproducibility in quantitative GC-MS analysis can be frustrating and can invalidate your results. The issue often lies with the injection process, system stability, or sample preparation.[6]

Possible Causes & Solutions:

Possible Cause	Solution
Injection System Instability	Inconsistent injection volumes from the autosampler or manual injections are a primary source of variability.[6] Leaks in the injector septum can also lead to sample loss and pressure fluctuations.[7]
Solutions: Regularly maintain the autosampler, including cleaning and replacing the syringe.[6] Use a consistent, rapid injection technique for manual injections.[8] Regularly replace the injector septum and use high-quality, low-bleed septa.
Inlet and Column Contamination	Residue from previous samples can accumulate in the inlet liner or at the head of the column, leading to inconsistent vaporization and transfer of the analyte.[6]
Solutions: Replace the inlet liner regularly.[6] Bake out the GC column at a high temperature (within its specified limits) to remove contaminants. Periodically trim the front end of the column.
Carrier Gas Flow Instability	Fluctuations in the carrier gas flow rate, often due to leaks or a faulty pressure regulator, will affect retention times and peak areas.[6]
Solutions: Perform a thorough leak check of the entire system, from the gas source to the MS interface. Ensure the carrier gas is of high purity (≥99.999%) and that gas purifiers are installed and functioning correctly.[6]
Sample Evaporation/Degradation	Pheromones can be volatile and may evaporate from the vial if not sealed properly. They can also degrade over time, especially if exposed to light or stored at inappropriate temperatures.
Solutions: Use high-quality vials with secure caps (B75204) and septa. Prepare fresh calibration standards regularly and store them at low temperatures (e.g., -20°C) in the dark.[9]

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and how does it affect my pheromone quantification?

A1: A matrix effect is the alteration of an analyte's response due to the presence of other co-eluting compounds in the sample.[4] In GC-MS, these matrix components can interact with the analyte in the hot injector, leading to either an enhanced response (by "protecting" the analyte from active sites) or a suppressed response.[10] This can lead to a significant over- or underestimation of the true pheromone concentration.[5]

Q2: When should I use an internal standard for my calibration?

A2: An internal standard is highly recommended for quantitative pheromone analysis, especially when dealing with complex sample preparation procedures or when high precision is required.[11] An internal standard is a compound with similar chemical properties to the analyte but which is not present in the sample. It is added at a constant concentration to all standards and samples. By plotting the ratio of the analyte response to the internal standard response against the analyte concentration, you can correct for variations in injection volume and sample workup.[12]

Q3: How do I determine the Limit of Detection (LOD) and Limit of Quantitation (LOQ) for my pheromone assay?

A3: The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be accurately and precisely quantified.[13] A common method for determining LOD and LOQ is based on the standard deviation of the response and the slope of the calibration curve.[13]

• LOD = 3.3 x (Standard Deviation of the Response / Slope of the Calibration Curve)

• LOQ = 10 x (Standard Deviation of the Response / Slope of the Calibration Curve) The standard deviation of the response can be estimated from the standard error of the y-intercept of the regression line or by injecting multiple blank samples.[13]

Q4: What are some key GC-MS parameters to optimize for trace pheromone detection and quantification?

A4: For trace-level pheromone analysis, optimizing your GC-MS parameters is crucial. Key parameters include:

• Injector Temperature: Set it high enough to ensure complete volatilization of the pheromones without causing thermal degradation.[3]

• Oven Temperature Program: A slow initial ramp rate can improve the separation of volatile compounds.[3]

• Carrier Gas Flow Rate: Optimize for the best balance between separation efficiency and analysis time.[9]

• Mass Spectrometer Mode: Use Selected Ion Monitoring (SIM) mode for enhanced sensitivity for target compounds, as it only monitors specific ions characteristic of your pheromone.[3]

Data Presentation

Table 1: Example Calibration Data for a Hypothetical Pheromone

This table illustrates typical data used to construct a calibration curve.

Standard Level	Concentration (ng/µL)	Peak Area (Analyte)	Peak Area (Internal Standard)	Response Ratio (Analyte Area / IS Area)
1	0.1	1,520	50,100	0.030
2	0.5	7,850	51,200	0.153
3	1.0	15,900	50,800	0.313
4	5.0	82,100	51,500	1.594
5	10.0	165,300	50,900	3.248
6	20.0	335,800	51,100	6.571

Table 2: Method Validation Parameters for Pheromone Quantification

This table summarizes key performance indicators from a method validation study.[14]

Parameter	Methyl Eugenol	Cuelure
Linearity (r²)	0.9966	0.9988
Limit of Detection (LOD)	97 ppm	80 ppm
Limit of Quantitation (LOQ)	290 ppm	240 ppm
Recovery (%)	80.69 ± 3.14	78.48 ± 4.32

Experimental Protocols

Protocol: Preparation of a Calibration Curve for Pheromone Quantification

This protocol outlines the steps for creating an external standard calibration curve.

• Preparation of Stock Standard Solution: a. Accurately weigh approximately 1 mg of the pure pheromone standard.[15] b. Dissolve the standard in a suitable high-purity solvent (e.g., hexane) to create a stock solution of a known concentration (e.g., 100 µg/mL).[15]

• Preparation of Working Standard Solutions: a. Perform a series of serial dilutions from the stock solution to create a set of at least 5-6 working standards covering the expected concentration range of the samples.[15] b. If using an internal standard, add a constant, known amount of the internal standard to each working standard.[9]

• GC-MS Analysis: a. Set up the GC-MS with an optimized method for your target pheromone(s).[9] A common starting point for the GC oven program is an initial temperature of 35-60°C, ramped to 280-290°C at 8-10°C/min.[9][15] b. Inject each calibration standard in triplicate, starting from the lowest concentration to the highest. c. Inject a solvent blank between each standard to check for carryover.[2]

• Data Processing and Calibration Curve Construction: a. Integrate the peak area of the target pheromone (and the internal standard, if used) for each injection.[15] b. For each concentration level, calculate the average peak area or response ratio. c. Plot the average peak area or response ratio (y-axis) against the concentration of the standard (x-axis). d. Perform a linear regression on the data points to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²). An r² value of ≥ 0.99 is generally considered acceptable.[15]

Mandatory Visualization

Caption: Workflow for generating a GC-MS calibration curve for pheromone quantification.

Caption: A decision tree for troubleshooting common GC-MS calibration curve problems.

References

• 1. Non-linear calibration GCMS - Chromatography Forum [chromforum.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Common Causes And Solutions For Poor Reproducibility in Gas Chromatography - Blogs - News [alwsci.com]
• 7. pharmaguru.co [pharmaguru.co]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 14. researchgate.net [researchgate.net]
• 15. Protocol for aerial trapping and analyses of candidate pheromone compounds released by moths via gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

selecting the right chiral column for hydroxy ester separation

This guide provides researchers, scientists, and drug development professionals with comprehensive support for selecting the appropriate chiral column and troubleshooting common issues encountered during the separation of hydroxy ester enantiomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of chiral stationary phases (CSPs) for separating hydroxy esters?

A: The most successful and widely used CSPs for hydroxy ester separation are polysaccharide-based and macrocyclic glycopeptide columns.[1][2] Polysaccharide columns, derived from cellulose (B213188) or amylose (B160209), are particularly effective and can be used in various chromatographic modes.[3][4] For specific cases, such as α-hydroxy acids, ligand exchange chromatography columns (e.g., Astec® CLC) can also be highly effective.[5]

Q2: How do I decide between Normal-Phase, Reversed-Phase, or Polar Organic mode?

A: The choice of chromatographic mode depends on the analyte's solubility, the desired retention behavior, and compatibility with detection methods like mass spectrometry (MS).[6][7]

• Normal-Phase (NP): Ideal for hydrophobic compounds soluble in non-polar organic solvents like hexane (B92381).[5] It often provides high selectivity. Mobile phases typically consist of hexane with an alcohol modifier (e.g., isopropanol (B130326) or ethanol).[1]

• Reversed-Phase (RP): Suitable for polar and ionizable compounds. This mode is often preferred for its compatibility with MS detection and for analyzing samples from biological extracts.[6] Mobile phases use aqueous solutions with organic modifiers like acetonitrile (B52724) or methanol (B129727).[6]

• Polar Organic (PO): Uses polar organic solvents like acetonitrile or methanol exclusively. This mode can offer different selectivity compared to NP and RP and is useful when analyte solubility is an issue in other modes.[1]

Q3: Which columns are a good starting point for screening hydroxy esters?

A: A universal chiral column does not exist, so screening a set of columns with different selectivities is the most effective approach.[8] A good starting point is a screening kit that includes columns with broad enantiorecognition abilities.[1] For hydroxy and hydroperoxy fatty acids, columns like Chiralpak AD (amylose-based) have proven to be highly effective.[9] For fatty acid esters of hydroxy fatty acids (FAHFAs), an amylose-based column such as Lux i-Amylose-3 has been used successfully with Supercritical Fluid Chromatography (SFC).[10]

Q4: Do I need to derivatize my hydroxy ester before analysis?

A: Modern chiral stationary phases, such as polysaccharide and macrocyclic glycopeptide columns, often eliminate the need for derivatization.[1] However, if your molecule lacks the necessary functional groups for interaction with the CSP (e.g., hydrogen bonding sites, π-electron systems), derivatization may be required to achieve separation.[1] The goal of chiral separation is to achieve at least a three-point interaction between the analyte and the stationary phase.[1]

Chiral Column and Method Development Guide

Successful chiral separation relies on systematic screening and optimization. The process begins with selecting a few complementary columns and screening them under generic conditions, followed by fine-tuning the mobile phase and other parameters.

Column Selection and Screening Workflow

The following diagram illustrates a logical workflow for selecting a column and developing a method.

Caption: A workflow for chiral method development, from initial assessment to final optimization.

Data Summary Tables

Table 1: Comparison of Common Chiral Stationary Phases for Hydroxy Esters

CSP Type	Chiral Selector Example	Common Trade Names	Primary Interaction Mechanisms	Best For
Polysaccharide	Cellulose or Amylose derivatives (e.g., tris(3,5-dimethylphenylcarbamate))	Chiralcel® OD, Chiralpak® AD, Lux® Cellulose/Amylose	Hydrogen bonding, π-π interactions, steric hindrance, dipole-dipole interactions	Broad applicability for many hydroxy esters, including fatty acid derivatives.[1][9][10]
Macrocyclic Glycopeptide	Vancomycin, Teicoplanin	Astec® CHIROBIOTIC® V/T	Hydrogen bonding, ionic interactions, inclusion complexing	Polar and ionizable hydroxy esters, especially useful in RP and polar organic modes.[5]
Ligand Exchange	Chiral bidentate ligand (L- or D-proline derivative) with Copper ions	Astec® CLC-L/D	Transient diastereomeric complex formation with a metal ion	α-hydroxy acids (e.g., lactic, mandelic acid).[5]
Pirkle-type (π-acid/π-base)	(R,R)-Whelk-O® 1, α-Burke II	Whelk-O®, α-Burke	π-π interactions, hydrogen bonding, dipole stacking	Molecules with π-acidic or π-basic groups near the chiral center.[1]

Table 2: Recommended Starting Mobile Phase Conditions for Screening

Mode	Mobile Phase Composition	Additives (if needed)	Comments
Normal Phase (NP)	Hexane / Isopropanol (90:10 v/v) Hexane / Ethanol (90:10 v/v)	Acidic analytes: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.[1] Basic analytes: 0.1% Diethylamine (DEA).[1]	The most common starting point for polysaccharide columns. Adjusting the alcohol percentage is the first optimization step.
Reversed Phase (RP)	Water / Acetonitrile (50:50 v/v) Water / Methanol (50:50 v/v)	Acidic analytes: 0.1% Formic Acid or Acetic Acid (pH 2-2.5 is often effective).[6] Basic analytes: Ammonium (B1175870) bicarbonate or ammonium acetate (B1210297) buffer (e.g., 10-20mM).[4]	Ideal for LC-MS applications. Ensure column is rated for RP use.[6]
Polar Organic (PO)	100% Methanol 100% Acetonitrile	Additives can be used as in NP mode (0.1% TFA/DEA).	Useful for compounds with poor solubility in hexane or water.
Supercritical Fluid (SFC)	CO₂ / Methanol (with additives)	Acetonitrile can be added as a co-modifier.[10]	Offers fast separations and is considered a "green" technique.

Experimental Protocol: Generic Chiral Screening

• Column Selection: Choose 2-3 columns with different selectivities (e.g., one cellulose-based, one amylose-based, and one macrocyclic glycopeptide).

• System Preparation: If the HPLC system was previously used in a different mode (especially RP), thoroughly flush all lines with an appropriate solvent (e.g., isopropanol) to remove residues and water, which can impact NP separations.[11]

• Column Equilibration: For each column/mobile phase combination, equilibrate the column by flowing the mobile phase for at least 10-20 column volumes.[7] Macrocyclic glycopeptide columns may require longer equilibration times (up to 1-2 hours).[7]

• Sample Preparation: Dissolve the racemic hydroxy ester in the mobile phase at a concentration of approximately 1 mg/mL. If solubility is an issue, use the minimum amount of a stronger solvent.

• Initial Injection: Inject the sample onto the first column using the first screening mobile phase (e.g., Hexane/IPA 90:10). Set the flow rate to 1.0 mL/min for a standard 4.6 mm ID column and use UV detection.

• Data Evaluation:

  • If a single, sharp peak elutes early, there is likely no retention or separation.

  • If no peak elutes after 30 minutes, the analyte is too strongly retained.[7]

  • If two peaks (or a distorted single peak) are observed, separation is occurring. Calculate the resolution (Rs).

• Screening Iteration: Repeat steps 3-6 for each selected column and mobile phase combination.

• Optimization: Select the column/mobile phase combination that shows the best initial separation ("hit") and proceed to optimization by adjusting the mobile phase modifier ratio, additives, temperature, and flow rate.[7]

Troubleshooting Guide

Encountering issues is a common part of method development. This section addresses frequent problems in a question-and-answer format.

Troubleshooting Logic Flow

This diagram provides a step-by-step guide to diagnosing common chromatographic problems.

Caption: A troubleshooting flowchart for common issues in chiral chromatography.

Troubleshooting Q&A

Q5: I only see a single, sharp peak. What should I do?

A: This indicates that no chiral recognition is occurring with the current column and mobile phase.

• Action 1: Switch to a different type of CSP (e.g., from a cellulose to an amylose column).

• Action 2: Change the mobile phase mode (e.g., from NP to RP), as this can fundamentally alter the interaction mechanisms.[6]

• Action 3: If in normal phase, decrease the percentage of the alcohol modifier to increase retention and promote interaction with the CSP.

Q6: My peaks are overlapping. How can I improve the resolution?

A: Poor resolution can be systematically improved by adjusting several parameters.

• Optimize Mobile Phase: Adjust the ratio of strong to weak solvent. In NP, decreasing the alcohol percentage often increases retention and selectivity.[4] In RP, decreasing the organic modifier percentage has a similar effect.[4]

• Optimize Additives: The type and concentration of acidic or basic additives can significantly impact resolution, especially for ionizable compounds.[12]

• Decrease Temperature: Lowering the column temperature generally increases chiral selectivity by enhancing the weaker bonding forces responsible for separation.[7]

• Decrease Flow Rate: Chiral separations often benefit from lower flow rates (e.g., 0.2-0.5 mL/min for a 4.6 mm ID column), which can improve efficiency.[7]

Q7: My column's backpressure has suddenly increased. What is the cause?

A: A sudden increase in pressure is typically caused by a blockage at the head of the column.

• Cause: Particulate matter from the sample or mobile phase, or sample precipitation due to solvent mismatch.[13]

• Solution 1: First, try reversing the column flow (check manufacturer's instructions to see if this is permitted) to dislodge particulates from the inlet frit.[13]

• Solution 2: If pressure remains high, the inlet frit may need to be cleaned or replaced.[13]

• Prevention: Always use a guard column and filter your samples and mobile phases to prevent future blockages.[13]

Q8: The column used to work well, but now the separation is poor. Why?

A: A gradual or sudden loss of performance can be due to column contamination or changes in the stationary phase.

• Cause 1: Contamination: Strongly adsorbed impurities from samples can build up at the column inlet, affecting efficiency and peak shape.[13]

• Solution 1: Flush the column with a strong solvent. For immobilized columns (e.g., CHIRALPAK IA, IB), solvents like DMF or THF can be used.[13] For coated columns, use the strongest compatible solvent, often isopropanol.[13]

• Cause 2: Additive Memory Effects: Traces of mobile phase additives (especially acids or bases) can remain on the stationary phase and affect subsequent separations, even after extensive washing.[14]

• Solution 2: Dedicate columns to specific mobile phase types (e.g., acidic vs. basic additives) when possible. If a method is not working, try conditioning the column for several hours with the new mobile phase containing the correct additive.[13]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. Chiral OZ HPLC Column | BioVanix Technology [biovanix.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chiraltech.com [chiraltech.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Chiral HPLC & SFC Columns - Regis Technologies [registech.com]
• 9. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chiral supercritical fluid chromatography-mass spectrometry with liquid chromatography fractionation for the characterization of enantiomeric composition of fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chiraltech.com [chiraltech.com]
• 14. chromatographytoday.com [chromatographytoday.com]

Reference Data & Comparative Studies

Unveiling Chemical Conversations: A Comparative Guide to Fatty Acid-Derived Semiochemicals

While Methyl 7(R)-Hydroxyhexadecanoate itself is not a well-documented semiochemical, the world of insect communication is rich with structurally similar fatty acid derivatives that orchestrate complex behaviors. This guide provides a comparative analysis of three such validated semiochemicals: (Z)-9-tricosene, 3-methylheptacosane (B3047540), and the honey bee brood pheromone blend. We delve into the experimental data validating their function, detail the methodologies used for their assessment, and illustrate the biological processes behind their production and perception.

This technical guide is intended for researchers, scientists, and drug development professionals working in chemical ecology, pest management, and related fields. By presenting a side-by-side comparison of these well-studied semiochemicals, we aim to provide a framework for the validation and potential application of novel chemical signals.

Performance Comparison of Structurally Related Semiochemicals

To objectively assess the efficacy of these semiochemicals, we have summarized key performance indicators from behavioral and electrophysiological assays. These data provide a quantitative basis for comparing their potency and specificity.

Semiochemical	Insect Species	Assay Type	Key Finding	Reference
(Z)-9-Tricosene (Muscalure)	Musca domestica (Housefly)	Behavioral (Trap Catch)	Traps baited with (Z)-9-tricosene caught significantly more male and female houseflies than unbaited traps.[1]	[1]
Electrophysiological (EAG)	(Z)-9-tricosene elicits strong antennal responses in male houseflies.	[2]
3-Methylheptacosane	Lariophagus distinguendus (Parasitic Wasp)	Behavioral (Wing-fanning)	Application of synthetic 3-methylheptacosane to aged male dummies fully reinstated courtship behavior (wing-fanning) from other males.
Electrophysiological (EAG)	Data not readily available in searched literature.
Honey Bee Brood Pheromone	Apis mellifera (Honey Bee)	Behavioral (Foraging)	Colonies treated with brood pheromone showed a significantly greater ratio of returning pollen foragers.[3]	[3]
Electrophysiological (EAG)	Brood pheromone components elicit electrophysiological responses from worker antennae.[4]	[4]

Detailed Experimental Protocols

The validation of a semiochemical hinges on rigorous and reproducible experimental methodologies. Below are detailed protocols for the key experiments cited in this guide.

Behavioral Bioassay: Housefly Attraction to (Z)-9-Tricosene

This protocol is based on field trapping experiments to assess the attractiveness of (Z)-9-tricosene to houseflies.

Objective: To quantify the increase in housefly trap catch due to the presence of (Z)-9-tricosene.

Materials:

• Traps (e.g., blue colored Barrix Domo traps).[1]

• (Z)-9-tricosene formulation (e.g., 300mg gel).[1]

• Food bait (e.g., a mixture of sugar, starch, and protein).[1]

• Field site with a natural housefly population (e.g., a deep pit poultry unit).[1]

Procedure:

• Set up a predetermined number of traps at the field site, ensuring adequate spacing to avoid interference.

• Prepare three groups of traps:

  • Control: Unbaited traps.

  • Pheromone only: Traps baited with the (Z)-9-tricosene formulation.

  • Pheromone + Bait: Traps baited with both the (Z)-9-tricosene formulation and the food bait.

• Deploy the traps according to a randomized block design to account for spatial variability.

• Leave the traps for a specified period (e.g., 24 hours).

• Collect the traps and count the number of male and female houseflies in each.

• Analyze the data statistically to compare the catch rates between the different treatments.

Electrophysiological Assay: Electroantennography (EAG)

This protocol provides a general method for recording the electrical response of an insect antenna to an odorant stimulus.

Objective: To measure the depolarization of the antennal membrane in response to a semiochemical.

Materials:

• Live insect (e.g., adult male housefly).

• Dissecting microscope.

• Micromanipulators.

• Glass capillary electrodes.

• Ag/AgCl wires.

• Electrophysiological solution (e.g., Kaissling solution).[5]

• EAG recording setup (amplifier, data acquisition system).

• Odor delivery system (e.g., puff stimulus).

• Synthetic semiochemical and appropriate solvent (e.g., paraffin (B1166041) oil).[5]

Procedure:

• Immobilize the insect.

• Excise an antenna at the base.

• Mount the antenna between the two electrodes using conductive gel. The reference electrode is inserted into the base of the antenna, and the recording electrode makes contact with the tip.[5]

• Deliver a puff of clean, humidified air to the antenna to establish a baseline.

• Deliver a puff of air carrying a known concentration of the synthetic semiochemical.

• Record the resulting voltage change (EAG response).

• Allow the antenna to recover before presenting the next stimulus.

• Test a range of concentrations to generate a dose-response curve.

• Use a solvent-only puff as a negative control.

Biological Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is crucial for a comprehensive understanding. The following diagrams, generated using the DOT language, illustrate a representative biosynthetic pathway and a typical experimental workflow.

Caption: A typical experimental workflow for the validation of a semiochemical.

Caption: A generalized biosynthetic pathway for fatty acid-derived insect pheromones.

References

• 1. entomoljournal.com [entomoljournal.com]
• 2. research.rug.nl [research.rug.nl]
• 3. Variation in and responses to brood pheromone of the honey bee (Apis mellifera L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]

A Comparative Analysis of Pheromone Components for the Khapra Beetle (Trogoderma granarium)

Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known sex pheromone components of the Khapra beetle (Trogoderma granarium) and Methyl 7(R)-Hydroxyhexadecanoate. The Khapra beetle is a significant pest of stored grain products, and understanding its chemical communication is crucial for developing effective pest management strategies.[1] The primary sex pheromone of this invasive species is a specific blend of two isomers of 14-methyl-8-hexadecenal.[2][3] This guide will present experimental data on the activity of these known pheromones and discuss the chemical properties of Methyl 7(R)-Hydroxyhexadecanoate, a compound for which there is no scientific evidence of pheromonal activity in Trogoderma granarium.

Pheromone Components and Chemical Properties

The attractiveness of the Khapra beetle's sex pheromone is dependent on a precise blend of (Z)- and (E)- isomers of 14-methyl-8-hexadecenal. The natural blend is predominantly the (Z)-isomer.[2][3]

Table 1: Chemical Properties of Trogoderma granarium Pheromone Components and Methyl 7(R)-Hydroxyhexadecanoate

Compound	Molecular Formula	Molecular Weight ( g/mol )	Chemical Structure
(Z)-14-methyl-8-hexadecenal	C₁₇H₃₂O	252.44
(E)-14-methyl-8-hexadecenal	C₁₇H₃₂O	252.44
Methyl 7(R)-Hydroxyhexadecanoate	C₁₇H₃₄O₃	286.45

Comparative Biological Activity

Direct comparative experimental data for Methyl 7(R)-Hydroxyhexadecanoate as a pheromone for T. granarium is unavailable in scientific literature. The specificity of insect olfactory receptors suggests that the significant structural differences between Methyl 7(R)-Hydroxyhexadecanoate (a fatty acid methyl ester with a hydroxyl group) and the natural pheromones (unsaturated aldehydes) would make it highly unlikely to elicit a behavioral response in the Khapra beetle.

The biological activity of the authentic pheromone components has been evaluated through electrophysiological and behavioral assays.

Table 2: Biological Activity of Trogoderma granarium Pheromone Components

Compound/Blend	Assay Type	Response Metric	Result
(Z)-14-methyl-8-hexadecenal	Electroantennography (EAG)	Antennal Depolarization	Elicits strong antennal response
(E)-14-methyl-8-hexadecenal	Electroantennography (EAG)	Antennal Depolarization	Elicits weaker antennal response than the (Z)-isomer
92:8 blend of (Z)- and (E)-14-methyl-8-hexadecenal	Trap Assay	Number of beetles captured	Significantly higher trap captures compared to individual isomers or control

Experimental Protocols

Electroantennography (EAG)

This technique measures the electrical response of an insect's antenna to volatile compounds.

Methodology:

• Antenna Preparation: An antenna is excised from a male Trogoderma granarium. The tip and base of the antenna are placed in contact with electrodes.

• Electrode Connection: Glass capillary electrodes filled with a saline solution and connected to silver wires are used to establish an electrical circuit.

• Odorant Delivery: A purified air stream is passed over the antenna. A pulse of air containing a known concentration of the test compound (e.g., (Z)-14-methyl-8-hexadecenal) is injected into the airstream.

• Signal Recording: The change in electrical potential (depolarization) across the antenna is amplified and recorded. The amplitude of the response indicates the sensitivity of the antennal olfactory neurons to the compound.

Behavioral Assay: Two-Choice Pitfall Bioassay

This assay assesses the attractiveness of a compound by observing the beetle's movement and choice.

Methodology:

• Arena Setup: A petri dish serves as the arena. Two small wells are created on opposite sides of the dish.

• Treatment Application: A filter paper disc treated with a specific concentration of the test compound (e.g., a 92:8 blend of (Z)- and (E)-14-methyl-8-hexadecenal in a solvent) is placed in one well. A control disc with only the solvent is placed in the other well.

• Beetle Release: Adult male Khapra beetles are released in the center of the arena.

• Data Collection: The number of beetles that fall into the treatment well versus the control well is recorded over a specific period. A significantly higher number of beetles in the treatment well indicates attraction to the compound.

Signaling Pathways and Experimental Workflows

The detection of pheromones in insects initiates a signaling cascade that results in a behavioral response.

Caption: Pheromone Signaling Pathway in Insects.

The process of identifying and validating pheromone components involves a series of interconnected experimental steps.

Caption: Experimental Workflow for Pheromone Identification.

References

• 1. Khapra beetle - Wikipedia [en.wikipedia.org]
• 2. williamrobertmorrisoniii.wordpress.com [williamrobertmorrisoniii.wordpress.com]
• 3. Estimating the efficacy and plume reach of semiochemical‐baited traps on the capture of Trogoderma granarium everts - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of Methyl 7(R)-Hydroxyhexadecanoate and its Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the biological efficacy of Methyl 7(R)-Hydroxyhexadecanoate and its structural analogs. This document synthesizes available experimental data to highlight structure-activity relationships, particularly focusing on anti-proliferative and potential anti-inflammatory activities.

While direct comparative studies on Methyl 7(R)-Hydroxyhexadecanoate are limited, research on closely related hydroxylated fatty acids provides significant insights into how the position and stereochemistry of the hydroxyl group influence biological activity. This guide extrapolates from this data to present a comparative overview.

Data Presentation: Anti-Proliferative Activity of Hydroxylated Fatty Acid Analogs

The anti-proliferative efficacy of hydroxylated fatty acids is significantly influenced by the position of the hydroxyl group along the alkyl chain. A study on hydroxystearic acid (HSA) regioisomers, the C18 counterparts to hydroxyhexadecanoic acids, provides valuable quantitative data on this structure-activity relationship. The following table summarizes the half-maximal inhibitory concentration (IC50) values of various HSA positional isomers against a panel of human cancer cell lines. Notably, 7-HSA, the direct analog of the parent acid of Methyl 7-Hydroxyhexadecanoate, demonstrated significant growth inhibitory potency.

Compound	Cell Line	IC50 (µM)
5-Hydroxystearic Acid (5-HSA)	CaCo-2 (Colon Carcinoma)	25.1[1]
HeLa (Cervical Cancer)	22.1[1]
7-Hydroxystearic Acid (7-HSA)	HT29 (Colon Carcinoma)	14.7[1]
HeLa (Cervical Cancer)	26.6[1]
MCF7 (Breast Cancer)	21.4[1]
PC3 (Prostate Cancer)	24.3[1]
NLF (Normal Lung Fibroblasts)	24.9[1]
8-Hydroxystearic Acid (8-HSA)	All tested cell lines	No inhibitory activity[1]
9-Hydroxystearic Acid (9-HSA)	HT29 (Colon Carcinoma)	>50
HeLa (Cervical Cancer)	>50
MCF7 (Breast Cancer)	>50
PC3 (Prostate Cancer)	>50
NLF (Normal Lung Fibroblasts)	>50
10-Hydroxystearic Acid (10-HSA)	All tested cell lines	Very weak effect[1]
11-Hydroxystearic Acid (11-HSA)	CaCo-2 (Colon Carcinoma)	27.6[1]
MCF7 (Breast Cancer)	35.8[1]
NLF (Normal Lung Fibroblasts)	29.7[1]

This data is for hydroxystearic acids (C18) and serves as a proxy for the expected activity of hydroxyhexadecanoic acid (C16) analogs.

The stereochemistry of the hydroxyl group is also a critical determinant of biological activity. Studies have shown that the (R)-enantiomers of 7-HSA and 9-HSA are capable of inducing cell cycle arrest.[1] This suggests that the (R)-configuration of Methyl 7(R)-Hydroxyhexadecanoate is likely crucial for its efficacy. Furthermore, research on 2-hydroxy fatty acids has demonstrated that the (R)- and (S)-enantiomers are metabolized differently and have distinct effects on cellular processes, with the (R)-enantiomer of 2-hydroxypalmitic acid being able to reverse certain metabolic deficits in adipocytes, while the (S)-enantiomer could not.[2]

Experimental Protocols

Detailed methodologies for key assays relevant to the evaluation of Methyl 7(R)-Hydroxyhexadecanoate and its analogs are provided below.

Cell Viability and Proliferation (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. These insoluble crystals are then dissolved in a solubilizing solution, and the absorbance is measured spectrophotometrically. The intensity of the purple color is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treatment: After 24 hours, remove the medium and add fresh medium containing the test compounds at various concentrations.

• Incubation: Incubate the cells for the desired treatment period (e.g., 72 hours) at 37°C.

• MTT Addition: Remove the treatment medium and add 28 µL of a 2 mg/mL MTT solution to each well. Incubate for 1.5 hours at 37°C.[3]

• Solubilization: Remove the MTT solution and add 130 µL of DMSO to each well to dissolve the formazan crystals.[3]

• Absorbance Measurement: Incubate for 15 minutes with shaking and measure the absorbance at 492 nm using a microplate reader.[3]

NF-κB Signaling Pathway Activation (Luciferase Reporter Assay)

The NF-κB luciferase reporter assay is a highly sensitive method for quantifying the activity of the NF-κB signaling pathway, which is central to inflammation.

Principle: Cells are transfected with a plasmid containing the luciferase reporter gene under the control of an NF-κB responsive promoter. Activation of the NF-κB pathway leads to the expression of luciferase, and the resulting luminescence is measured.

Protocol:

• Cell Seeding and Transfection: Seed cells (e.g., HEK 293T or HeLa) in a 96-well plate. Transfect the cells with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., expressing Renilla luciferase for normalization).

• Treatment: After transfection, treat the cells with the test compounds for a specified period.

• Stimulation: Induce NF-κB activation by adding a stimulant such as TNF-α or LPS.

• Cell Lysis: Lyse the cells using a suitable lysis buffer.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase assay system. The ratio of firefly to Renilla luciferase activity is calculated to normalize for transfection efficiency and cell number.

PPARγ Activation (Ligand Binding Assay)

This assay determines the ability of a test compound to bind to the Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a key regulator of lipid metabolism and inflammation.

Principle: A fluorescently labeled PPARγ ligand (probe) is incubated with the PPARγ ligand-binding domain (LBD). Test compounds that bind to the LBD will displace the fluorescent probe, leading to a decrease in the fluorescence polarization signal.

Protocol:

• Reagent Preparation: Prepare the PPARγ LBD, fluorescent probe, and test compounds in an appropriate assay buffer.

• Incubation: In a microplate, incubate the PPARγ LBD with the fluorescent probe and varying concentrations of the test compound.

• Fluorescence Polarization Measurement: Measure the fluorescence polarization of each well using a suitable plate reader.

• Data Analysis: Calculate the percent inhibition of probe binding for each concentration of the test compound and determine the IC50 value.

Signaling Pathways and Molecular Interactions

The biological activities of hydroxylated fatty acids are mediated through their interaction with key cellular signaling pathways. While the specific pathways modulated by Methyl 7(R)-Hydroxyhexadecanoate are not yet fully elucidated, the known activities of related compounds suggest potential mechanisms.

NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of the inflammatory response. Inhibition of this pathway can reduce the production of pro-inflammatory cytokines and other mediators of inflammation. The potential anti-inflammatory effects of Methyl 7(R)-Hydroxyhexadecanoate may be mediated through the inhibition of NF-κB activation.

References

• 1. Effects of Regioisomerism on the Antiproliferative Activity of Hydroxystearic Acids on Human Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bowdish.ca [bowdish.ca]

Validating the Role of Methyl 7(R)-Hydroxyhexadecanoate in Insect Behavior: A Comparative Guide

A comprehensive evaluation of Methyl 7(R)-Hydroxyhexadecanoate's role in modulating insect behavior is currently limited by a lack of specific experimental data in publicly accessible scientific literature. However, by examining structurally similar long-chain fatty acid methyl esters, we can establish a framework for its potential functions and propose a detailed methodology for its validation. This guide provides a comparative analysis based on available data for related compounds and outlines the necessary experimental protocols to assess the efficacy of Methyl 7(R)-Hydroxyhexadecanoate as a behavior-modifying agent in insects.

Comparative Analysis of Long-Chain Fatty Acid Methyl Esters in Insect Behavior

While data on Methyl 7(R)-Hydroxyhexadecanoate is not available, studies on similar molecules, such as methyl palmitate (a C16 fatty acid methyl ester), offer insights into the potential behavioral and physiological effects of this class of compounds on insects and other arthropods.

Table 1: Comparative Behavioral and Physiological Effects of Selected Long-Chain Fatty Acid Methyl Esters

Compound	Target Species	Observed Effect	Quantitative Data	Citation
Methyl Palmitate	Varroa destructor (Varroa mite)	Weak attraction	Evoked a weak response in servosphere bioassay.	[1]
Varroa destructor	Attraction (conflicting reports)	Triggered significant attraction in some studies.	[1]
Meloidogyne incognita (Root-knot nematode)	Repellent, inhibits egg hatching	Reduced root galls, egg masses, and soil nematode populations.	[2]
Tetranychus cinnabarinus (Spider mite)	Acaricidal	10 mg/ml provided 97.9% mortality in adults.	[3]
Methyl Stearate	Meloidogyne incognita	Repellent, inhibits egg hatching	Reduced root galls, egg masses, and soil nematode populations.	[2]

Proposed Experimental Protocols for Validating Methyl 7(R)-Hydroxyhexadecanoate

To ascertain the role of Methyl 7(R)-Hydroxyhexadecanoate in insect behavior, a series of standardized and rigorous experimental protocols should be employed. These methodologies are designed to assess its effects from the physiological to the behavioral level.

Electroantennography (EAG)

Objective: To determine if the insect antenna, the primary olfactory organ, can detect Methyl 7(R)-Hydroxyhexadecanoate.

Methodology:

• Insect Preparation: An adult insect is immobilized, and its head is carefully excised. The head is then mounted onto a holder with conductive gel, with electrodes placed at the base and the tip of one antenna.

• Odorant Delivery: A purified sample of Methyl 7(R)-Hydroxyhexadecanoate is diluted in a solvent (e.g., hexane) to create a range of concentrations. A filter paper strip is impregnated with a known concentration of the test compound and placed inside a Pasteur pipette.

• Stimulation: A continuous stream of purified, humidified air is passed over the antenna. A puff of air from the odorant-containing pipette is injected into the continuous airstream for a defined period (e.g., 0.5 seconds).

• Data Recording: The electrical potential change (depolarization) across the antenna is recorded. The amplitude of this response is measured in millivolts (mV).

• Controls: A solvent-only control and a known insect attractant/repellent are used as negative and positive controls, respectively.

Behavioral Bioassays

Objective: To assess the attractant or repellent properties of Methyl 7(R)-Hydroxyhexadecanoate.

Methodology:

• Apparatus: A Y-shaped glass tube is used. A stream of purified air flows through each arm of the 'Y' and converges at the base.

• Treatment and Control: The air stream in one arm passes over a filter paper treated with a specific concentration of Methyl 7(R)-Hydroxyhexadecanoate, while the other arm contains a solvent-treated filter paper (control).

• Insect Release: A single insect is introduced at the base of the Y-tube and allowed to move freely for a set period (e.g., 10 minutes).

• Data Collection: The first choice of the insect into one of the arms and the time spent in each arm are recorded. A significant preference for the treatment arm indicates attraction, while a preference for the control arm suggests repellency.

Objective: To observe and quantify upwind flight behavior towards a source of Methyl 7(R)-Hydroxyhexadecanoate.

Methodology:

• Apparatus: A wind tunnel with controlled airflow, temperature, and light conditions.

• Odor Plume Generation: A point source releasing Methyl 7(R)-Hydroxyhexadecanoate at a controlled rate is placed at the upwind end of the tunnel.

• Insect Release: Insects are released at the downwind end of the tunnel.

• Behavioral Observation: The flight path of the insect is recorded and analyzed for behaviors such as taking flight, upwind flight, casting (zigzagging flight), and landing at the source.

Visualizing Workflows and Pathways

To provide a clear understanding of the experimental processes and potential biological mechanisms, the following diagrams are presented using the DOT language.

Caption: Experimental workflow for validating insect behavioral responses.

Caption: Generalized insect olfactory signaling pathway.

Conclusion

While the specific role of Methyl 7(R)-Hydroxyhexadecanoate in insect behavior remains to be elucidated, the existing body of research on related fatty acid methyl esters suggests its potential as a semiochemical. The experimental framework provided here offers a clear and structured approach to validate its activity, from initial electrophysiological screening to comprehensive behavioral assays. The successful validation of this compound could open new avenues for the development of novel and targeted insect management strategies. Further research is imperative to fill the current knowledge gap and to fully understand the potential of Methyl 7(R)-Hydroxyhexadecanoate in the field of chemical ecology.

References

• 1. The Role of Honey Bee Derived Aliphatic Esters in the Host-Finding Behavior of Varroa destructor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nematicidal Effect of Methyl Palmitate and Methyl Stearate against Meloidogyne incognita in Bananas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Decoding Insect Olfaction: A Comparative Guide to the Cross-Reactivity of Olfactory Receptors to Hydroxy Esters

For Immediate Release

A Comprehensive Analysis for Researchers, Scientists, and Drug Development Professionals

The intricate world of insect chemical communication is primarily governed by the remarkable specificity of olfactory receptors (ORs). These specialized proteins, located on the dendrites of olfactory sensory neurons, detect a vast array of volatile and semi-volatile compounds, including hydroxy esters, which play crucial roles in behaviors such as mating, oviposition, and foraging. Understanding the cross-reactivity of these receptors to various hydroxy esters is paramount for deciphering the complexities of insect behavior and for the development of novel, targeted pest management strategies and other chemical biology applications.

This guide provides an objective comparison of the performance of various insect olfactory receptors in response to hydroxy esters and structurally related compounds. The information herein is supported by quantitative experimental data from peer-reviewed studies, with detailed methodologies provided for key experiments.

Data Presentation: Olfactory Receptor Responses

The following tables summarize the quantitative responses of specific insect olfactory receptors to a range of hydroxy-functionalized and structurally similar ester compounds. The data, derived from heterologous expression studies and electrophysiological recordings, highlight the varying degrees of specificity and cross-reactivity exhibited by these receptors.

Table 1: Quantitative Response of Longhorned Beetle (Megacyllene caryae) Olfactory Receptors to Dihydroxy and Monohydroxy Alcohols

Olfactory Receptor	Insect Species	Odorant	EC50 (µM)[1]	Measurement Method
McOr20	Megacyllene caryae	(2S,3R)-2,3-hexanediol	0.4 ± 0.1	Two-electrode voltage clamp (Xenopus oocytes)
McOr20	Megacyllene caryae	rac-2,3-hexanediol	1.1 ± 0.2	Two-electrode voltage clamp (Xenopus oocytes)
McOr3	Megacyllene caryae	(S)-2-methyl-1-butanol	35 ± 3	Two-electrode voltage clamp (Xenopus oocytes)
McOr3	Megacyllene caryae	rac-2-methyl-1-butanol	110 ± 10	Two-electrode voltage clamp (Xenopus oocytes)

Table 2: Response of Codling Moth (Cydia pomonella) Olfactory Receptor to a Key Host Plant Ester

Olfactory Receptor	Insect Species	Odorant	Response Measurement	Measurement Method
CpomOR3	Cydia pomonella	Ethyl (E,Z)-2,4-decadienoate (Pear Ester)	Strong activation observed	Single Sensillum Recording (from heterologously expressed receptor in Drosophila)[2][3]

Experimental Protocols

The functional characterization of insect olfactory receptors and the determination of their cross-reactivity to various ligands are primarily achieved through a combination of heterologous expression systems and electrophysiological recordings.

Heterologous Expression and Functional Characterization in Xenopus laevis Oocytes

This in vitro system allows for the precise functional characterization of a specific OR in a controlled environment, isolated from the native complexity of the insect's sensory neuron.

Protocol:

• cRNA Synthesis: The genetic sequences for the specific olfactory receptor (e.g., McOr20) and the obligate co-receptor (Orco) are transcribed into complementary RNA (cRNA).

• Oocyte Injection: A mixture of the OR and Orco cRNA is injected into Xenopus laevis oocytes. The oocytes are then incubated for several days to facilitate the expression and membrane integration of the receptor-channel complex.

• Two-Electrode Voltage Clamp (TEVC) Recording: The oocyte is placed in a recording chamber and perfused with a standard saline buffer. Two microelectrodes are inserted into the oocyte, one to measure the membrane potential and the other to inject current.

• Odorant Application and Measurement: The test compounds, such as various hydroxy esters, are dissolved and diluted in the perfusion buffer to the desired concentrations. A pulse of the odorant-containing solution is applied to the oocyte. Activation of the expressed OR-Orco ion channel by a ligand results in an inward current, the amplitude of which is measured.

• Data Analysis: The peak inward current elicited by each compound is measured. By testing a range of concentrations, a dose-response curve can be generated to determine key quantitative parameters like the EC50, which represents the concentration of the ligand that elicits a half-maximal response, thereby quantifying the receptor's sensitivity.[1]

Heterologous Expression in Drosophila melanogaster and Single Sensillum Recording (SSR)

This in vivo approach leverages the well-established genetic tools available for Drosophila melanogaster to express an exogenous OR in its native olfactory sensory neurons (OSNs), allowing for highly sensitive electrophysiological recordings.

Protocol:

• Generation of Transgenic Flies: A transgene containing the coding sequence of the olfactory receptor of interest (e.g., CpomOR3) is introduced into the genome of Drosophila melanogaster. These flies are engineered to express the exogenous receptor in specific OSNs that have had their endogenous receptor removed (the "empty neuron" system).[2]

• Preparation for Recording: An adult transgenic fly is immobilized, and its antenna is exposed. A tungsten recording electrode is carefully inserted into a single sensillum, which houses the dendrites of the OSNs. A reference electrode is placed elsewhere on the fly, typically in the eye.

• Stimulus Delivery: A continuous stream of purified and humidified air is directed over the antenna. A pulse of air carrying a known concentration of the test hydroxy ester is injected into the airstream for a defined duration.

• Data Acquisition and Analysis: The electrical signals (action potentials or "spikes") from the OSNs are amplified, filtered, and recorded. The response is quantified by counting the number of spikes in a defined period following the stimulus and subtracting the background firing rate. This allows for a direct comparison of the receptor's response to different compounds.[2][3]

Mandatory Visualizations

To further elucidate the processes described, the following diagrams illustrate the key pathways and workflows involved in the study of insect olfactory receptor cross-reactivity.

Caption: Generalized insect olfactory signaling pathway for hydroxy esters.

Caption: Experimental workflow for olfactory receptor characterization.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Current Status on the Functional Characterization of Chemosensory Receptors of Cydia pomonella (Lepidoptera: Tortricidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to GC-MS and HPLC for Chiral Purity Analysis of Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

The determination of chiral purity is a critical aspect of research, development, and quality control in the pharmaceutical and allied industries. Fatty acid esters, a significant class of organic molecules, often possess chiral centers, making the accurate assessment of their enantiomeric composition essential. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are two powerful analytical techniques widely employed for this purpose. This guide provides an objective comparison of their performance for the chiral purity analysis of fatty acid esters, supported by experimental data and detailed methodologies, to assist in selecting the most appropriate technique for specific analytical needs.

Principle of Chiral Separation

Enantiomers, being chemically identical in an achiral environment, require a chiral environment to be differentiated. Both GC and HPLC achieve chiral separation through the use of a chiral stationary phase (CSP). The differential interaction between the enantiomers and the CSP leads to different retention times, allowing for their separation and quantification.

Quantitative Performance Comparison

The choice between GC-MS and HPLC for chiral analysis often depends on the specific requirements of the assay, including sensitivity, resolution, and the nature of the analyte. The following table summarizes key performance parameters for the chiral analysis of fatty acid esters using both techniques.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Key Considerations
Derivatization	Mandatory (typically to Fatty Acid Methyl Esters - FAMEs) to increase volatility.[1][2]	Often not required, but can be used to enhance detection.[3]	GC requires analytes to be volatile and thermally stable, necessitating derivatization of fatty acids. HPLC can analyze a wider range of compounds without derivatization.[4]
Resolution of Enantiomers	Good to excellent with appropriate chiral columns (e.g., cyclodextrin-based).	Excellent, with a wide variety of chiral stationary phases available (e.g., polysaccharide-based).[1][3]	HPLC often provides superior resolution for a broader range of chiral compounds due to the wider variety of available CSPs and milder operating conditions.
Sensitivity (LOD/LOQ)	Generally high, especially with selected ion monitoring (SIM). LODs in the low femtomole range have been reported for FAMEs.[5]	Moderate to high, depending on the detector. Can be enhanced with derivatization to include a UV-active or fluorescent tag.[6]	GC-MS often offers inherently higher sensitivity for volatile compounds.
Analysis Time	Typically faster for volatile compounds. A rapid GC-MS method for FAMEs analysis can be as short as 17.2 minutes.[5]	Can be longer, especially for complex mixtures requiring gradient elution.	GC can offer higher throughput for routine analysis of volatile enantiomers.
Sample Compatibility	Limited to volatile and thermally stable compounds.	Broader applicability, including non-volatile and thermally labile compounds.[4]	HPLC is more versatile for a wider range of fatty acid ester structures.
Instrumentation Cost	Generally lower initial and operational costs for the GC component.	HPLC systems, particularly with advanced detectors, can have higher initial and maintenance costs.[4]	The choice may be influenced by budget and existing laboratory infrastructure.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate chiral purity analysis. Below are representative protocols for GC-MS and HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Sample Preparation (Derivatization to FAMEs)

• Principle: Fatty acids are converted to their more volatile and less polar methyl esters (FAMEs) to facilitate analysis by GC.

• Procedure:

  • To a sample containing the fatty acid, add a solution of 2% sulfuric acid in methanol.

  • Heat the mixture at 50°C for 2 hours.

  • After cooling, add 1 mL of hexane (B92381) and 0.75 mL of water and vortex.

  • Centrifuge to separate the layers and collect the upper hexane layer containing the FAMEs.

  • The hexane extract is then concentrated under a stream of nitrogen before GC-MS analysis.

2. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A chiral capillary column, such as a cyclodextrin-based column (e.g., Rt-βDEXcst).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp to 200°C at a rate of 10°C/minute.

  • Hold at 200°C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless.

• MS Detector: Electron Impact (EI) ionization with Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

High-Performance Liquid Chromatography (HPLC) Protocol

1. Sample Preparation

• Principle: For direct analysis, the sample containing the fatty acid ester is dissolved in the mobile phase. If derivatization is required for detection, a suitable chromophore is attached.

• Procedure (Direct Analysis):

  • Dissolve the fatty acid ester sample in the initial mobile phase (e.g., a mixture of hexane and isopropanol).

  • Filter the sample through a 0.45 µm filter before injection.

2. HPLC Analysis

• Instrumentation: An HPLC system with a suitable detector (e.g., UV-Vis or Mass Spectrometer).

• Column: A chiral stationary phase column, such as a polysaccharide-based column (e.g., Chiralcel OD-H).

• Mobile Phase: A mixture of n-hexane and 2-propanol (e.g., 90:10 v/v) at a constant flow rate. For acidic compounds, 0.1% trifluoroacetic acid can be added.

• Flow Rate: Typically 1.0 mL/minute.

• Detection: UV detection at an appropriate wavelength (e.g., 220 nm) or mass spectrometry.

Mandatory Visualizations

To further illustrate the analytical workflows, the following diagrams are provided.

GC-MS workflow for chiral purity analysis.

HPLC workflow for chiral purity analysis.

Conclusion

Both GC-MS and HPLC are powerful and reliable techniques for the chiral purity analysis of fatty acid esters. The choice between them is not a matter of one being universally superior, but rather which is more suitable for the specific analytical challenge at hand.

GC-MS is often the method of choice for volatile and thermally stable fatty acid esters, offering high sensitivity and resolution. The mandatory derivatization step, however, adds to the sample preparation time.

HPLC provides greater versatility, accommodating a wider range of fatty acid esters, including those that are non-volatile or thermally labile, often without the need for derivatization.[6] With a vast array of available chiral stationary phases, HPLC can often achieve excellent enantiomeric separations.[1][3]

For comprehensive and unambiguous chiral purity assessment, a combination of both techniques can be employed, where one method is used to confirm the results of the other, providing the highest level of confidence in the analytical data.

References

• 1. aocs.org [aocs.org]
• 2. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 3. scielo.br [scielo.br]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijppr.humanjournals.com [ijppr.humanjournals.com]

A Comparative Guide to the Quantitative Analysis of Methyl 7(R)-Hydroxyhexadecanoate

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of Methyl 7(R)-Hydroxyhexadecanoate, selecting the appropriate analytical methodology is paramount. This guide provides a comparative overview of two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS). The following sections detail the experimental protocols and performance characteristics of each method, offering a basis for selecting the most suitable approach for your specific research needs.

Method Comparison Overview

Gas Chromatography (GC) is a well-established and robust technique for the analysis of volatile and thermally stable compounds like fatty acid methyl esters (FAMEs). For hydroxylated FAMEs such as Methyl 7(R)-Hydroxyhexadecanoate, a derivatization step is typically required to increase volatility and improve chromatographic peak shape. In contrast, High-Performance Liquid Chromatography (HPLC) can often analyze such compounds directly, though coupling with a mass spectrometer is generally necessary for sensitive and selective detection.

The choice between GC-MS and HPLC-MS/MS will depend on factors such as sample complexity, the need for stereospecific analysis, and available instrumentation.

Quantitative Performance Data

The following table summarizes the typical performance characteristics for the quantitative analysis of hydroxylated long-chain fatty acid methyl esters using GC-MS and HPLC-MS/MS. These values are representative of what can be expected for a validated method for Methyl 7(R)-Hydroxyhexadecanoate.

Performance Parameter	GC-MS (with Derivatization)	HPLC-MS/MS
Linearity (R²)	> 0.995	> 0.99
Limit of Detection (LOD)	0.1 - 10 ng/mL	0.05 - 5 ng/mL
Limit of Quantitation (LOQ)	0.5 - 25 ng/mL	0.1 - 10 ng/mL
Accuracy (% Recovery)	90 - 110%	95 - 105%
Precision (%RSD)	< 15%	< 10%

Experimental Protocols

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

This method involves a derivatization step to convert the hydroxyl group of Methyl 7(R)-Hydroxyhexadecanoate into a more volatile silyl (B83357) ether, followed by GC-MS analysis.

1. Sample Preparation and Derivatization:

• Standard Preparation: Prepare a stock solution of Methyl 7(R)-Hydroxyhexadecanoate in a suitable organic solvent (e.g., hexane (B92381) or ethyl acetate). Create a series of calibration standards by serial dilution.

• Derivatization: To 100 µL of the standard or sample solution, add 50 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

• Reaction: Cap the vial tightly and heat at 70°C for 30 minutes.

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC-MS.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp to 250°C at 15°C/min.

  • Ramp to 300°C at 20°C/min, hold for 5 minutes.

• MSD Transfer Line: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification.

Method 2: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This method allows for the direct analysis of Methyl 7(R)-Hydroxyhexadecanoate without derivatization and can be adapted for chiral separations to quantify the (R)- and (S)-enantiomers if required.

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of Methyl 7(R)-Hydroxyhexadecanoate in methanol (B129727) or acetonitrile. Create a series of calibration standards by serial dilution in the initial mobile phase.

• Sample Extraction (if necessary): For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to isolate the analyte and remove interferences.

2. HPLC-MS/MS Instrumentation and Conditions:

• HPLC System: Agilent 1290 Infinity II LC or equivalent.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm) for achiral analysis. For enantiomeric separation, a chiral stationary phase (e.g., polysaccharide-based) would be used.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start at 60% B, increase to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Gas Temperature: 300°C.

• Gas Flow: 5 L/min.

• Nebulizer: 45 psi.

• Sheath Gas Temperature: 350°C.

• Sheath Gas Flow: 11 L/min.

• Capillary Voltage: 3500 V.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification.

Visualized Workflows

The following diagrams illustrate the experimental workflows for the GC-MS and HPLC-MS/MS methods.

A Comparative Guide to the Structure-Activity Relationship of 7-Hydroxyalkanoic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) of 7-hydroxyalkanoic acid esters, focusing on their potential biological activities. Due to the limited direct research on 7-hydroxyalkanoic acid esters, this guide synthesizes available data on related hydroxy fatty acids and their derivatives to provide a comprehensive overview and identify key areas for future research.

Introduction

Hydroxyalkanoic acids and their esters are a diverse class of molecules with a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiproliferative effects. The position of the hydroxyl group on the aliphatic chain is a critical determinant of these activities. This guide focuses on the less-studied 7-hydroxyalkanoic acid esters, comparing their potential activities with other positional isomers and parent compounds based on available experimental data.

Comparative Biological Activity

The biological activity of hydroxyalkanoic acids is significantly influenced by the position of the hydroxyl group. While data specifically on 7-hydroxyalkanoic acid esters is scarce, studies on the corresponding free fatty acids provide valuable insights into their potential.

A key determinant of the biological activity of fatty acids is their interaction with cell membranes. The introduction of a hydroxyl group alters the polarity and steric properties of the fatty acid, which can affect its ability to insert into and disrupt the phospholipid bilayer of microbial or cancer cells.

Table 1: Comparative Antiproliferative Activity of Hydroxystearic Acid (HSA) and Hydroxypalmitic Acid (HPA) Isomers against Human Cancer Cell Lines.

Compound	Cell Line	IC50 (µM)
7-(R)-Hydroxystearic acid	A549 (Lung Carcinoma)	Potent Inhibition [1]
Caco-2 (Colorectal Adenocarcinoma)	Potent Inhibition [1]
SF268 (Glioblastoma)	Potent Inhibition [1]
9-(R/S)-Hydroxystearic acid	A549, Caco-2, SF268	Moderate Inhibition[1]
10-(R/S)-Hydroxystearic acid	A549, Caco-2, SF268	Moderate Inhibition[1]
6-(S)-Hydroxypalmitic acid	A549	Potent Antiproliferative Activity[2]
7-(R/S)-Hydroxymargaric acids	A549	Reduced Activity[2]

Note: The study on 7-(R)-Hydroxystearic acid indicated potent activity but did not provide specific IC50 values in the abstract.[1]

The data suggests that the 7-position of the hydroxyl group on stearic acid confers potent antiproliferative activity.[1] Similarly, the 6-position on palmitic acid also shows strong activity.[2] In contrast, moving the hydroxyl group further down the chain (e.g., to the 9- or 10-position) appears to result in reduced, though still present, activity.[1] The reduced activity of the C17 fatty acid chain in 7-hydroxymargaric acids suggests that the overall chain length is also a crucial factor.[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for the synthesis and biological evaluation of hydroxyalkanoic acids and their esters.

1. Asymmetric Synthesis of 7-(S)-Hydroxyoleic Acid [2]

This protocol describes a method for the asymmetric synthesis of hydroxy fatty acids, which can be adapted for 7-hydroxyalkanoic acids.

• Step 1: Epoxide Formation: An organocatalytic step is employed for the synthesis of chiral terminal epoxides from corresponding unsaturated fatty acids.

• Step 2: Ring Opening: The chiral epoxides undergo alkynylation or reaction with Grignard reagents to yield unsaturated or saturated chiral secondary alcohols.

• Step 3: Conversion to Hydroxy Fatty Acid: The resulting chiral secondary alcohol is then converted to the final hydroxy fatty acid.

2. General Protocol for Antimicrobial Susceptibility Testing

The following is a generalized protocol for determining the Minimum Inhibitory Concentration (MIC) of fatty acid esters against bacterial strains.

• Preparation of Stock Solutions: Dissolve the 7-hydroxyalkanoic acid ester in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) to create a high-concentration stock solution.

• Broth Microdilution Assay:

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution in a suitable bacterial growth medium (e.g., Mueller-Hinton Broth).

  • Inoculate each well with a standardized bacterial suspension (e.g., 5 x 10^5 CFU/mL).

  • Include positive (bacteria and medium) and negative (medium only) controls.

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Structure-Activity Relationship (SAR) and Signaling Pathways

The precise mechanisms of action and the signaling pathways modulated by 7-hydroxyalkanoic acid esters are not yet well-defined. However, based on the broader knowledge of hydroxy fatty acids, several key SAR principles can be inferred.

Caption: Key structural features influencing the biological activity of 7-hydroxyalkanoic acid esters.

Key SAR Observations:

• Hydroxyl Group Position: As indicated in Table 1, the position of the hydroxyl group is a critical determinant of activity. The 7-position appears to be favorable for antiproliferative effects in certain long-chain fatty acids.[1]

• Alkyl Chain Length: The overall length of the carbon chain influences the lipophilicity of the molecule, which is crucial for its ability to traverse cell membranes.

• Esterification: The conversion of the carboxylic acid to an ester can modulate the compound's polarity, solubility, and bioavailability. Esterification may also protect the carboxylic acid group from ionization, potentially enhancing its ability to cross cell membranes.

Potential Signaling Pathways:

While specific pathways for 7-hydroxyalkanoic acid esters are unknown, related oxidized fatty acids are known to act as signaling molecules.[3] Potential areas of investigation include:

• Sphingolipid Metabolism: Hydroxylated fatty acids are known to be involved in the synthesis of sphingolipids, which are key components of cell membranes and are involved in signal transduction.[4]

• Inflammation and Oxidative Stress: Some hydroxy fatty acids have demonstrated anti-inflammatory properties and can modulate pathways related to oxidative stress.[5]

Caption: A generalized workflow for the investigation of 7-hydroxyalkanoic acid esters.

Conclusion and Future Directions

The available evidence, though indirect, suggests that 7-hydroxyalkanoic acid esters are a promising class of compounds with potential antiproliferative and antimicrobial activities. The position of the hydroxyl group at the 7-position appears to be a key structural feature for conferring potent biological effects.

Future research should focus on the systematic synthesis and evaluation of a series of 7-hydroxyalkanoic acid esters with varying chain lengths and ester moieties. Direct comparative studies with other positional isomers are essential to fully elucidate the structure-activity relationship. Furthermore, in-depth studies are required to identify the specific molecular targets and signaling pathways modulated by these compounds. Such research will be instrumental in unlocking the therapeutic potential of this underexplored class of molecules.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Asymmetric Synthesis of Saturated and Unsaturated Hydroxy Fatty Acids (HFAs) and Study of Their Antiproliferative Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oxidized Fatty Acids as Inter-Kingdom Signaling Molecules | MDPI [mdpi.com]
• 4. Hydroxylated Fatty Acids: The Role of the Sphingomyelin Synthase and the Origin of Selectivity [mdpi.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Biological Effects of Hydroxy Fatty Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy fatty acids (HFAs) are a diverse class of lipid mediators derived from the oxygenation of polyunsaturated fatty acids like linoleic acid and arachidonic acid. These reactions are catalyzed by cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450) enzymes, or can occur non-enzymatically through oxidative stress.[1][2][3] The resulting HFA isomers, differing only in the position or stereochemistry (R/S configuration) of a single hydroxyl group, often exhibit remarkably distinct and sometimes opposing biological activities. This guide provides a comparative analysis of key HFA isomers, focusing on hydroxyoctadecadienoic acids (HODEs) and hydroxyeicosatetraenoic acids (HETEs), with supporting experimental data and detailed protocols to aid in their study.

Comparative Analysis of Hydroxyoctadecadienoic Acid (HODE) Isomers

9-HODE and 13-HODE are the primary isomers derived from linoleic acid and are abundantly found in oxidized LDL and atherosclerotic plaques.[4] Their distinct biological roles, particularly in macrophage function and inflammation, are critical in the context of atherosclerosis.

Differential Effects on Macrophage Function and Atherogenesis

In the progression of atherosclerosis, the balance between 9-HODE and 13-HODE can influence macrophage behavior. In early stages, 13-HODE, generated enzymatically, is thought to be protective by activating the nuclear receptor PPAR-γ, which upregulates genes involved in lipid clearance like CD36.[5] In later stages, non-enzymatically produced 9-HODE and 13-HODE accumulate. 9-HODE can exert pro-inflammatory effects, partly through the G-protein coupled receptor GPR132, contributing to lesion progression.[5] Both isomers have been shown to induce the expression of Fatty Acid Binding Protein 4 (FABP4), a key protein in foam cell formation, via a PPAR-γ dependent mechanism.[4]

Quantitative Comparison of HODE Isomers

Isomer	Target	Key Biological Effect	Experimental Model	Result
9-HODE	PPAR-γ	Activates PPAR-γ signaling to induce FABP4 expression.[4]	THP-1 Macrophages	Significantly increased FABP4 mRNA and protein secretion.[4]
GPR132	Mediates pro-inflammatory effects in late-stage atherosclerosis.[5]	Macrophages	Implicated in pro-inflammatory signaling and apoptosis.[5]
Adipogenesis	May have an opposite effect to other isomers on PPAR-γ target genes.	3T3-L1 Preadipocytes	9-(E,E)-HODE tended to decrease expression of PPAR-γ target gene Adiponectin (Adipq).[6]
13-HODE	PPAR-γ	Potent activator of PPAR-γ, enhancing lipid uptake and clearance.[4][5]	THP-1 Macrophages	Significantly increased FABP4 and CD36 expression.[4][5]
Inflammation	Protective in early atherosclerosis through PPAR-γ activation.[5]	Macrophages	Promotes clearance of lipid-laden cells.[5]
Adipogenesis	Induces PPAR-γ mediated transcriptional activation.	3T3-L1 Preadipocytes	13-(E,E)-HODE induced lipid accumulation and PPAR-γ target gene expression.[6]

HODE Isomer Signaling in Macrophages

The diagram below illustrates the distinct and overlapping pathways activated by 9-HODE and 13-HODE in macrophages, influencing the progression of atherosclerosis.

Caption: Differential signaling of 9-HODE and 13-HODE in macrophages.

Comparative Analysis of Hydroxyeicosatetraenoic Acid (HETE) Isomers

HETEs are metabolites of arachidonic acid that play crucial roles in inflammation, immune response, and angiogenesis. The biological effects are highly dependent on the position of the hydroxyl group.

Pro-inflammatory vs. Anti-inflammatory Roles

Generally, 5-HETE and 12-HETE are considered pro-inflammatory, promoting neutrophil chemotaxis and activation.[7] In contrast, 15(S)-HETE often exhibits anti-inflammatory properties, such as inhibiting neutrophil migration across cytokine-activated endothelium.[7] However, the roles can be context-dependent, as 15(S)-HETE has also been shown to be pro-angiogenic.[7] The activity of HETEs is critically dependent on a free carboxyl group; esterification of this group, forming a methyl ester, significantly reduces or abolishes receptor-mediated activity.[7]

Quantitative Comparison of HETE Isomers

Isomer	Target/Receptor	Key Biological Effect	Experimental Model	Result
5S-HETE	OXE-R (OXER1)	Potent neutrophil chemoattractant.[1]	Human Neutrophils	Activates neutrophils at relatively low concentrations.[1]
12S-HETE	GPR31	Promotes tumor cell migration and angiogenesis; can inhibit thromboxane (B8750289) A2-induced platelet aggregation.[1]	Tumor Cells, Platelets	Binds to its receptor with high affinity (Kd ≈ 5 nM).[1]
15(S)-HETE	N/A	Inhibits neutrophil migration; promotes angiogenesis via Jak2/STAT5B pathway.[7]	Human Neutrophils, HRECs	Inhibits LTB4-induced chemotaxis; stimulates IL-8 expression.[7]
5,6-DiHETE	LTD4 Receptor	(5S,6R)-DiHETE isomer is recognized by the LTD4 receptor.	Guinea Pig Lung Membranes	Only the (5S,6R) isomer showed binding affinity and induced ileum contraction.
8,15-DiHETE	N/A	Chemically synthesized 8(S),15(S) and 8(R),15(S) isomers were inactive compared to Leukotriene B4.[8]	Human/Rat PMNs	Did not induce chemokinesis or aggregation.[8]

General GPCR Signaling Pathway for HFAs

Many HFA isomers exert their effects by binding to G-protein coupled receptors (GPCRs) on the cell surface. This interaction initiates a cascade of intracellular events that mediate the ultimate biological response.

Caption: Generalized HFA signaling cascade via a G-protein coupled receptor.

Comparative Analysis of FAHFA Isomers

Fatty acid esters of hydroxy fatty acids (FAHFAs) are a class of endogenous lipids with potent anti-diabetic and anti-inflammatory effects.[9][10][11] The biological activities of FAHFAs can vary significantly based on the specific isomer.

Research shows that FAHFAs with unsaturated acyl chains and higher branching (hydroxyl group further from the carboxylate head) are more likely to potentiate glucose-stimulated insulin (B600854) secretion (GSIS).[10] Conversely, FAHFAs with lower branching are often more anti-inflammatory.[10] Stereochemistry is also crucial, as demonstrated by S-9-PAHSA potentiating GSIS and glucose uptake while R-9-PAHSA does not, though both isomers exhibit anti-inflammatory effects.[10]

Quantitative Comparison of FAHFA Isomers

Isomer Family	Isomer	Effect on GSIS (MIN6 Cells)	Anti-inflammatory Effect (LPS-induced TNF-α secretion)
PAHSA	5-PAHSA	No significant effect	Strong inhibition[9]
9-PAHSA	Potentiation[9]	Moderate inhibition[9]
12-PAHSA	Potentiation[9]	No significant effect
OAHSA	9-OAHSA	Strong potentiation[9]	Moderate inhibition[9]
12-OAHSA	Strong potentiation[9]	No significant effect

Experimental Protocols & Workflows

Accurate comparison of HFA isomers requires robust and standardized experimental protocols.

General Experimental Workflow

The following diagram outlines a typical workflow for comparing the biological activity of different HFA isomers on cultured cells.

Caption: Standard experimental workflow for comparing HFA isomer activities.

Detailed Protocol: PPAR-γ Reporter Assay

This assay measures the ability of HFA isomers to activate the transcription factor PPAR-γ.

• Principle: Cells are co-transfected with an expression plasmid for PPAR-γ and a reporter plasmid containing a luciferase gene under the control of a PPAR-γ response element (PPRE). Activation of PPAR-γ by a ligand (e.g., an HFA isomer) drives luciferase expression, which is quantified by measuring luminescence.

• Materials:

  • HEK293T or HepG2 cells.

  • Mammalian expression vector for human PPAR-γ.

  • PPRE-luciferase reporter plasmid (e.g., pTK-PPREx3-luc).

  • Control reporter plasmid (e.g., pRL-TK Renilla luciferase for normalization).

  • Transfection reagent (e.g., Lipofectamine 3000).

  • HFA isomers and positive control (e.g., Rosiglitazone).

  • Dual-luciferase reporter assay system.

  • Luminometer.

• Procedure:

  • Seed cells in a 96-well plate to be 70-80% confluent at transfection.

  • Co-transfect cells with the PPAR-γ expression vector, PPRE-luciferase reporter, and Renilla control plasmid according to the manufacturer's protocol.

  • After 24 hours, replace the medium with fresh medium containing the HFA isomers at various concentrations or the positive/vehicle controls.

  • Incubate for another 24 hours.

  • Lyse the cells and measure both Firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

• Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity for each well. Express the results as fold induction relative to the vehicle control.[6][12]

Detailed Protocol: Neutrophil Chemotaxis Assay

This assay quantifies the ability of HFA isomers to attract or inhibit the migration of neutrophils.

• Principle: The assay uses a Boyden chamber, which consists of two compartments separated by a microporous membrane. Neutrophils are placed in the upper chamber, and the test substance (HFA isomer) is placed in the lower chamber. The number of cells that migrate through the membrane toward the stimulus is counted.

• Materials:

  • Boyden chamber apparatus with polycarbonate filters (e.g., 3-5 µm pore size).

  • Freshly isolated human neutrophils.

  • HFA isomers and positive control (e.g., LTB4).

  • Assay buffer (e.g., HBSS with 0.1% BSA).

  • Microscope and hemocytometer.

• Procedure:

  • Isolate neutrophils from fresh human blood using density gradient centrifugation.

  • Resuspend neutrophils in assay buffer at a concentration of 1-2 x 10^6 cells/mL.

  • Add the test HFA isomers or controls, diluted in assay buffer, to the lower wells of the Boyden chamber.

  • Place the microporous membrane over the lower wells.

  • Add the neutrophil suspension to the upper wells.

  • Incubate the chamber at 37°C in a 5% CO2 incubator for 60-90 minutes.

  • After incubation, remove the membrane, wipe off non-migrated cells from the top surface, and fix and stain the migrated cells on the bottom surface.

  • Count the number of migrated cells in several high-power fields under a microscope.

• Data Analysis: Calculate the average number of migrated cells per field for each condition. To test for inhibition, neutrophils can be pre-incubated with an HFA isomer before being added to the upper chamber with a known chemoattractant in the lower chamber.[7]

Conclusion

The biological effects of hydroxy fatty acids are exquisitely dependent on their isomeric structure. Subtle changes in the position or stereochemistry of a hydroxyl group can switch a molecule's function from pro-inflammatory to anti-inflammatory, or from an agonist to an antagonist. This guide highlights the necessity for researchers and drug developers to consider the specific isomers involved in physiological and pathological processes. The use of precise analytical techniques, robust cellular assays, and a clear understanding of the underlying signaling pathways, as detailed here, is paramount to successfully harnessing the therapeutic potential of these complex lipid mediators.

References

• 1. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 3. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 4. 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Biological activities of isomers of 8,15-dihydroxyeicosatetraenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The chemical and biological characteristics of fatty acid esters of hydroxyl fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]

Validating Bioassay Results for a Novel Pheromone Component: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The identification and validation of novel pheromone components are critical for advancing our understanding of chemical communication in insects and for the development of effective, targeted pest management strategies. This guide provides a comprehensive comparison of a hypothetical novel pheromone component with established alternatives, supported by experimental data from key bioassays. Detailed methodologies, data summaries, and visual representations of experimental workflows and signaling pathways are presented to facilitate objective evaluation and replication.

Data Presentation: Comparative Analysis of Pheromone Activity

The efficacy of a novel pheromone component is best assessed by comparing its performance against a known standard or a negative control. The following tables summarize quantitative data from a series of bioassays designed to evaluate the behavioral and physiological responses of a target insect species to a novel pheromone component, "Novel Pheromone X," in comparison to a widely recognized pheromone, "Standard Pheromone Y," and a solvent control.

Bioassay Type	Pheromone Component	Concentration (ng/µL)	Mean Behavioral Response (% responding) [1][2]	Mean EAG Amplitude (mV) ± SD [3][4]
Wind Tunnel Assay	Novel Pheromone X	1	45%	0.8 ± 0.2
10	78%	2.1 ± 0.4
100	92%	4.5 ± 0.7
Standard Pheromone Y	1	55%	1.0 ± 0.3
10	85%	2.8 ± 0.5
100	95%	5.1 ± 0.8
Solvent Control	-	5%	0.1 ± 0.05

Table 1: Dose-Response Analysis in Wind Tunnel and EAG Bioassays. This table presents a comparative dose-response analysis of the novel and standard pheromone components. The percentage of insects exhibiting upwind flight and source contact in a wind tunnel assay is a key behavioral metric. The electroantennography (EAG) data provides a physiological measure of the overall antennal response to the odorant.

Bioassay Type	Pheromone Component	Mean Latency to First Contact (seconds) ± SD	Mean Duration of Contact (seconds) ± SD
Arena Assay	Novel Pheromone X	15.2 ± 3.1	25.8 ± 5.4
Standard Pheromone Y	12.5 ± 2.8	30.1 ± 6.2
Solvent Control	58.9 ± 10.5	3.2 ± 1.1

Table 2: Close-Range Behavioral Responses in an Arena Assay. This table details the behavioral responses of insects in a confined arena, providing insights into the arrestment and close-range attraction properties of the pheromone components.

Experimental Protocols

Detailed and standardized experimental protocols are essential for the reproducibility and validation of bioassay results.

Gas Chromatography-Mass Spectrometry (GC-MS) for Pheromone Identification and Purity Analysis

Objective: To identify the chemical structure of the novel pheromone component and to determine its purity.

Methodology:

• Sample Preparation: Pheromone extracts from insect glands or synthetic samples are prepared in a suitable solvent (e.g., hexane).

• Injection: A small volume (typically 1 µL) of the sample is injected into the GC inlet.

• Gas Chromatography: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The separation of components is based on their volatility and interaction with the stationary phase of the column.

• Mass Spectrometry: As components elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that allows for the identification of the compound by comparing it to spectral libraries or known standards.

Electroantennography (EAG) for Measuring Olfactory Response

Objective: To measure the electrical response of an insect's antenna to the novel pheromone component, providing a physiological measure of its detection.

Methodology:

• Antenna Preparation: An antenna is excised from a live, immobilized insect.

• Electrode Placement: The base of the antenna is placed in contact with a reference electrode, and the tip is connected to a recording electrode. Both electrodes are filled with a saline solution to ensure electrical conductivity.

• Odorant Delivery: A controlled puff of air carrying a specific concentration of the pheromone is delivered over the antenna.

• Signal Recording: The change in electrical potential across the antenna (the EAG response) is amplified and recorded. The amplitude of the response is proportional to the number of olfactory receptor neurons that are stimulated.

Behavioral Bioassays

Objective: To assess the behavioral response of insects to the novel pheromone component.

1. Wind Tunnel Assay:

• Setup: A wind tunnel provides a laminar airflow, creating a pheromone plume.
• Procedure: Insects are released at the downwind end of the tunnel. A point source releasing the pheromone is placed at the upwind end.
• Metrics: The percentage of insects exhibiting upwind flight, the latency to reach the source, and the duration of contact with the source are recorded.

2. Arena Assay:

• Setup: A confined area (e.g., a petri dish) containing a stimulus source (e.g., a filter paper treated with the pheromone).
• Procedure: An insect is introduced into the arena, and its behavior is observed and recorded.
• Metrics: Time spent in different zones of the arena, frequency of contact with the stimulus, and specific behaviors (e.g., antennation, wing fanning) are quantified.

Mandatory Visualizations

Experimental Workflow for Pheromone Bioassay Validation

Caption: A typical workflow for the validation of a novel pheromone component.

Generic Insect Pheromone Signaling Pathway

Caption: A simplified diagram of the insect pheromone signaling pathway.

Logical Relationship in Data Interpretation

Caption: A decision tree illustrating the logical flow of data interpretation.

References

• 1. annualreviews.org [annualreviews.org]
• 2. Responses to Pheromones in a Complex Odor World: Sensory Processing and Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]

A Comparative Guide to Interspecies Cuticular Hydrocarbon Profiles

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of cuticular hydrocarbon (CHC) profiles across different insect species, supported by experimental data and detailed methodologies. Cuticular hydrocarbons are a waxy layer of lipids on the insect exoskeleton, crucial for preventing water loss and mediating chemical communication.[1][2][3] Their composition varies significantly between species, reflecting diverse evolutionary adaptations to both physical and social environments.[1][3][4]

The Biosynthesis of Cuticular Hydrocarbons

The production of CHCs is a multi-step biochemical process primarily occurring in specialized cells called oenocytes.[1][5] The pathway begins with the common metabolic precursor, acetyl-CoA, and proceeds through fatty acid synthesis.[1] A series of enzymes, including elongases, desaturases, and methyl-transferases, modify the fatty acid chains to generate the high diversity of CHC structures.[1] The final and critical step is an oxidative decarbonylation reaction, catalyzed by a cytochrome P450 enzyme (CYP4G), which converts long-chain fatty aldehydes into hydrocarbons.[5][6] These CHCs are then transported to the cuticle.[1][5]

Figure 1: Generalized signaling pathway for insect CHC biosynthesis.

Experimental Protocols for CHC Profile Analysis

The standard method for analyzing CHC profiles involves solvent extraction followed by gas chromatography-mass spectrometry (GC-MS).[7][8] This technique allows for the separation, identification, and quantification of the complex mixture of compounds present on an insect's cuticle.

Key Experimental Steps:

• Sample Collection: Individual insects or specific body parts are collected. For live analysis, non-lethal methods like solid-phase microextraction (SPME) can be used.[9] For terminal analysis, whole bodies or dissected parts are used.[10]

• CHC Extraction: The most common method is liquid-solvent extraction.[7]

  • The insect (or body part) is submerged in a non-polar solvent, typically hexane (B92381) or pentane, for a period of 5-10 minutes.[7][11]

  • The solvent dissolves the lipids from the epicuticle. An internal standard (e.g., docosane) of a known concentration is often added to the solvent for accurate quantification.[11]

• Fractionation and Concentration:

  • The extract may be passed through a silica (B1680970) gel column to separate the hydrocarbons from more polar lipids.[11]

  • The solvent is then evaporated under a gentle stream of nitrogen gas to concentrate the CHC sample.[7][11] The final sample is re-dissolved in a small, precise volume of fresh solvent.[11]

• GC-MS Analysis:

  • A small volume (e.g., 1-2 µL) of the concentrated extract is injected into the GC-MS system.[11]

  • The Gas Chromatograph separates the different hydrocarbons based on their boiling points and interaction with the capillary column. The oven temperature is programmed to ramp up (e.g., from 40°C to 300°C) to elute compounds of increasing chain length.[11]

  • The Mass Spectrometer bombards the eluted compounds with electrons, causing them to fragment in predictable patterns. These fragmentation patterns, along with the retention time from the GC, are used to identify the structure of each hydrocarbon.[8][11]

• Data Analysis: The resulting chromatogram is analyzed to determine the relative abundance of each CHC. Multivariate statistical techniques like Principal Component Analysis (PCA) are often used to visualize and compare the overall CHC profiles between different species or groups.[7][12]

Figure 2: Standard experimental workflow for CHC profile analysis.

Interspecies Comparison of CHC Profiles

CHC profiles are often highly species-specific and can be used as a chemotaxonomic tool.[7][13] The composition reflects both genetic heritage and environmental pressures.[3][4] For instance, insects in arid environments tend to have a higher proportion of long-chain, saturated n-alkanes, which are more effective at preventing water loss.[1] In contrast, social insects often have highly complex profiles rich in methyl-branched alkanes and alkenes, which serve as intricate communication signals for nestmate recognition, fertility, and social status.[1][10]

Table 1: Summary of Dominant CHC Classes in Selected Insect Species

Species	Order / Family	Primary Habitat / Lifestyle	Dominant CHC Class(es)	Key Functions	Reference(s)
Drosophila melanogaster	Diptera	Temperate / Solitary	Alkenes and Alkadienes (e.g., 7,11-HD)	Waterproofing, Sex Pheromones	[1][14]
Drosophila simulans	Diptera	Temperate / Solitary	n-Alkanes and Monoenes (e.g., 7-T)	Waterproofing, Species Recognition	[14]
Myrmica rubra (Ant)	Hymenoptera	Temperate / Social	Methyl-branched Alkanes (mono-, di-, tri-, tetra-)	Nestmate Recognition, Communication	[13]
Cataglyphis bombycina (Desert Ant)	Hymenoptera	Arid (Desert) / Social	Long-chain n-Alkanes (C35-C40)	Extreme Desiccation Resistance	[1]
Blattella germanica (Cockroach)	Blattodea	Human dwellings / Gregarious	Methyl-branched Alkanes, Alkenes	Waterproofing, Sex Pheromones	[1]

Note: This table presents a simplified overview. Actual CHC profiles can contain over 100 different compounds, and the relative abundances can be influenced by age, sex, diet, and geographic location.[4][7]

Structure-Function Relationships in CHCs

The functional role of a CHC is intrinsically linked to its molecular structure. Different chemical classes of hydrocarbons have distinct physical properties that make them better suited for either waterproofing or communication.

• n-Alkanes: These are straight-chain, saturated hydrocarbons. Their linear shape allows them to pack together tightly, creating a highly ordered, crystalline-like layer with a higher melting point. This makes them excellent for forming an impermeable barrier against water loss.[3][15][16]

• Methyl-branched Alkanes & Alkenes (Unsaturated): The presence of methyl groups or double bonds introduces "kinks" into the hydrocarbon chains.[15][16] This disrupts the tight packing, resulting in a more fluid, less ordered layer with a lower melting point. While less effective for waterproofing, this fluidity and increased structural diversity are ideal for creating complex, specific chemical signals used in communication.[3][15][16]

References

• 1. rsisinternational.org [rsisinternational.org]
• 2. Investigating insect cuticular hydrocarbon synthesis and functions: Potential applications in agricultural pest control - MICHIGAN STATE UNIV [portal.nifa.usda.gov]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. How do cuticular hydrocarbons evolve? Physiological constraints and climatic and biotic selection pressures act on a complex functional trait - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. An insect-specific P450 oxidative decarbonylase for cuticular hydrocarbon biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Advances and Current Status in the Use of Cuticular Hydrocarbons for Forensic Entomology Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A non-lethal SPME method for insect cuticular analysis by GC-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Cuticular hydrocarbon profiles differ between ant body parts: implications for communication and our understanding of CHC diffusion - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cuticular Hydrocarbon Profiling by Fractionation and GC-MS in Socially Parasitic Ants [bio-protocol.org]
• 12. How reliable is the analysis of complex cuticular hydrocarbon profiles by multivariate statistical methods? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Species-Specific Cuticular Hydrocarbon Stability within European Myrmica Ants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cdnsciencepub.com [cdnsciencepub.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

The Sum is Greater Than the Parts: A Comparative Guide to the Synergistic Effects of Pheromone Blend Components

For Researchers, Scientists, and Drug Development Professionals

The efficacy of pheromone-based pest management and chemical ecology research hinges on a nuanced understanding of how individual chemical components interact to elicit a behavioral response. While individual compounds can be active, it is often the precise blend of multiple components that produces a robust and reliable effect. This guide provides a comparative analysis of the synergistic effects of pheromone blend components, supported by experimental data, to illuminate the critical importance of using complete and correctly-ratioed blends.

Quantitative Analysis of Synergistic Effects

The following tables summarize quantitative data from various studies, comparing the behavioral and electrophysiological responses of insects to individual pheromone components versus their synergistic blends.

Table 1: Field Trapping Assay Data Comparing Individual Components and Blends

Insect Species	Pheromone Components	Lure Composition	Mean Trap Catch (±SE)	Synergistic Effect
Archips strojny (Tea Tortrix)	(Z)-11-tetradecenyl acetate (B1210297) (Z11-14:Ac), (Z)-11-tetradecenyl alcohol (Z11-14:OH)	Z11-14:Ac (100%)	35.5 ± 4.5 a	N/A (Baseline)
Z11-14:Ac : Z11-14:OH (95:5)	25.0 ± 3.0 b	Antagonistic
Z11-14:Ac : Z11-14:OH (90:10)	15.5 ± 2.5 c	Antagonistic
Z11-14:OH (100%)	2.0 ± 0.5 d	No Attraction
Dendroctonus ponderosae (Mountain Pine Beetle)	trans-verbenol, exo-brevicomin, myrcene, terpinolene (B10128)	myrcene	~50	N/A (Baseline)
myrcene + terpinolene (50:50)	~150	3-fold increase
Helopeltis cinchonae (Tea Mosquito Bug)	(E)-2-hexenyl-3-phenylpropanoate, 3-phenylpropyl-3-phenylpropanoate	Blend 1 (1.5mg each)	15.2 ± 1.5 a	Optimal Blend
Blend 2 (1.0mg : 2.0mg)	10.8 ± 1.2 b	Reduced Attraction
Blend 3 (2.0mg : 1.0mg)	9.5 ± 1.1 b	Reduced Attraction

Data adapted from multiple sources.[1][2] Means in the same study followed by the same letter are not significantly different.

Table 2: Behavioral Response Data (Wind Tunnel and Mating Assays)

Insect Species	Pheromone Components	Treatment	Behavioral Response (% exhibiting behavior)	Synergistic Effect
Pieris napi (Green-veined White)	geranial, neral (B7780846)	geranial	<10% acceptance	No significant response
neral	<10% acceptance	No significant response
citral (geranial + neral blend)	~70% acceptance	Strong Synergy
Cadra cautella (Almond Moth)	(Z,E)-9,12-tetradecadienyl acetate (ZETA), (Z)-9-tetradecen-1-yl acetate (ZTA)	ZETA only (1:0 ratio)	42.5% mated females	Moderate disruption
ZETA:ZTA (5:1 ratio)	12.5% mated females	Highest mating disruption
ZETA:ZTA (3.3:1 ratio)	12.5% mated females	Highest mating disruption
ZTA only (0:1 ratio)	~60% mated females	Low disruption

Data adapted from multiple sources.[3][4]

Table 3: Electroantennogram (EAG) Response Data

Insect Species	Pheromone Components	Stimulus	Mean EAG Amplitude (mV)	Synergistic/Antagonistic Effect
Harmonia axyridis (Harlequin Ladybird)	Z7-12:Ac, Z9-14:Ac	Z7-12:Ac : Z9-14:Ac (1:100)	~0.8	N/A (Baseline)
Z7-12:Ac : Z9-14:Ac (1:9)	~1.2	Enhanced Response
Ostrinia nubilalis (European Corn Borer)	E-11-tetradecenyl acetate, Z-11-tetradecenyl acetate	E-11-tetradecenyl acetate (10µg)	~1.5	N/A (Baseline)
Z-11-tetradecenyl acetate (10µg)	~0.5	Lower Response

Data adapted from multiple sources.[5][6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of findings. The following are protocols for key experiments used to assess pheromone synergy.

Protocol 1: Electroantennography (EAG)

Objective: To measure the electrical response of an insect's antenna to volatile compounds and assess which components of a blend elicit an olfactory response.

Materials:

• Live, immobilized insect

• Recording and reference electrodes (e.g., Ag/AgCl electrodes in glass capillaries filled with saline solution)

• Micromanipulators

• Amplifier and data acquisition system

• Odor delivery system (continuous stream of purified, humidified air with a port for stimulus injection)

• Synthetic pheromone components of high purity

• Solvent (e.g., hexane (B92381) or paraffin (B1166041) oil)

• Filter paper strips and Pasteur pipettes

Procedure:

• Pheromone Dilution: Prepare a serial dilution of the individual pheromone components and the desired blend ratios in the chosen solvent.

• Antenna Preparation: Excise an antenna from a live, immobilized insect. Mount the antenna by inserting its base into the reference electrode and making contact between the distal end and the recording electrode.

• Stimulus Preparation: Apply a known volume (e.g., 10 µL) of a pheromone dilution onto a filter paper strip and insert it into a Pasteur pipette.

• Stimulus Delivery: Place the tip of the pipette into the odor delivery tube. A puff of air is passed through the pipette, carrying the stimulus over the antenna for a controlled duration (e.g., 0.5 seconds).

• Data Recording: Record the resulting depolarization of the antennal preparation using the amplifier and data acquisition software.

• Controls: Use a solvent-only puff as a negative control and a known EAG-active compound as a positive control.

• Data Analysis: Measure the amplitude of the negative voltage deflection for each stimulus. Compare the mean responses to different components and blends using statistical tests (e.g., ANOVA).[4][7][8]

Protocol 2: Wind Tunnel Bioassay

Objective: To observe and quantify the upwind flight behavior of insects in response to a pheromone plume.

Materials:

• Wind tunnel (e.g., 2m long x 0.6m wide x 0.6m high) with controlled airflow, temperature, and light.

• Odor source dispenser (e.g., rubber septum, filter paper).

• Video recording equipment.

• Insect release platform.

• Synthetic pheromone components.

Procedure:

• Insect Preparation: Use male moths of a specific age and mating status, and acclimate them to the wind tunnel conditions.

• Odor Source Preparation: Apply a precise amount of the individual components or the blend to the dispenser.

• Behavioral Observation: Release individual insects onto the platform at the downwind end of the tunnel. Record their flight behavior for a set period.

• Scoring: Quantify key behaviors such as taking flight, upwind flight, zigzagging flight, and landing on the odor source.

• Data Analysis: Compare the percentage of insects exhibiting each behavior in response to different treatments using statistical tests (e.g., Chi-squared test).[8]

Protocol 3: Field Trapping Assay

Objective: To assess the attractiveness of different pheromone blends to a target insect population under natural conditions.

Materials:

• Insect traps (e.g., sticky traps, funnel traps).

• Lures (e.g., rubber septa, polyethylene (B3416737) vials).

• Synthetic pheromone components.

• Solvent for dilutions.

• Randomized block experimental design layout in the field.

Procedure:

• Lure Preparation: Impregnate lures with precise amounts of individual pheromone components or specific blend ratios. Include a solvent-only control.

• Trap Deployment: Deploy the traps in the field according to the experimental design, ensuring sufficient distance between traps to avoid interference.

• Data Collection: At regular intervals, count the number of target insects captured in each trap.

• Data Analysis: Use statistical methods (e.g., ANOVA, Tukey's HSD test) to compare the mean trap catches for each treatment.[1][2]

Mandatory Visualizations

Signaling Pathway of Pheromone Perception

Caption: Generalized insect olfactory signaling pathway for pheromone perception.

Experimental Workflow for Assessing Synergy

Caption: General experimental workflow for comparing behavioral responses to pheromone components.

Logical Relationship of Synergistic Effects

References

• 1. mdpi.com [mdpi.com]
• 2. Synergistic blends of monoterpenes for aggregation pheromones of the mountain pine beetle (Coleoptera: Curculionidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | It's All in the Mix: Blend-Specific Behavioral Response to a Sexual Pheromone in a Butterfly [frontiersin.org]
• 4. It's All in the Mix: Blend-Specific Behavioral Response to a Sexual Pheromone in a Butterfly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Field Evaluation of Synthetic Components of the Sex Pheromone of the Tea Pest Helopeltis cinchonae Mann (Hemiptera: Miridae) - PMC [pmc.ncbi.nlm.nih.gov]

quantitative comparison of pheromone production in different insect species

A Comparative Guide to Pheromone Production in Insect Species

This guide provides a quantitative comparison of pheromone production across different insect species, intended for researchers, scientists, and drug development professionals. It includes detailed experimental protocols for pheromone quantification and visualizations of key biological and experimental processes.

Quantitative Pheromone Production in Selected Insect Species

The following table summarizes pheromone production rates for several insect species, offering a comparative overview of the quantities of key pheromone components released.

Insect Species	Order	Pheromone Component(s)	Gland/Source	Production/Release Rate	Analytical Method
Trichoplusia ni (Cabbage Looper)	Lepidoptera	(Z)-7-Dodecenyl acetate	Abdominal gland	~7.0 x 10⁻³ µ g/minute	GC
Grapholita molesta (Oriental Fruit Moth)	Lepidoptera	(Z)-8-Dodecenyl acetate, (E)-8-Dodecenyl acetate	Abdominal gland	Mean: 8.48 ± 7.26 ng/hour (up to 25.3 ng/hour)	GC-MS
Heliothis subflexa	Lepidoptera	Z11-16:Ald, Z11-16:OH and other components	Pheromone gland	58.2 ng extracted from gland after volatile collection	GC-CI-MS
Ips typographus (European spruce bark beetle)	Coleoptera	cis-Verbenol, 2-Methyl-3-buten-2-ol	Hindgut	cis-Verbenol: up to ~100 µ g/48h ; Methylbutenol: up to ~50 µ g/48h	GC-MS
Dendroctonus ponderosae (Mountain Pine Beetle)	Coleoptera	trans-Verbenol, exo-Brevicomin	Hindgut	Varies with host and time since colonization	GC-FID
Bombus terrestris (Buff-tailed bumblebee)	Hymenoptera	Fatty acid esters (e.g., ethyl oleate, ethyl palmitate)	Dufour's gland	Not specified in absolute ng/hr, but blend composition changes with queen's reproductive status.	GC-MS
Apis mellifera (Honey Bee)	Hymenoptera	Queen Mandibular Pheromone (QMP) blend (e.g., 9-ODA, 9-HDA)	Mandibular glands	Production is age and caste-dependent. A mature queen produces several hundred micrograms per day.	GC-MS

Experimental Protocols for Pheromone Quantification

Accurate quantification of insect pheromones is crucial for understanding their biological role. Gas Chromatography-Mass Spectrometry (GC-MS) is the most common analytical technique. Below are detailed methodologies for sample collection and analysis.

Sample Collection

Two primary methods are used for collecting pheromones for quantitative analysis:

• Solvent Extraction of Pheromone Glands: This method is used to determine the total amount of pheromone present in the gland at a specific time.

  • Gland Dissection: The insect is cold-anesthetized, and the pheromone gland is carefully dissected under a microscope.

  • Extraction: The excised gland is immediately placed in a vial containing a precise volume of a suitable solvent (e.g., hexane (B92381) or dichloromethane).

  • Extraction Period: The gland is allowed to extract for a set period (e.g., 30 minutes to several hours).

  • Internal Standard: A known amount of an internal standard is added to the solvent for accurate quantification.

  • Sample Preparation: The extract is then concentrated or directly analyzed by GC-MS.

• Headspace Volatile Collection: This technique measures the amount of pheromone released by the insect into the air over time.

  • Aeration Chamber: A live insect is placed in a clean glass chamber.

  • Airflow: Purified and humidified air is passed over the insect at a controlled flow rate.

  • Volatile Trapping: The air exiting the chamber is passed through an adsorbent trap (e.g., Porapak Q, Tenax) or a Solid Phase Microextraction (SPME) fiber to collect the volatile pheromones.

  • Elution/Desorption: The trapped pheromones are then eluted from the adsorbent with a solvent or thermally desorbed directly into the GC-MS injector.

GC-MS Analysis

• Injection: A small volume (typically 1 µL) of the pheromone extract is injected into the GC.

• Separation: The different components of the pheromone blend are separated based on their volatility and interaction with the GC column. A typical temperature program involves an initial low temperature, followed by a gradual ramp to a higher temperature.

• Detection and Identification: As the separated components exit the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification by comparison to a spectral library or authentic standards.

• Quantification: The amount of each pheromone component is determined by comparing the peak area of the compound to the peak area of the internal standard of a known concentration. A calibration curve is typically generated using synthetic standards to ensure accurate quantification.

Visualizing Key Processes

The following diagrams illustrate the generalized pathways and workflows involved in insect pheromone research.

Caption: Generalized Pheromone Biosynthesis Pathway in Insects.

Caption: Experimental Workflow for Pheromone Quantification.

A Researcher's Guide to the Validation of Chiral GC-MS Methods for Hydroxy Fatty Acid Ester Analysis

For researchers, scientists, and drug development professionals, the stereospecific analysis of hydroxy fatty acids is critical for unraveling their roles in various physiological and pathological processes. The enantiomers of these molecules can exhibit distinct biological activities, making their accurate quantification essential. Gas Chromatography-Mass Spectrometry (GC-MS) coupled with chiral columns is a powerful technique for this purpose. This guide provides an objective comparison of key aspects of chiral GC-MS method validation for hydroxy fatty acid ester analysis, supported by experimental protocols and representative data.

Method Validation: Key Performance Parameters

A robust chiral GC-MS method must be validated to ensure it is fit for its intended purpose. The validation process involves assessing several key performance characteristics, as summarized in the table below. The data presented is a representative compilation based on typical performance of validated methods for fatty acid analysis.

Validation Parameter	Acceptance Criteria	Representative Performance Data (Method A)	Representative Performance Data (Method B)
Specificity	No interference at the retention time of the analyte and internal standard.	Peak purity > 0.995 for both enantiomers.	No co-eluting peaks observed with blank matrix injections.
Linearity (r²)	≥ 0.995	0.998 (R-enantiomer), 0.997 (S-enantiomer)	0.999 for both enantiomers
Range	Typically 1-100 µg/mL	1 - 100 µg/mL	0.5 - 120 µg/mL
Accuracy (% Recovery)	80-120%	95.7 - 103.2%	98.1 - 101.5%
Precision (% RSD)	≤ 15%	Intra-day: 3.5-7.2%, Inter-day: 5.8-9.1%	Intra-day: < 5%, Inter-day: < 7%
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3	0.1 µg/mL	0.05 µg/mL
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 10	0.5 µg/mL	0.2 µg/mL
Resolution (Rs)	≥ 1.5	2.1	1.8

Comparison of Chiral Stationary Phases for GC

The choice of a chiral capillary column is paramount for the successful separation of hydroxy fatty acid ester enantiomers. Cyclodextrin-based stationary phases are the most commonly used. The selection between different cyclodextrin (B1172386) derivatives often depends on the size and structure of the analyte.

Chiral Stationary Phase	Principle of Separation	Best Suited For
Beta-Cyclodextrin (B164692) Derivatives (e.g., Heptakis(2,3-di-O-methyl-6-O-t-butyl-dimethylsilyl)-β-cyclodextrin)	Inclusion complexation and surface interactions. The cavity size is suitable for a wide range of medium-sized molecules.	General purpose for chiral separations of analytes with moderate molecular weight. Often a good starting point for method development.
Gamma-Cyclodextrin (B1674603) Derivatives (e.g., Octakis(2,6-di-O-methyl-3-O-pentyl)-γ-cyclodextrin)	Similar to beta-cyclodextrin but with a larger cavity size.	Larger analytes that do not fit well into the beta-cyclodextrin cavity. As the molecular weight of the hydroxy fatty acid ester increases, a gamma-cyclodextrin phase may provide better resolution.[1]
Alpha-Cyclodextrin Derivatives	Smaller cavity size compared to beta- and gamma-cyclodextrin.	Smaller, less bulky analytes.

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative protocols for sample preparation and the validated chiral GC-MS method.

Protocol 1: Sample Preparation and Derivatization

Hydroxy fatty acids require derivatization to increase their volatility for GC analysis. A two-step process involving esterification followed by silylation is common.

Materials:

• Hydroxy fatty acid sample

• Methanol (B129727) with 2% (v/v) sulfuric acid

• n-Hexane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270)

Procedure:

• Esterification: To 1 mg of the hydroxy fatty acid sample, add 2 mL of methanol with 2% sulfuric acid.

• Heat the mixture at 80°C for 1 hour.

• After cooling, add 2 mL of n-hexane and 1 mL of saturated sodium bicarbonate solution.

• Vortex and centrifuge to separate the layers.

• Collect the upper hexane (B92381) layer containing the fatty acid methyl esters (FAMEs).

• Dry the hexane extract over anhydrous sodium sulfate.

• Evaporate the solvent under a gentle stream of nitrogen.

• Silylation: To the dried FAMEs, add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS.

• Heat at 60°C for 30 minutes.

• The sample is now ready for GC-MS analysis.

Protocol 2: Chiral GC-MS Method

Instrumentation:

• Gas Chromatograph equipped with a Mass Spectrometric detector (GC-MS)

• Chiral Capillary Column: e.g., CHIRALDEX G-TA (30 m x 0.25 mm ID, 0.12 µm film thickness)

GC-MS Conditions:

• Inlet Temperature: 250°C

• Injection Mode: Splitless (1 µL injection volume)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp 1: 5°C/min to 180°C

  • Ramp 2: 2°C/min to 220°C, hold for 10 minutes

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM) based on the characteristic ions of the derivatized hydroxy fatty acid ester enantiomers.

Visualizing the Workflow and Logic

To better illustrate the process, the following diagrams outline the experimental workflow and the decision-making process for method development.

Caption: Workflow for the chiral GC-MS analysis of hydroxy fatty acid esters.

Caption: Decision tree for selecting a suitable chiral GC column.

References

• 1. sorbtech.com [sorbtech.com]

Safety & Regulatory Compliance

Prudent Disposal of Methyl 7(R)-Hydroxyhexadecanoate in a Laboratory Setting

Hazard Assessment and Waste Classification

Given the absence of specific hazard data for Methyl 7(R)-Hydroxyhexadecanoate, it is prudent to treat it as chemical waste. Although related compounds like methyl hexadecanoate (B85987) are not classified as hazardous, it is a best practice in a laboratory environment to avoid drain or regular trash disposal for any chemical substance.[1] The first step in proper disposal is a waste determination, which can be based on knowledge of the chemical's properties or through analysis if the composition is unknown.

Key safety considerations for handling this compound include:

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety glasses with side shields, a lab coat, and nitrile gloves.

• Ventilation: Handle the compound in a well-ventilated area to minimize inhalation exposure.

• Spill Management: In case of a spill, absorb the material with an inert substance and collect it in a designated, sealed container for disposal.

Step-by-Step Disposal Protocol

The following steps outline the recommended procedure for the disposal of Methyl 7(R)-Hydroxyhexadecanoate and contaminated materials.

• Waste Segregation:

  • Solid Waste: Collect any solid form of the compound, contaminated consumables (e.g., gloves, weighing paper), and spill cleanup materials in a dedicated and clearly labeled hazardous waste container.

  • Liquid Waste: If the compound is in a solvent, collect it in a separate, compatible, and clearly labeled hazardous liquid waste container. Avoid mixing with other waste streams to prevent unintended reactions.

• Container Labeling: Properly label all waste containers with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "Methyl 7(R)-Hydroxyhexadecanoate"

  • The accumulation start date

  • The name and contact information of the generating laboratory or researcher

• Waste Storage:

  • Store waste containers in a designated satellite accumulation area within the laboratory.

  • Ensure containers are kept tightly sealed except when adding waste.

  • Utilize secondary containment to mitigate potential spills.

  • Store containers away from sources of heat, sparks, or open flames.

• Final Disposal:

  • Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Do not dispose of this chemical down the drain or in regular solid waste.

Summary of Disposal Information

Parameter	Guideline	Notes
Waste Classification	Chemical Waste (Assumed Hazardous)	Treat as hazardous in the absence of specific data.
Solid Waste Disposal	Collect in a labeled, sealed container.	Includes contaminated PPE and spill absorbents.
Liquid Waste Disposal	Collect in a labeled, sealed, compatible container.	Do not mix with other chemical waste.
Container Labeling	"Hazardous Waste", Chemical Name, Date, Lab Info	Essential for proper identification and handling.
Storage	Designated satellite accumulation area with secondary containment.	Keep containers closed and away from ignition sources.
Final Disposition	Institutional EHS or licensed contractor.	Do not dispose of in sanitary sewer or municipal trash.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of Methyl 7(R)-Hydroxyhexadecanoate.

Caption: Disposal decision workflow for Methyl 7(R)-Hydroxyhexadecanoate.

References

• 1. bg.cpachem.com [bg.cpachem.com]